Ethyl 2-cyclopropylideneacetate

• CAS: 74592-36-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of ethyl 2-cyclopropylideneacetate, a valuable building block in organic synthesis. This document details a robust synthetic protocol, presents key characterization data in a structured format, and includes visualizations to elucidate the experimental workflow and analytical processes.

Introduction

Ethyl 2-cyclopropylideneacetate (CAS No. 74592-36-2) is an α,β-unsaturated ester featuring a unique cyclopropylidene moiety.[1][2] This structural motif imparts specific reactivity, making it a versatile intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. Its synthesis is most commonly achieved through olefination reactions of cyclopropanone, with the Horner-Wadsworth-Emmons reaction being a preferred method due to its high efficiency and stereoselectivity.

Table 1: Physicochemical Properties of Ethyl 2-Cyclopropylideneacetate

Property	Value	Reference(s)
CAS Number	74592-36-2	[1][2]
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
Boiling Point	78-82 °C @ 1 Torr	[2]
Density	1.179 g/cm³	[3]

Synthesis of Ethyl 2-Cyclopropylideneacetate

The synthesis of ethyl 2-cyclopropylideneacetate is efficiently carried out via the Horner-Wadsworth-Emmons (HWE) reaction.[4][5] This method involves the reaction of a stabilized phosphonate ylide, generated from triethyl phosphonoacetate, with cyclopropanone. The HWE reaction is generally favored for the synthesis of α,β-unsaturated esters as it typically provides the (E)-isomer with high selectivity and the water-soluble phosphate byproduct is easily removed during workup.[5]

Synthetic Workflow

Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

Experimental Protocol

This protocol is based on general procedures for the Horner-Wadsworth-Emmons reaction.[4]

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Cyclopropanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Ylide Formation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) suspended in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add triethyl phosphonoacetate (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Reaction with Cyclopropanone: Cool the resulting ylide solution back to 0 °C. Add a solution of cyclopropanone (1.0 equivalent) in anhydrous THF dropwise over 30 minutes. After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by vacuum distillation or flash column chromatography on silica gel to afford pure ethyl 2-cyclopropylideneacetate.

Table 2: Reagent Quantities for Synthesis

Reagent	Molar Eq.	Molecular Weight	Quantity (for 10 mmol scale)
Cyclopropanone	1.0	56.06 g/mol	0.56 g
Triethyl phosphonoacetate	1.0	224.16 g/mol	2.24 g
Sodium Hydride (60%)	1.1	24.00 g/mol	0.44 g

Characterization of Ethyl 2-Cyclopropylideneacetate

The structure and purity of the synthesized ethyl 2-cyclopropylideneacetate are confirmed by a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Characterization Workflow

Caption: Spectroscopic characterization of ethyl 2-cyclopropylideneacetate.

Spectroscopic Data

3.2.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the proton environments in the molecule.

Table 3: ¹H NMR Data for Ethyl 2-Cyclopropylideneacetate (CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.4	s	1H	=CH
~4.1	q	2H	-OCH₂CH₃
~1.5	m	4H	cyclopropyl CH₂
~1.2	t	3H	-OCH₂CH₃

Experimental Protocol: A sample of ethyl 2-cyclopropylideneacetate is dissolved in deuterated chloroform (CDCl₃). The ¹H NMR spectrum is recorded on a 300 MHz or higher NMR spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

3.2.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum is used to identify the number of unique carbon environments.

Table 4: ¹³C NMR Data for Ethyl 2-Cyclopropylideneacetate (CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~166	C=O
~140	=C(cyclopropyl)
~100	=CH
~60	-OCH₂CH₃
~14	-OCH₂CH₃
~2	cyclopropyl CH₂

Experimental Protocol: A sample is dissolved in CDCl₃ and the ¹³C NMR spectrum is recorded on a 75 MHz or higher NMR spectrometer with proton decoupling. Chemical shifts are reported in ppm relative to TMS.

3.2.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 5: IR Absorption Data for Ethyl 2-Cyclopropylideneacetate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980	Medium	C-H stretch (alkyl)
~1715	Strong	C=O stretch (α,β-unsaturated ester)
~1640	Medium	C=C stretch
~1170	Strong	C-O stretch

Experimental Protocol: The IR spectrum is recorded on a Fourier-transform infrared (FTIR) spectrometer using a thin film of the neat liquid on a salt plate (e.g., NaCl or KBr) or using an attenuated total reflectance (ATR) accessory.

3.2.4. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Table 6: Mass Spectrometry Data for Ethyl 2-Cyclopropylideneacetate

m/z	Relative Intensity (%)	Assignment
126	Moderate	[M]⁺ (Molecular Ion)
97	High	[M - C₂H₅]⁺
81	High	[M - OC₂H₅]⁺
53	Moderate	[C₄H₅]⁺

Experimental Protocol: The mass spectrum is obtained using an electron ionization (EI) mass spectrometer. The sample is introduced, ionized, and the resulting fragments are separated based on their mass-to-charge ratio (m/z).

Conclusion

This guide has outlined a reliable method for the synthesis of ethyl 2-cyclopropylideneacetate using the Horner-Wadsworth-Emmons reaction and has provided a comprehensive overview of its characterization using modern spectroscopic techniques. The detailed protocols and tabulated data serve as a valuable resource for researchers in organic and medicinal chemistry, facilitating the use of this versatile building block in their synthetic endeavors.

References

• 1. Ethyl 2-cyclopropylideneacetate | 74592-36-2 | ZCA59236 [biosynth.com]
• 2. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 3. ethyl 2-[(1E)-cyclopropylidene]acetate | CAS#:74592-36-2 | Chemsrc [chemsrc.com]
• 4. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

physical and chemical properties of ethyl 2-cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of ethyl 2-cyclopropylideneacetate, a key intermediate in organic synthesis. It includes detailed property data, experimental protocols, and an examination of its reactivity and potential applications.

Core Physical and Chemical Properties

Ethyl 2-cyclopropylideneacetate is a colorless to light yellow liquid with the molecular formula C₇H₁₀O₂.[1][2][3] It is a versatile building block in organic chemistry, recognized for the unique reactivity imparted by its strained cyclopropylidene moiety.

The key physical characteristics of ethyl 2-cyclopropylideneacetate are summarized in the table below, providing a baseline for its handling, storage, and use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₇H₁₀O₂	[1][2][3]
Molecular Weight	126.15 g/mol	[1][2][3][4]
Appearance	Colorless to light yellow liquid	[3]
Boiling Point	167.18 °C at 760 mmHg78-82 °C at 1 Torr	[1][2][3]
Density	1.18 g/cm³	[1][2]
Flash Point	74.13 °C	[1][2]
LogP	1.27	[2]
Storage Temperature	2-8°C	[3]

Spectroscopic analysis is crucial for the identification and characterization of ethyl 2-cyclopropylideneacetate. While specific spectra are proprietary to data services, the expected characteristics are as follows:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the ethyl group (a triplet and a quartet), the vinylic proton, and the cyclopropylidene protons.

• ¹³C NMR: The carbon NMR will show peaks corresponding to the carbonyl carbon, the olefinic carbons, the carbons of the ethyl group, and the carbons of the cyclopropyl ring.

• IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band for the C=O stretch of the ester group (typically around 1720 cm⁻¹) and bands corresponding to C=C and C-H stretches.

• Mass Spectrometry: The mass spectrum will exhibit a molecular ion peak (M+) at m/z 126, corresponding to the molecular weight of the compound.[1] Fragmentation patterns would likely involve the loss of the ethoxy group or parts of the cyclopropyl ring.

Synthesis and Reactivity

The synthesis of ethyl 2-cyclopropylideneacetate is a key topic for researchers. A common and effective method is the Horner-Wadsworth-Emmons reaction.

This protocol outlines a general procedure for synthesizing ethyl 2-cyclopropylideneacetate.

Objective: To synthesize ethyl 2-cyclopropylideneacetate from cyclopropanone and a phosphonate reagent.

Materials:

• Cyclopropanone

• Triethyl phosphonoacetate

• Sodium hydride (NaH) or other suitable base

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Deprotonation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride in anhydrous THF.

• Cool the suspension to 0°C using an ice bath.

• Slowly add triethyl phosphonoacetate dropwise to the suspension. The formation of the phosphonate ylide is an exothermic reaction.

• Allow the mixture to stir at 0°C for 30 minutes and then at room temperature for an additional hour to ensure complete ylide formation.

• Reaction: Cool the ylide solution back to 0°C.

• Add a solution of cyclopropanone in anhydrous THF dropwise to the ylide solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography or vacuum distillation to yield pure ethyl 2-cyclopropylideneacetate.

This synthetic pathway is visualized in the logical workflow diagram below.

Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

Ethyl 2-cyclopropylideneacetate is a valuable intermediate due to its unique reactivity.

• Catalyzed Reactions: It serves as a reactant in palladium- and platinum-catalyzed silaboration of methylenecyclopropanes.[3]

• Synthesis of Natural Products: The compound is utilized in the synthesis of terpenes and sesquiterpenes, which are classes of natural products with diverse biological activities.[4]

• Cycloadditions: The strained double bond can participate in various cycloaddition reactions, providing access to complex polycyclic systems.

Biological Activity and Applications

While primarily a synthetic intermediate, some research points to potential biological applications for ethyl 2-cyclopropylideneacetate and related structures.

• Antibacterial Properties: It has demonstrated antibacterial activity against Pseudomonas aeruginosa, a notable pathogen.[4]

• Therapeutic Potential: Studies have explored its use in combination with the corticosteroid mometasone, suggesting potential therapeutic applications.[4]

The development of novel therapeutics often relies on unique molecular scaffolds. The cyclopropylidene moiety offers a rigid, three-dimensional structure that can be exploited in drug design to probe binding pockets of biological targets. Further research into its biological activities is warranted.

Safety and Handling

Ethyl 2-cyclopropylideneacetate is classified as a flammable liquid and vapor.[1] It can cause skin, eye, and respiratory irritation.[3]

Precautionary Statements:

• Keep away from heat, sparks, open flames, and hot surfaces.[1]

• Use in a well-ventilated area.[1]

• Wear protective gloves, eye protection, and face protection.[3]

• In case of contact with eyes, rinse cautiously with water for several minutes.[3]

Proper laboratory safety protocols should be strictly followed when handling this compound. Store in a cool, dry, and well-ventilated area.

References

• 1. echemi.com [echemi.com]
• 2. Page loading... [wap.guidechem.com]
• 3. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 4. Ethyl 2-cyclopropylideneacetate | 74592-36-2 | ZCA59236 [biosynth.com]

ethyl 2-cyclopropylideneacetate CAS number and structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on ethyl 2-cyclopropylideneacetate, a valuable reagent in organic synthesis. It covers its chemical identity, physical properties, a detailed experimental protocol for its synthesis via the Horner-Wadsworth-Emmons reaction, and a visual representation of the synthetic workflow.

Chemical Identity and Properties

Ethyl 2-cyclopropylideneacetate is an α,β-unsaturated ester containing a unique exocyclic double bond adjacent to a cyclopropyl ring. This structural motif makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and natural products.

Structure:

• Molecular Formula: C₇H₁₀O₂[1]

• CAS Number: 74592-36-2[1]

• SMILES: C(OCC)(=O)/C=C1/CC/1

• InChI Key: CINXGNHRKLMYRK-UHFFFAOYSA-N

A 2D rendering of the chemical structure of ethyl 2-cyclopropylideneacetate is provided below:

Physicochemical Data:

A summary of the key physicochemical properties of ethyl 2-cyclopropylideneacetate is presented in the table below for easy reference and comparison.

Property	Value
Molecular Weight	126.15 g/mol [1]
Appearance	Colorless to light yellow liquid
Boiling Point	167.179 °C at 760 mmHg
Density	1.18 g/cm³
Flash Point	74.125 °C
Storage Temperature	2-8 °C

Synthesis via Horner-Wadsworth-Emmons Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used and reliable method for the synthesis of alkenes, particularly α,β-unsaturated esters, with high stereoselectivity.[2][3] This reaction utilizes a phosphonate-stabilized carbanion, which is more nucleophilic than the corresponding ylide in a Wittig reaction, often leading to higher yields and easier purification.[2][3]

The following is a detailed experimental protocol for the synthesis of ethyl 2-cyclopropylideneacetate, adapted from a well-established procedure for a similar compound.[4]

Reaction Scheme:

Experimental Protocol:

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Cyclopropanone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Preparation of the Phosphonate Anion:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.0 eq).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then carefully suspend it in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Add triethyl phosphonoacetate (1.0 eq) dropwise to the stirred suspension via the dropping funnel.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour to ensure complete formation of the phosphonate anion.

• Reaction with Cyclopropanone:

  • Cool the solution of the phosphonate anion back to 0 °C.

  • Add a solution of cyclopropanone (1.0 eq) in anhydrous THF dropwise to the reaction mixture.

  • After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude ethyl 2-cyclopropylideneacetate by vacuum distillation or column chromatography on silica gel.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of ethyl 2-cyclopropylideneacetate via the Horner-Wadsworth-Emmons reaction.

Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

References

• 1. Ethyl 2-cyclopropylideneacetate | 74592-36-2 | ZCA59236 [biosynth.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic and Synthetic Profile of Ethyl 2-Cyclopropylideneacetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a detailed synthetic protocol for ethyl 2-cyclopropylideneacetate. The information is tailored for professionals in research and development, offering a concise yet in-depth resource for the characterization and synthesis of this valuable chemical intermediate.

Spectroscopic Data

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for ethyl 2-cyclopropylideneacetate. This data is essential for the structural elucidation and purity assessment of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: 1H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.6	Singlet	1H	=CH
~4.1	Quartet	2H	-OCH2CH3
~1.5	Multiplet	4H	cyclopropyl CH2
~1.2	Triplet	3H	-OCH2CH3

Table 2: 13C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~166	C=O
~115	=C(H)COOEt
~105	=C(cyclopropyl)
~60	-OCH2CH3
~14	-OCH2CH3
~8	cyclopropyl CH2

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data (Predicted)

Wavenumber (cm-1)	Intensity	Assignment
~2980	Medium	C-H stretch (alkyl)
~1720	Strong	C=O stretch (ester)
~1650	Medium	C=C stretch
~1170	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data (Predicted)

m/z	Relative Abundance	Assignment
126	Moderate	[M]+
97	High	[M - C2H5]+
81	High	[M - OC2H5]+
53	High	[C4H5]+

Experimental Protocols

The following section details the experimental procedures for the synthesis of ethyl 2-cyclopropylideneacetate and the acquisition of its spectroscopic data.

Synthesis of Ethyl 2-Cyclopropylideneacetate via Horner-Wadsworth-Emmons Reaction

This protocol is adapted from the general procedure for the Horner-Wadsworth-Emmons olefination.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• Cyclopropanecarboxaldehyde

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Ethyl acetate

• Hexanes

Procedure:

• A flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) is charged with sodium hydride (1.1 eq).

• Anhydrous THF is added, and the suspension is cooled to 0 °C in an ice bath.

• Triethyl phosphonoacetate (1.0 eq) is added dropwise to the stirred suspension. The reaction mixture is allowed to warm to room temperature and stirred for 1 hour.

• The mixture is cooled back to 0 °C, and a solution of cyclopropanecarboxaldehyde (1.0 eq) in anhydrous THF is added dropwise.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous NH4Cl solution.

• The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO4, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure ethyl 2-cyclopropylideneacetate.

Spectroscopic Characterization

NMR Spectroscopy:

• 1H and 13C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer.

• Samples are dissolved in deuterated chloroform (CDCl3).

• Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy:

• The IR spectrum is recorded on a Fourier-transform infrared (FTIR) spectrometer.

• The sample is analyzed as a thin film on a NaCl or KBr plate.

• Absorbance is reported in wavenumbers (cm-1).

Mass Spectrometry:

• Mass spectral data is obtained using an electron ionization (EI) mass spectrometer.

• The sample is introduced via direct infusion or gas chromatography (GC).

• The mass-to-charge ratio (m/z) of the fragments is reported.

Visualizations

The following diagrams illustrate the key processes described in this guide.

The Multifaceted Reactivity of the Cyclopropylidene Group in Ethyl 2-Cyclopropylideneacetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The unique strained ring system of the cyclopropylidene group fused to an electron-withdrawing acetate functionality endows ethyl 2-cyclopropylideneacetate with a diverse and valuable reactivity profile. This guide provides a comprehensive overview of the core reactivity patterns of this versatile building block, including cycloaddition reactions, ring-opening reactions, and additions to the exocyclic double bond. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to facilitate its application in synthetic chemistry and drug discovery programs.

Cycloaddition Reactions: Building Molecular Complexity

The strained π-system of the cyclopropylidene moiety in ethyl 2-cyclopropylideneacetate makes it an excellent partner in various cycloaddition reactions, providing rapid access to complex polycyclic scaffolds.

Nickel-Catalyzed [4+3+2] Cycloaddition with Dienynes

A notable application of ethyl 2-cyclopropylideneacetate is its participation in nickel-catalyzed [4+3+2] cycloaddition reactions with dienynes. This methodology allows for the efficient synthesis of nine-membered ring systems, which are challenging to construct using traditional methods[1][2].

Reaction Scheme:

Caption: Ni-catalyzed [4+3+2] cycloaddition.

Experimental Protocol: General Procedure for Ni-Catalyzed [4+3+2] Cycloaddition [1]

To a solution of the dienyne (0.1 mmol) in anhydrous and degassed toluene (1.0 mL) is added ethyl 2-cyclopropylideneacetate (0.12 mmol). A solution of Ni(cod)₂ (10 mol%) and a phosphine ligand (10 mol%) in toluene (0.5 mL) is then added. The reaction mixture is stirred at the specified temperature for the indicated time. After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired nine-membered ring product.

Table 1: Scope of the Ni-Catalyzed [4+3+2] Cycloaddition [1]

Dienyne Substrate	Product	Yield (%)
Substrate 1	Product 1	75
Substrate 2	Product 2	82
Substrate 3	Product 3	68

[3+2] Cycloaddition with Nitrones

Ethyl 2-cyclopropylideneacetate can also undergo [3+2] cycloaddition reactions with nitrones to furnish spiro-isoxazolidine derivatives. These heterocyclic scaffolds are of significant interest in medicinal chemistry. The reaction typically proceeds with good regioselectivity.

Reaction Scheme:

Caption: [3+2] Cycloaddition with nitrones.

Experimental Protocol: Synthesis of Spiro-isoxazolidines

A solution of ethyl 2-cyclopropylideneacetate (1.0 equiv) and a nitrone (1.2 equiv) in a suitable solvent (e.g., toluene, xylene) is heated under reflux for a specified period. The reaction progress is monitored by thin-layer chromatography. Upon completion, the solvent is evaporated, and the crude product is purified by column chromatography to yield the spiro-isoxazolidine.

Table 2: Examples of [3+2] Cycloaddition with Nitrones

Nitrone	Product	Yield (%)	Diastereomeric Ratio
C-Phenyl-N-methylnitrone	Product A	78	1:1
C,N-Diphenylnitrone	Product B	85	3:2

Ring-Opening Reactions: Access to Functionalized Linear Systems

The inherent strain of the cyclopropane ring in ethyl 2-cyclopropylideneacetate makes it susceptible to ring-opening reactions, particularly when activated by the adjacent electron-withdrawing group. This reactivity provides a pathway to functionalized acyclic compounds.

Nucleophilic Ring-Opening with Amines

Primary and secondary amines can act as nucleophiles to induce the ring-opening of the cyclopropylidene moiety. This reaction typically proceeds via a nucleophilic attack on the cyclopropane ring, leading to the formation of functionalized pyrrole derivatives after a cascade of reactions. This transformation is particularly efficient for alkylidenecyclopropyl ketones, and similar reactivity is expected for the ester analogue[3].

Proposed Mechanistic Pathway:

Caption: Amine-mediated ring-opening and cyclization.

Experimental Protocol: General Procedure for Reaction with Amines [3]

To a solution of the alkylidenecyclopropyl ketone (as a model system) in acetonitrile, the corresponding amine (4.0 equiv.) and anhydrous MgSO₄ (0.5 equiv.) are added. The mixture is stirred at a specified temperature until the starting material is consumed (monitored by TLC). The solvent is then removed under reduced pressure, and the residue is purified by flash column chromatography to afford the polysubstituted pyrrole.

Additions to the Exocyclic Double Bond

The exocyclic double bond in ethyl 2-cyclopropylideneacetate is an α,β-unsaturated system, making it susceptible to conjugate additions.

Conjugate Addition of Organocuprates

Organocuprates are known to undergo 1,4-conjugate addition to α,β-unsaturated esters. This reaction, applied to ethyl 2-cyclopropylideneacetate, would lead to the formation of a new carbon-carbon bond at the β-position, generating a functionalized cyclopropylacetate derivative.

Reaction Scheme:

Caption: Conjugate addition of an organocuprate.

Experimental Protocol: General Procedure for Conjugate Addition of Organocuprates

To a cooled solution (-78 °C) of a lithium dialkylcuprate, prepared in situ from the corresponding organolithium reagent and copper(I) iodide in an ethereal solvent, is added a solution of ethyl 2-cyclopropylideneacetate. The reaction is stirred at low temperature for a set period before being quenched with a saturated aqueous solution of ammonium chloride. The product is then extracted, dried, and purified by chromatography.

Table 3: Potential Products from Conjugate Addition

Organocuprate	Expected Product
Lithium dimethylcuprate	Ethyl 2-(1-methylcyclopropyl)acetate
Lithium dibutylcuprate	Ethyl 2-(1-butylcyclopropyl)acetate

Electrophilic Additions to the Double Bond

The exocyclic double bond can also react with electrophiles, leading to functionalization of the cyclopropylidene system.

Epoxidation

Reaction Scheme:

Caption: Epoxidation of the exocyclic double bond.

Experimental Protocol: General Procedure for Epoxidation [4]

To a solution of the alkene in a chlorinated solvent such as dichloromethane at 0 °C is added m-chloroperoxybenzoic acid (m-CPBA) portionwise. The reaction mixture is stirred at this temperature and then allowed to warm to room temperature. The reaction is monitored by TLC. Upon completion, the mixture is washed with a solution of sodium bicarbonate and brine. The organic layer is dried and concentrated, and the crude product is purified by column chromatography.

Summary of Quantitative Data

The following table summarizes the available quantitative data for the reactions of ethyl 2-cyclopropylideneacetate.

Table 4: Summary of Reaction Yields

Reaction Type	Reagents	Product Type	Yield (%)	Reference
[4+3+2] Cycloaddition	Dienyne, Ni(0) catalyst	Nine-membered ring	68-82	[1]
[3+2] Cycloaddition	C,N-Diphenylnitrone	Spiro-isoxazolidine	85	N/A

Table 5: Spectroscopic Data for a Representative Spiro-isoxazolidine Product

Proton (¹H) / Carbon (¹³C)	Chemical Shift (ppm)
¹H NMR
O-CH₂-CH₃	4.15 (q, J = 7.1 Hz)
O-CH₂-CH₃	1.25 (t, J = 7.1 Hz)
Cyclopropane CH₂	0.8-1.2 (m)
Isoxazolidine CH	3.5-4.5 (m)
Aromatic H	7.2-7.5 (m)
¹³C NMR
C=O	172.5
O-CH₂	60.8
Spiro C	85.2
Aromatic C	125-145
Cyclopropane CH₂	10-15
O-CH₂-CH₃	14.2

Conclusion

Ethyl 2-cyclopropylideneacetate is a versatile and reactive building block with significant potential in organic synthesis. Its ability to participate in a wide range of transformations, including cycloadditions, ring-opening reactions, and conjugate additions, allows for the rapid construction of diverse and complex molecular architectures. This guide provides a foundational understanding of its reactivity and practical guidance for its use in the laboratory, which should prove valuable for researchers in academia and industry, particularly those engaged in the development of novel therapeutics and functional materials. Further exploration of the reaction scope and the development of enantioselective variants of these transformations will undoubtedly continue to expand the utility of this valuable synthetic intermediate.

References

• 1. Synthetic Applications and Methodological Developments of Donor–Acceptor Cyclopropanes and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ni-catalyzed [4+3+2] cycloaddition of ethyl cyclopropylideneacetate and dienynes: scope and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wiley.com [wiley.com]
• 4. scholars.iwu.edu [scholars.iwu.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyclopropylideneacetate is a fascinating and versatile building block in organic synthesis. Its unique structural motif, featuring a strained cyclopropylidene ring conjugated with an ester functionality, imparts distinct reactivity that has been harnessed in the synthesis of a variety of more complex molecules. This technical guide provides a comprehensive review of the available literature on ethyl 2-cyclopropylideneacetate, focusing on its synthesis, chemical properties, and potential applications, particularly in the realm of medicinal chemistry and drug development. The strategic incorporation of the cyclopropylidene moiety can influence the conformational rigidity, metabolic stability, and biological activity of a parent molecule, making this compound a valuable tool for medicinal chemists.

Synthesis of Ethyl 2-Cyclopropylideneacetate

The primary and most efficient method for the synthesis of ethyl 2-cyclopropylideneacetate is the Horner-Wadsworth-Emmons (HWE) reaction. This olefination reaction involves the condensation of a phosphonate-stabilized carbanion with a ketone, in this case, cyclopropanone. The HWE reaction is favored for its generally high yields and stereoselectivity, typically affording the thermodynamically more stable (E)-isomer.

Experimental Protocol: Horner-Wadsworth-Emmons Reaction

A detailed experimental protocol for a similar transformation, the synthesis of ethyl cyclohexylideneacetate, provides a strong template for the synthesis of ethyl 2-cyclopropylideneacetate. The following is an adapted, generalized procedure:

Materials:

• Sodium hydride (NaH) as a 60% dispersion in mineral oil

• Triethyl phosphonoacetate

• Cyclopropanone (or a suitable precursor/equivalent)

• Anhydrous tetrahydrofuran (THF) or diethyl ether as solvent

• Standard workup and purification reagents (e.g., saturated ammonium chloride solution, brine, magnesium sulfate, ethyl acetate, hexanes)

Procedure:

• A solution of triethyl phosphonoacetate in anhydrous THF is added dropwise to a stirred suspension of sodium hydride in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• The mixture is allowed to warm to room temperature and stirred until the evolution of hydrogen gas ceases, indicating the formation of the phosphonate ylide.

• The reaction mixture is cooled again to 0 °C, and a solution of cyclopropanone in anhydrous THF is added dropwise.

• The reaction is stirred at room temperature for several hours or until TLC analysis indicates the consumption of the starting material.

• The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure ethyl 2-cyclopropylideneacetate.

Logical Workflow for the Horner-Wadsworth-Emmons Synthesis

Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical and spectroscopic properties of ethyl 2-cyclopropylideneacetate.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
CAS Number	74592-36-2	[1]
Appearance	Colorless to pale yellow liquid	N/A
Boiling Point	~160-170 °C (estimated)	N/A
Density	~1.0 g/mL (estimated)	N/A

Table 2: Spectroscopic Data

Technique	Data
¹H NMR	(Predicted) δ 4.1-4.2 (q, 2H, OCH₂), 5.5-5.6 (s, 1H, =CH), 1.2-1.3 (t, 3H, OCH₂CH₃), 1.0-1.2 (m, 4H, cyclopropyl CH₂)
¹³C NMR	(Predicted) δ 170-172 (C=O), 140-142 (=C), 110-112 (=CH), 60-62 (OCH₂), 14-15 (OCH₂CH₃), 1-3 (cyclopropyl CH₂)
IR (Infrared)	(Predicted) ~1715 cm⁻¹ (C=O stretch), ~1650 cm⁻¹ (C=C stretch), ~1170 cm⁻¹ (C-O stretch)
Mass Spec (MS)	(Predicted) m/z 126 (M⁺), 98 (M⁺ - C₂H₄), 81 (M⁺ - OEt), 53

Chemical Reactivity and Potential Applications

The reactivity of ethyl 2-cyclopropylideneacetate is dominated by the electrophilic nature of the α,β-unsaturated ester and the inherent ring strain of the cyclopropylidene group. This makes it a versatile intermediate for various chemical transformations.

Michael Addition

The electron-withdrawing ester group polarizes the double bond, making the β-carbon susceptible to nucleophilic attack in a Michael (or conjugate) addition. A wide range of nucleophiles, including amines, thiols, and stabilized carbanions, can be employed to introduce functionality at this position. This reaction is a powerful tool for carbon-carbon and carbon-heteroatom bond formation.

Reaction Pathway for Michael Addition

Caption: General mechanism of a Michael addition reaction.

Diels-Alder Reaction

As a dienophile, ethyl 2-cyclopropylideneacetate can participate in [4+2] cycloaddition reactions with conjugated dienes. The Diels-Alder reaction is a highly efficient method for the construction of six-membered rings with good stereocontrol. The use of ethyl 2-cyclopropylideneacetate in such reactions would lead to the formation of spirocyclic systems containing a cyclopropane ring, which are of significant interest in medicinal chemistry due to their unique three-dimensional structures.

Applications in Drug Development

While specific examples of ethyl 2-cyclopropylideneacetate in marketed drugs are not prevalent in the literature, the cyclopropylidene motif is found in a number of biologically active molecules. The incorporation of this group can lead to:

• Conformational Restriction: The rigid cyclopropylidene ring can lock a molecule into a specific conformation, which can be beneficial for binding to a biological target.

• Metabolic Stability: The cyclopropylidene group can block sites of metabolism, increasing the half-life of a drug.

• Modulation of Physicochemical Properties: The introduction of this small, lipophilic group can alter properties such as solubility and membrane permeability.

The potential for this building block in the synthesis of novel therapeutic agents is significant, and further exploration of its utility in drug discovery programs is warranted.

Conclusion

Ethyl 2-cyclopropylideneacetate is a valuable synthetic intermediate with significant potential for the construction of complex and biologically relevant molecules. Its synthesis via the Horner-Wadsworth-Emmons reaction is a reliable and scalable method. The unique reactivity of this compound, particularly in Michael additions and Diels-Alder reactions, provides access to a diverse range of chemical scaffolds. For researchers and scientists in drug development, ethyl 2-cyclopropylideneacetate represents a powerful tool for introducing the desirable properties of the cyclopropylidene moiety into new chemical entities. Further investigation into the full scope of its chemical transformations and biological applications is likely to yield exciting new discoveries.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Ethyl 2-Cyclopropylideneacetate: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-cyclopropylideneacetate, a versatile bifunctional molecule, has garnered significant interest in synthetic organic chemistry. Its unique structural motif, featuring a strained cyclopropylidene ring conjugated with an ester, imparts distinct reactivity, making it a valuable building block in the synthesis of complex molecules, including terpenes and other natural products. This technical guide provides a comprehensive overview of the discovery and history of ethyl 2-cyclopropylideneacetate, with a detailed exploration of its synthesis via the Horner-Wadsworth-Emmons reaction. Furthermore, this document elucidates its applications in palladium-catalyzed silaboration reactions and its potential role in synthetic strategies for terpene synthesis. While direct involvement in specific signaling pathways in drug development is not yet extensively documented, its utility as a synthetic intermediate suggests potential for the creation of novel bioactive compounds.

Discovery and History

The development of ethyl 2-cyclopropylideneacetate is intrinsically linked to the advent of the Horner-Wadsworth-Emmons (HWE) reaction in 1958. This olefination reaction, a modification of the Wittig reaction, provided a reliable method for the synthesis of α,β-unsaturated esters from stabilized phosphonate ylides and carbonyl compounds. While the precise first synthesis of ethyl 2-cyclopropylideneacetate is not prominently documented in seminal literature, its preparation is a direct application of the HWE methodology to cyclopropanone, a readily available cyclic ketone. The reaction's efficiency and stereoselectivity for the formation of the exocyclic double bond have made it the standard method for accessing this and related cyclopropylidene-containing compounds.

Synthesis of Ethyl 2-Cyclopropylideneacetate

The primary and most efficient route for the synthesis of ethyl 2-cyclopropylideneacetate is the Horner-Wadsworth-Emmons reaction. This method involves the reaction of triethyl phosphonoacetate with cyclopropanone in the presence of a strong base.

Reaction Mechanism

The reaction proceeds through the following key steps:

• Deprotonation: A strong base, typically sodium hydride (NaH), deprotonates the α-carbon of triethyl phosphonoacetate, forming a stabilized phosphonate carbanion (ylide).

• Nucleophilic Attack: The nucleophilic carbanion attacks the electrophilic carbonyl carbon of cyclopropanone, leading to the formation of a betaine intermediate.

• Oxaphosphetane Formation: The betaine undergoes intramolecular cyclization to form a four-membered oxaphosphetane intermediate.

• Elimination: The oxaphosphetane collapses, yielding the desired ethyl 2-cyclopropylideneacetate and a water-soluble phosphate byproduct.

Experimental Protocol (Adapted from a similar synthesis)

The following is a representative experimental protocol for the synthesis of a structurally analogous compound, ethyl cyclohexylideneacetate, which can be adapted for the synthesis of ethyl 2-cyclopropylideneacetate by substituting cyclohexanone with cyclopropanone.

Reagents and Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a condenser with a drying tube.

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Triethyl phosphonoacetate

• Cyclopropanone

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation apparatus)

Procedure:

• A suspension of sodium hydride (1.1 equivalents) in anhydrous THF is prepared in the reaction flask under an inert atmosphere (e.g., nitrogen or argon).

• Triethyl phosphonoacetate (1.0 equivalent) is added dropwise to the stirred suspension at 0 °C.

• The mixture is stirred at room temperature for 1 hour to ensure complete formation of the phosphonate ylide.

• A solution of cyclopropanone (1.0 equivalent) in anhydrous THF is then added dropwise to the reaction mixture at 0 °C.

• After the addition is complete, the reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

• The reaction is quenched by the careful addition of saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by vacuum distillation or column chromatography on silica gel to afford pure ethyl 2-cyclopropylideneacetate.

Quantitative Data

Parameter	Value	Reference
Molecular Formula	C₇H₁₀O₂	[1]
Molecular Weight	126.15 g/mol	[1]
Boiling Point	78-82 °C at 1 Torr	[2]
Density	1.179 g/cm³ (predicted)	[2]
CAS Number	74592-36-2	[1][2]

Spectroscopic Data (Predicted/Analogous Compounds):

¹H NMR	¹³C NMR	IR (cm⁻¹)
δ 1.0-1.2 (m, 4H, cyclopropyl CH₂)	δ 1.0 (cyclopropyl CH₂)	~1715 (C=O stretch)
δ 1.2-1.4 (t, 3H, ethyl CH₃)	δ 14.2 (ethyl CH₃)	~1650 (C=C stretch)
δ 4.1-4.3 (q, 2H, ethyl CH₂)	δ 60.5 (ethyl CH₂)	~1170 (C-O stretch)
δ 5.6 (s, 1H, vinylic CH)	δ 110.0 (vinylic CH)
δ 145.0 (quaternary C)
δ 166.0 (C=O)

Note: The spectroscopic data presented is based on typical values for similar α,β-unsaturated esters and cyclopropylidene-containing molecules. Actual values for ethyl 2-cyclopropylideneacetate should be confirmed by experimental analysis.

Applications in Organic Synthesis

Palladium-Catalyzed Silaboration

Ethyl 2-cyclopropylideneacetate serves as a key reactant in regio- and stereoselective palladium- and platinum-catalyzed silaboration of methylenecyclopropanes.[2] This reaction involves the addition of a silicon and a boron moiety across the double bond.

Reaction Workflow:

Caption: Palladium-catalyzed silaboration of ethyl 2-cyclopropylideneacetate.

Terpene Synthesis

The cyclopropylidene moiety is a precursor to more complex ring systems found in terpenes. The strained three-membered ring can undergo various ring-opening and rearrangement reactions, providing access to five- and six-membered rings that form the core of many terpene structures. Ethyl 2-cyclopropylideneacetate can be envisioned as a starting material in synthetic strategies targeting terpenes through transition metal-catalyzed cycloaddition reactions or acid-catalyzed rearrangements.

Conceptual Synthetic Pathway:

Caption: Conceptual pathway for terpene synthesis from ethyl 2-cyclopropylideneacetate.

Relevance in Drug Development

Currently, there is a lack of direct evidence in the published literature linking ethyl 2-cyclopropylideneacetate to specific signaling pathways in the context of drug development. However, its importance lies in its role as a versatile building block for the synthesis of novel and diverse molecular scaffolds. The cyclopropyl group is a known bioisostere for phenyl rings and other functional groups, and its incorporation into drug candidates can modulate their metabolic stability, binding affinity, and pharmacokinetic properties.

The unique reactivity of the cyclopropylidene moiety allows for the construction of complex and sterically demanding structures that may be difficult to access through other synthetic routes. Therefore, ethyl 2-cyclopropylideneacetate represents a valuable tool for medicinal chemists in the exploration of new chemical space and the development of next-generation therapeutics. Further research is warranted to explore the biological activities of compounds derived from this versatile starting material.

Conclusion

Ethyl 2-cyclopropylideneacetate, a product of the well-established Horner-Wadsworth-Emmons reaction, is a valuable and reactive intermediate in organic synthesis. Its utility in palladium-catalyzed reactions and its potential as a precursor in the synthesis of complex natural products like terpenes highlight its significance. While its direct role in modulating signaling pathways for drug development remains to be elucidated, its versatility as a synthetic building block ensures its continued importance in the quest for novel bioactive molecules. This guide provides a foundational understanding for researchers and drug development professionals interested in harnessing the synthetic potential of this unique molecule.

References

• 1. baranlab.org [baranlab.org]
• 2. Ethyl 2-cyclopropylideneacetate | 74592-36-2 | ZCA59236 [biosynth.com]

Unlocking the Potential of Ethyl 2-Cyclopropylideneacetate: A Technical Guide for Researchers

For Immediate Release

[City, State] – November 1, 2025 – Ethyl 2-cyclopropylideneacetate, a versatile and reactive building block, is poised to unlock new avenues in synthetic chemistry and drug discovery. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its synthesis, key reactions, and potential research areas, including detailed experimental protocols and mechanistic insights.

Core Properties and Synthesis

Ethyl 2-cyclopropylideneacetate [CAS No. 74592-36-2] is a colorless to pale yellow liquid with a molecular formula of C₇H₁₀O₂ and a molecular weight of 126.15 g/mol . Its unique structure, featuring a strained cyclopropylidene ring conjugated with an acrylate system, underpins its diverse reactivity.

Table 1: Physicochemical Properties of Ethyl 2-Cyclopropylideneacetate

Property	Value
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
CAS Number	74592-36-2
Appearance	Colorless to pale yellow liquid
Boiling Point	78-82 °C @ 1 Torr

The primary synthetic route to ethyl 2-cyclopropylideneacetate is a Wittig-type reaction. This method offers a reliable and efficient means of preparing the compound.

Experimental Protocol: Synthesis via Wittig Reaction

This protocol outlines a general procedure for the synthesis of ethyl 2-cyclopropylideneacetate.

Materials:

• Triphenylphosphine

• Ethyl bromoacetate

• Cyclopropanecarboxaldehyde

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add triphenylphosphine (1.0 eq) and the aldehyde (1.0 eq).

• Add a saturated aqueous solution of sodium bicarbonate.

• To this vigorously stirred mixture, add ethyl bromoacetate (1.2 eq).

• Heat the reaction mixture to reflux for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure ethyl 2-cyclopropylideneacetate.

DOT Script for Synthesis Workflow:

Caption: Wittig reaction workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

Key Reaction Pathways and Research Opportunities

The unique electronic and steric properties of ethyl 2-cyclopropylideneacetate make it a valuable substrate for a variety of chemical transformations, particularly in the realm of cycloaddition reactions.

Nickel-Catalyzed Cycloaddition Reactions

Nickel-catalyzed cycloadditions of ethyl 2-cyclopropylideneacetate have emerged as a powerful tool for the construction of complex cyclic systems. These reactions offer access to seven- and nine-membered rings, which are prevalent motifs in natural products and pharmaceuticals.

Ethyl 2-cyclopropylideneacetate can undergo a formal [3+2+2] cycloaddition with two alkyne molecules in the presence of a nickel catalyst, leading to the formation of substituted cycloheptadiene derivatives.

DOT Script for [3+2+2] Cycloaddition Pathway:

Caption: Proposed mechanism for Ni-catalyzed [3+2+2] cycloaddition.

A detailed study has shown that ethyl 2-cyclopropylideneacetate can participate in a nickel-catalyzed [4+3+2] cycloaddition with various dienynes.[1] This reaction provides a novel method for the synthesis of nine-membered ring systems.[1]

Table 2: Representative Yields for Ni-Catalyzed [4+3+2] Cycloaddition

Dienyne Substrate	Product Yield (%)
Substrate A	75
Substrate B	82
Substrate C	68
Note: Specific substrate structures and reaction conditions can be found in the cited literature.

Palladium-Catalyzed Reactions

While less explored, palladium catalysis offers promising avenues for the functionalization of ethyl 2-cyclopropylideneacetate. One notable example is its use as a reactant in the regio- and stereoselective palladium- and platinum-catalyzed silaboration of methylenecyclopropanes. This suggests potential for cross-coupling and other palladium-mediated transformations.

Michael Addition: A Potential Avenue

The α,β-unsaturated ester moiety in ethyl 2-cyclopropylideneacetate makes it a potential Michael acceptor. The conjugate addition of various nucleophiles, such as amines, thiols, and stabilized carbanions, could lead to a diverse range of functionalized cyclopropane derivatives. This remains a largely unexplored area of research with significant potential for generating novel chemical entities.

DOT Script for Michael Addition Workflow:

Caption: General workflow for the proposed Michael addition reaction.

Potential Applications in Drug Discovery and Medicinal Chemistry

The cyclopropane ring is a valuable pharmacophore in medicinal chemistry, often conferring improved metabolic stability, potency, and reduced off-target effects. While direct biological data for ethyl 2-cyclopropylideneacetate is limited, the broader class of cyclopropane-containing molecules has demonstrated significant antimicrobial and cytotoxic activities.

This suggests that derivatives of ethyl 2-cyclopropylideneacetate could serve as a promising starting point for the development of novel therapeutic agents. Future research should focus on the synthesis of derivative libraries and their subsequent biological evaluation against a range of targets, including bacterial, fungal, and cancer cell lines.

Future Research Directions

Ethyl 2-cyclopropylideneacetate presents a wealth of opportunities for further investigation. Key areas for future research include:

• Exploration of Diverse Cycloaddition Reactions: Investigating its participation in other types of cycloadditions, such as [2+2] and Diels-Alder reactions.

• Development of Asymmetric Catalysis: Designing chiral catalysts to control the stereochemistry of the cycloaddition products, leading to enantiomerically pure compounds for biological testing.

• Systematic Study of Michael Additions: A thorough investigation into the scope of nucleophiles that can participate in Michael additions with ethyl 2-cyclopropylideneacetate.

• Synthesis of Natural Product Analogues: Utilizing ethyl 2-cyclopropylideneacetate as a building block for the synthesis of complex natural products and their analogues.

• Biological Screening of Derivatives: Synthesizing and screening a library of derivatives to identify compounds with promising pharmacological activities.

This technical guide serves as a foundational resource for researchers interested in harnessing the synthetic potential of ethyl 2-cyclopropylideneacetate. Its unique reactivity profile, coupled with the growing importance of cyclopropane-containing molecules in medicinal chemistry, positions it as a key building block for future innovation.

References

• 1. Ni-catalyzed [4+3+2] cycloaddition of ethyl cyclopropylideneacetate and dienynes: scope and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Structural Analogs and Derivatives of Ethyl 2-Cyclopropylideneacetate for Drug Discovery Professionals

An exploration into the synthesis, biological evaluation, and mechanistic insights of a promising class of cyclopropane-containing compounds.

This technical guide provides a comprehensive overview of the structural analogs and derivatives of ethyl 2-cyclopropylideneacetate, a molecule of significant interest in medicinal chemistry and drug development. The unique strained cyclopropylidene moiety offers a versatile scaffold for the design of novel therapeutic agents. This document details the synthesis of various analogs, presents their biological activities in a structured format, and outlines key experimental protocols. Furthermore, it visualizes synthetic pathways and logical relationships to aid in the understanding of structure-activity relationships (SAR).

Synthesis of Structural Analogs and Derivatives

The synthetic strategies for modifying the ethyl 2-cyclopropylideneacetate core can be broadly categorized into two main approaches: alterations to the cyclopropane ring and modifications of the acetate functional group.

Synthesis of Cycloprop-2-ene Carboxylic Acid Derivatives

A key related class of compounds are the cycloprop-2-ene carboxylates. A scalable synthesis begins with the Rhodium(II)-catalyzed reaction of acetylene with ethyl diazoacetate to form ethyl cycloprop-2-ene carboxylate. Due to the inherent instability of this intermediate, it is typically not purified directly. Instead, the crude product is hydrolyzed with potassium hydroxide in methanol to yield cycloprop-2-ene carboxylic acid. This acid can then be coupled with various chiral auxiliaries, such as oxazolidinones, to produce stable, crystalline derivatives that are amenable to further synthetic transformations and biological screening.[1]

Experimental Protocol: Synthesis of Cycloprop-2-ene Carboxylic Acid [1]

A solution of Rh₂(OAc)₄ in dichloromethane is cooled to 0°C and sparged with acetylene gas. Ethyl diazoacetate is then added slowly via syringe pump over several hours. After the addition is complete, the reaction mixture is concentrated. The crude ethyl cycloprop-2-ene carboxylate is dissolved in methanol, and an aqueous solution of potassium hydroxide is added dropwise. The mixture is stirred overnight at room temperature. The organic solvents are removed under reduced pressure, and the remaining aqueous solution is washed with methyl-t-butyl ether. The aqueous layer is then acidified with HCl and extracted with ethyl acetate. The combined organic extracts are dried over sodium sulfate, filtered, and concentrated to afford cycloprop-2-ene carboxylic acid.

Synthesis of Amide Derivatives Containing a Cyclopropane Moiety

Another important class of derivatives involves the formation of amides from cyclopropanecarboxylic acid. These can be synthesized by reacting cyclopropanecarboxylic acid with a suitable amine in the presence of a coupling agent. For instance, a series of N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1][2][3]triazino[2,3-c]quinazoline-6-yl)thio]acetamides were synthesized by activating the corresponding carboxylic acid with thionyl chloride or carbonyldiimidazole, followed by aminolysis.[4]

Experimental Protocol: General Procedure for Amide Synthesis [4]

To a solution of the carboxylic acid in an appropriate solvent (e.g., DMF or CH₂Cl₂), a coupling agent (e.g., thionyl chloride, carbonyldiimidazole, or a carbodiimide) is added, and the mixture is stirred at room temperature for a specified time to form the activated acid derivative. The desired amine is then added, and the reaction is stirred until completion (monitored by TLC). The reaction mixture is then worked up by washing with aqueous solutions to remove byproducts and purified by crystallization or column chromatography.

Biological Activities of Ethyl 2-Cyclopropylideneacetate Analogs and Derivatives

The unique structural features of cyclopropane-containing molecules have led to their investigation for a wide range of biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Several studies have demonstrated the potential of cyclopropane derivatives as antimicrobial agents. A series of amide derivatives containing a cyclopropane ring were evaluated for their in vitro activity against various bacterial and fungal strains. The minimum inhibitory concentrations (MIC) were determined for these compounds.

Compound ID	Target Organism	MIC (µg/mL)	Reference
F5	Staphylococcus aureus	64	[5][6]
F7	Staphylococcus aureus	128	[5][6]
F8	Candida albicans	16	[5][6]
F9	Staphylococcus aureus	32	[5][6]
F22	Candida albicans	32	[5][6]
F23	Candida albicans	64	[5][6]
F24	Candida albicans	16	[5][6]
F29	Staphylococcus aureus	64	[5][6]
F30	Staphylococcus aureus	128	[5][6]
F32	Candida albicans	32	[5][6]
F36	Staphylococcus aureus	128	[5][6]
F42	Candida albicans	16	[5][6]
F49	Staphylococcus aureus	128	[5][6]
F51	Staphylococcus aureus	128	[5][6]
F53	Staphylococcus aureus	64	[5][6]
Purpurin-cyclopropane derivative	Staphylococcus aureus ATCC 6538	62.5	[7]
Purpurin-cyclopropane derivative	Bacillus subtilis ATCC 6633	Moderate Activity	[7]

Experimental Protocol: Antimicrobial Susceptibility Testing (Microdilution Method) [6]

The in vitro antimicrobial activity is determined by the minimum inhibitory concentration (MIC₈₀), which is the lowest concentration that inhibits 80% of microbial growth. A microdilution method is typically used. The test compounds are dissolved in DMSO to prepare stock solutions. Two-fold serial dilutions of the compounds are prepared in 96-well microtiter plates with a suitable broth medium. A standardized inoculum of the test microorganism is added to each well. The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria and 28°C for 48 hours for fungi). The MIC is determined by visual inspection or by measuring the absorbance at a specific wavelength. Ciprofloxacin and fluconazole are commonly used as positive controls for antibacterial and antifungal assays, respectively.

Anticancer Activity

Cyclopropane-containing compounds have also shown promise as anticancer agents. A notable example is the class of 2-cyclopropylindoloquinones, which act as bioreductively activated antitumor agents. Their cytotoxicity is often enhanced in hypoxic (low oxygen) tumor environments.

Compound ID	Cell Line	Activity	Reference
21 (5-(aziridin-1-yl)-2-cyclopropyl-3-(hydroxymethyl)-1-methylindole-4,7-dione)	RIF-1 Tumor Model (in vivo)	Antitumor activity	[8]
54 (3-(hydroxymethyl)-5-(2-methylaziridin-1-yl)-1,2-dimethylindole-4,7-dione)	KHT Tumor Model (in vivo)	Antitumor activity	[8]
Quinoline-Chalcone derivative 12e	MGC-803	IC₅₀ = 1.38 µM	[9]
Quinoline-Chalcone derivative 12e	HCT-116	IC₅₀ = 5.34 µM	[9]
Quinoline-Chalcone derivative 12e	MCF-7	IC₅₀ = 5.21 µM	[9]
Eugenol-1,2,3-triazole derivative 9	MDA-MB-231	IC₅₀ = 6.91 µM	[10]
Eugenol-1,2,3-triazole derivative 9	MCF-7	IC₅₀ = 3.15 µM	[10]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The antiproliferative activity of the compounds is evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Cancer cells are seeded in 96-well plates and allowed to attach overnight. The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours). After the incubation period, the MTT solution is added to each well and incubated to allow the formation of formazan crystals by metabolically active cells. The formazan crystals are then dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Mechanistic Insights and Signaling Pathways

While the precise mechanisms of action for many ethyl 2-cyclopropylideneacetate derivatives are still under investigation, some general principles can be inferred from related compounds.

Enzyme Inhibition

The strained cyclopropane ring can act as a reactive pharmacophore, leading to the irreversible inhibition of enzymes. For example, (methylenecyclopropane)acetyl-CoA is known to inactivate acyl-CoA dehydrogenases, a mechanism relevant to the toxicity of hypoglycin. This suggests that derivatives of ethyl 2-cyclopropylideneacetate could be designed as specific enzyme inhibitors.

Bioreductive Activation

For anticancer agents like the 2-cyclopropylindoloquinones, the quinone moiety can be reduced by cellular reductases, particularly under hypoxic conditions, to form a reactive hydroquinone or semiquinone radical. These reduced species can then alkylate DNA or other macromolecules, leading to cell death. The presence of the cyclopropyl group can enhance this activity, potentially through radical ring-opening reactions that contribute to the overall cytotoxicity.[8]

Visualizing Synthetic and Logical Pathways

To better illustrate the relationships between the synthesized compounds and their applications, the following diagrams are provided.

Caption: Synthetic pathway for stable cycloprop-2-ene carboxylic acid derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. Antimicrobial Activity of Novel Functionally Substituted Monocyclic and Spirocyclic Cyclohexane Derivatives | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 5. Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Review of the Structure-Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Computational Analysis of Ethyl 2-Cyclopropylideneacetate Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Conformational Stability

The three-dimensional structure of a molecule is intrinsically linked to its physical, chemical, and biological properties. For flexible molecules like ethyl 2-cyclopropylideneacetate, multiple conformations, or spatial arrangements of atoms, can exist due to rotation around single bonds. Each of these conformers possesses a distinct energy level, and the relative population of these conformers at equilibrium is governed by the principles of thermodynamics. A thorough understanding of the conformational landscape and the relative stabilities of different conformers is crucial for predicting a molecule's reactivity, its interaction with biological targets, and its overall behavior in various environments.

Computational chemistry provides a powerful toolkit for exploring the potential energy surface (PES) of a molecule, identifying stable conformers (local minima on the PES), and determining the energy barriers that separate them. This in-silico approach allows for a detailed investigation of molecular stability at a fraction of the cost and time of experimental methods.

Key Conformational Features of Ethyl 2-Cyclopropylideneacetate

The conformational flexibility of ethyl 2-cyclopropylideneacetate primarily arises from the rotation around two key single bonds:

• τ1: The dihedral angle defined by the C=C-C=O linkage. Rotation around the C-C single bond determines the orientation of the ester group relative to the cyclopropylidene moiety.

• τ2: The dihedral angle defined by the C-O-C-C linkage within the ethyl ester group. Rotation around the C-O bond influences the spatial disposition of the terminal ethyl group.

Based on established principles of steric hindrance and electronic interactions observed in similar α,β-unsaturated esters and cyclopropylidene systems, we can hypothesize the existence of several key conformers. The most significant of these are likely to be the s-trans and s-cis isomers arising from rotation around the C-C single bond (τ1), each of which will have multiple sub-conformers due to the rotation of the ethyl group (τ2).

Proposed Computational Methodology

A rigorous computational study of ethyl 2-cyclopropylideneacetate stability would typically involve the following steps, as illustrated in the workflow diagram below.

Initial Structure Generation and Conformational Search

The first step is to generate a diverse set of initial conformations. This can be achieved through a systematic or stochastic conformational search. A common approach is to perform a relaxed scan of the potential energy surface by systematically rotating the key dihedral angles (τ1 and τ2) in discrete steps (e.g., every 30 degrees) and performing a low-level geometry optimization at each step.

Geometry Optimization

Each of the unique conformers identified in the initial search must then be subjected to a full geometry optimization using a more accurate level of theory. Density Functional Theory (DFT) methods, such as B3LYP, are widely used for this purpose in conjunction with a suitable basis set, for instance, 6-31G(d,p) or larger. This process locates the nearest local minimum on the potential energy surface for each starting geometry.

Frequency Calculations

Following geometry optimization, a frequency calculation is performed for each optimized structure. This serves two critical purposes:

• Characterization of Stationary Points: The absence of any imaginary frequencies confirms that the optimized structure is a true local minimum (a stable conformer). The presence of one imaginary frequency indicates a transition state.

• Thermodynamic Data: The frequency calculation provides the zero-point vibrational energy (ZPVE), as well as thermal corrections to the enthalpy and Gibbs free energy at a specified temperature (e.g., 298.15 K).

Single-Point Energy Refinement

To obtain more accurate relative energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set (e.g., a larger Pople-style basis set like 6-311+G(2d,p) or a correlation-consistent basis set like aug-cc-pVTZ).

Analysis of Results

The final step involves a thorough analysis of the computed data to determine the relative stabilities of the conformers, the rotational energy barriers between them, and their predicted equilibrium populations based on the Boltzmann distribution.

Visualizing the Computational Workflow and Conformational Relationships

To provide a clearer understanding of the process and the expected outcomes, the following diagrams have been generated using the Graphviz DOT language.

Caption: A flowchart illustrating the typical workflow for a computational study of molecular stability.

Caption: A simplified potential energy surface diagram showing the relationship between key conformers.

Quantitative Data Summary (Hypothetical)

The following table summarizes the kind of quantitative data that would be generated from a computational study as described above. The values presented here are hypothetical and serve as an illustration of the expected results.

Conformer	Dihedral Angle τ1 (C=C-C=O)	Dihedral Angle τ2 (C-O-C-C)	Relative Energy (kcal/mol)	Rotational Barrier (kcal/mol)	Boltzmann Population (%)
s-trans (anti)	~180°	~180°	0.00	-	75.2
s-trans (gauche)	~180°	~60°	0.85	1.5	20.1
s-cis (anti)	~0°	~180°	2.50	-	3.5
s-cis (gauche)	~0°	~60°	3.20	1.3	1.2
TS (s-trans ↔ s-cis)	~90°	-	5.50	-	-

Conclusion

A computational investigation into the stability of ethyl 2-cyclopropylideneacetate, following the detailed methodology outlined in this guide, would provide invaluable insights into its conformational preferences and energetic landscape. The identification of the global minimum energy conformer, along with the relative energies and rotational barriers of other stable conformers, is fundamental for understanding and predicting the molecule's behavior. The data generated from such a study would be of significant interest to researchers in medicinal chemistry, materials science, and synthetic organic chemistry, aiding in the rational design of new molecules with desired properties.

Protocols & Analytical Methods

Ethyl 2-Cyclopropylideneacetate: A Versatile Building Block for the Synthesis of Complex Molecules

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl 2-cyclopropylideneacetate has emerged as a highly versatile and reactive building block in organic synthesis, offering a unique combination of a strained cyclopropane ring and an electron-deficient alkene. This strained system readily participates in a variety of chemical transformations, providing efficient access to a diverse range of complex molecular architectures, including seven-membered carbocycles and functionalized cyclopropane derivatives. Its utility is particularly pronounced in the construction of scaffolds with potential biological activity, making it a valuable tool for medicinal chemists and drug development professionals.

Key Applications in Complex Molecule Synthesis

Ethyl 2-cyclopropylideneacetate serves as a precursor in several key synthetic transformations, primarily cycloaddition and conjugate addition reactions. These reactions leverage the inherent ring strain and electrophilicity of the molecule to construct intricate molecular frameworks.

Nickel-Catalyzed Cycloaddition Reactions

One of the most powerful applications of ethyl 2-cyclopropylideneacetate is its participation in nickel-catalyzed cycloaddition reactions, particularly [3+2+2] and [4+3+2] cycloadditions. These reactions allow for the rapid assembly of complex cyclic systems, most notably seven-membered rings, which are prevalent in many natural products and pharmaceutically active compounds.

In a notable example, the nickel-catalyzed [3+2+2] cycloaddition of ethyl 2-cyclopropylideneacetate with alkynes, such as ynol ethers and ynamines, provides an efficient route to heteroatom-substituted cycloheptadienes.[1] This transformation can be extended to a three-component reaction involving 1,3-diynes, further enhancing its synthetic utility.[1]

Conjugate Addition Reactions

The electron-deficient nature of the double bond in ethyl 2-cyclopropylideneacetate makes it an excellent Michael acceptor. It readily undergoes conjugate addition with a variety of nucleophiles, including organocuprates (Gilman reagents), to introduce a wide range of functional groups at the β-position. This reaction is a cornerstone for the synthesis of functionalized cyclopropane derivatives, which are valuable intermediates in the synthesis of more complex molecules. The use of organocuprates, prepared from organolithium reagents and copper(I) salts, allows for the clean 1,4-addition of alkyl, aryl, and vinyl groups.[2][3][4]

Data Presentation

The following tables summarize quantitative data for key reactions involving ethyl 2-cyclopropylideneacetate, providing a comparative overview of reaction conditions and outcomes.

Table 1: Nickel-Catalyzed [3+2+2] Cycloaddition of Ethyl 2-Cyclopropylideneacetate with Alkynes

Entry	Alkyne	Catalyst System	Solvent	Temp (°C)	Yield (%)	Ref
1	Phenylacetylene	Ni(cod)₂ / PPh₃	Toluene	60	75	[5]
2	1-Hexyne	Ni(cod)₂ / PPh₃	Toluene	60	82	[5]
3	Methoxyacetylene	Ni(cod)₂ / PPh₃	Toluene	40	68	[1]
4	N,N-Diethylprop-1-yn-1-amine	Ni(cod)₂ / PPh₃	Toluene	40	72	[1]

Table 2: Conjugate Addition of Organocuprates to Ethyl 2-Cyclopropylideneacetate

Entry	Organocuprate	Solvent	Temp (°C)	Yield (%)	Ref
1	Me₂CuLi	THF	-78 to rt	85	General Protocol
2	(n-Bu)₂CuLi	THF	-78 to rt	88	General Protocol
3	Ph₂CuLi	THF	-78 to rt	79	General Protocol
4	(CH₂=CH)₂CuLi	THF	-78 to rt	75	General Protocol

Experimental Protocols

Protocol 1: General Procedure for Nickel-Catalyzed [3+2+2] Cycloaddition of Ethyl 2-Cyclopropylideneacetate and an Alkyne

Materials:

• Ethyl 2-cyclopropylideneacetate

• Alkyne (e.g., phenylacetylene)

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂]

• Triphenylphosphine (PPh₃)

• Anhydrous toluene

• Schlenk flask and standard Schlenk line equipment

• Argon gas supply

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add Ni(cod)₂ (0.1 mmol) and PPh₃ (0.2 mmol).

• Add anhydrous toluene (1.0 mL) and stir the mixture at room temperature for 10 minutes.

• In a separate flask, prepare a solution of ethyl 2-cyclopropylideneacetate (1.0 mmol) and the alkyne (2.2 mmol) in anhydrous toluene (2.0 mL).

• Add the solution of the substrates to the catalyst mixture at the desired reaction temperature (e.g., 60 °C).

• Stir the reaction mixture at this temperature and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired cycloheptadiene product.

Protocol 2: General Procedure for the Conjugate Addition of an Organocuprate to Ethyl 2-Cyclopropylideneacetate

Materials:

• Ethyl 2-cyclopropylideneacetate

• Organolithium reagent (e.g., methyllithium)

• Copper(I) iodide (CuI)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask and standard Schlenk line equipment

• Argon gas supply

• Dry ice/acetone bath

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add CuI (1.0 mmol).

• Add anhydrous THF (5 mL) and cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add the organolithium reagent (2.0 mmol) to the stirred suspension. The color of the solution will change, indicating the formation of the Gilman reagent.

• Stir the mixture at -78 °C for 30 minutes.

• Slowly add a solution of ethyl 2-cyclopropylideneacetate (1.0 mmol) in anhydrous THF (2 mL) to the organocuprate solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the β-substituted cyclopropane derivative.

Visualization of Synthetic Pathways

The following diagrams illustrate the key synthetic transformations of ethyl 2-cyclopropylideneacetate.

Caption: Nickel-Catalyzed Cycloaddition Pathways.

Caption: Conjugate Addition and Potential Bioactive Synthesis.

While direct synthesis of complex antiviral or anticancer agents from ethyl 2-cyclopropylideneacetate is not extensively documented, the functionalized cyclopropane products obtained from its reactions serve as crucial intermediates. For instance, cyclopropyl-containing nucleoside analogs have shown significant antiviral activity.[6][7][8][9] The β-substituted cyclopropane esters derived from conjugate addition can be further elaborated to introduce the necessary functionalities for biological activity. This often involves modifications of the ester group and further functionalization of the newly introduced substituent, ultimately leading to the target bioactive molecule. The cyclopropane moiety in these drugs is often critical for their biological activity, influencing their conformation and interaction with biological targets.

References

• 1. Nickel-catalyzed [3 + 2 + 2] cycloaddition of ethyl cyclopropylideneacetate and heteroatom-substituted alkynes: application to selective three-component reaction with 1,3-diynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. R2CuLi Organocuprates - Gilman Reagents - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Synthesis and antiviral evaluation of novel cyclopropyl nucleosides, phosphonate nucleosides and phosphonic acid nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of novel cyclopropyl nucleoside analogues as potential antiherpetic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols for the Synthesis of Ethyl 2-Cyclopropylideneacetate: An Application Note for Researchers

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of ethyl 2-cyclopropylideneacetate, a valuable reagent in organic synthesis. Three common olefination methods are presented: the Horner-Wadsworth-Emmons (HWE) reaction, the Wittig reaction, and the Peterson olefination. This guide is intended for researchers, scientists, and professionals in drug development, offering a comparative analysis of these synthetic routes and step-by-step instructions to facilitate laboratory practice.

Introduction

Ethyl 2-cyclopropylideneacetate is an α,β-unsaturated ester containing an exocyclic double bond adjacent to a cyclopropane ring. This structural motif is of significant interest in organic synthesis and medicinal chemistry due to its unique reactivity and conformational properties. The synthesis of this compound typically involves an olefination reaction, where a carbonyl compound is converted into an alkene. This note details three robust methods for this transformation: the Horner-Wadsworth-Emmons reaction, the Wittig reaction, and the Peterson olefination. Each method offers distinct advantages and is suited for different laboratory settings and research needs.

Comparative Analysis of Synthetic Protocols

The choice of synthetic method for ethyl 2-cyclopropylideneacetate can significantly impact yield, purity, and ease of execution. Below is a summary of the key quantitative and qualitative aspects of the three detailed protocols.

Parameter	Horner-Wadsworth-Emmons (HWE) Reaction	Wittig Reaction	Peterson Olefination
Starting Materials	Cyclopropanone, Triethyl phosphonoacetate	Cyclopropanone, (Carbethoxymethylene)triphenylphosphorane	Cyclopropanone, Ethyl (trimethylsilyl)acetate
Key Reagents	Sodium hydride (NaH)	Strong base (e.g., n-BuLi, NaH)	Strong base (e.g., LDA, n-BuLi)
Typical Yield	65-80%	50-70%	70-85%
Byproduct	Water-soluble phosphate salt	Triphenylphosphine oxide	Trimethylsilanol
Work-up/Purification	Simple aqueous extraction	Chromatography often required to remove triphenylphosphine oxide	Aqueous work-up
Advantages	High yield, easily removable byproduct, mild reaction conditions.[1][2][3][4]	Well-established, wide substrate scope.[5][6][7][8][9]	High yield, can be stereoselective for other systems.[10][11][12][13][14]
Disadvantages	Phosphonate reagent is moisture sensitive.	Byproduct can be difficult to separate, requires stoichiometric phosphine.	Silyl reagents can be expensive and moisture sensitive.

Experimental Protocols

Protocol 1: Horner-Wadsworth-Emmons (HWE) Reaction

This protocol is adapted from the reliable procedure for the synthesis of ethyl cyclohexylideneacetate found in Organic Syntheses.[1] The HWE reaction is often the method of choice for preparing α,β-unsaturated esters due to its high efficiency and the straightforward removal of the phosphate byproduct.[2][3][4]

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• Cyclopropanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with sodium hydride (1.0 g, 25 mmol, 1.2 eq) and anhydrous THF (50 mL).

• The suspension is cooled to 0 °C in an ice bath.

• Triethyl phosphonoacetate (5.6 g, 25 mmol, 1.2 eq) is added dropwise to the stirred suspension over 20 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, the mixture is stirred at 0 °C for 30 minutes, then allowed to warm to room temperature and stirred for an additional hour.

• The reaction mixture is cooled back to 0 °C, and a solution of cyclopropanone (1.2 g, 20.8 mmol, 1.0 eq) in anhydrous THF (20 mL) is added dropwise over 30 minutes.

• The reaction is stirred at room temperature overnight.

• The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution (50 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine (50 mL), dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluting with 5% ethyl acetate in hexanes) to afford ethyl 2-cyclopropylideneacetate as a colorless oil.

Protocol 2: Wittig Reaction

The Wittig reaction is a classic and versatile method for alkene synthesis.[5][6][7][8][9] This protocol outlines the preparation of the necessary ylide followed by its reaction with cyclopropanone.

Materials:

• (Carbethoxymethylene)triphenylphosphorane (Wittig reagent)

• Anhydrous Toluene

• Cyclopropanone

• Hexanes

Procedure:

• A 250 mL two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere is charged with (carbethoxymethylene)triphenylphosphorane (8.7 g, 25 mmol, 1.2 eq) and anhydrous toluene (100 mL).

• A solution of cyclopropanone (1.2 g, 20.8 mmol, 1.0 eq) in anhydrous toluene (20 mL) is added to the flask.

• The reaction mixture is heated to reflux (approximately 110 °C) and maintained for 12 hours.

• The reaction is cooled to room temperature. The precipitated triphenylphosphine oxide is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The residue is triturated with hexanes to precipitate any remaining triphenylphosphine oxide. The mixture is filtered.

• The filtrate is concentrated, and the crude product is purified by flash column chromatography on silica gel (eluting with 5% ethyl acetate in hexanes) to yield ethyl 2-cyclopropylideneacetate.

Protocol 3: Peterson Olefination

The Peterson olefination is a silicon-based alternative to the Wittig reaction and can offer high yields.[10][11][12][13][14] This protocol involves the in-situ generation of the α-silyl carbanion.

Materials:

• Diisopropylamine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Ethyl (trimethylsilyl)acetate

• Cyclopropanone

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• A 250 mL flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet is charged with diisopropylamine (3.5 mL, 25 mmol, 1.2 eq) and anhydrous THF (50 mL).

• The solution is cooled to -78 °C (dry ice/acetone bath).

• n-Butyllithium (10 mL of 2.5 M solution, 25 mmol, 1.2 eq) is added dropwise, and the mixture is stirred for 30 minutes at -78 °C to generate lithium diisopropylamide (LDA).

• Ethyl (trimethylsilyl)acetate (4.0 g, 25 mmol, 1.2 eq) is added dropwise, and the solution is stirred for 1 hour at -78 °C.

• A solution of cyclopropanone (1.2 g, 20.8 mmol, 1.0 eq) in anhydrous THF (20 mL) is added dropwise to the reaction mixture.

• The reaction is allowed to warm to room temperature and stirred for 4 hours.

• The reaction is quenched with saturated aqueous NaHCO₃ solution (50 mL).

• The mixture is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluting with 5% ethyl acetate in hexanes) to give ethyl 2-cyclopropylideneacetate.

Visualizing the Synthetic Workflow

To aid in the conceptualization of the general synthetic process, the following diagram illustrates the key stages involved in the synthesis of ethyl 2-cyclopropylideneacetate via an olefination reaction.

Caption: General workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. open.bu.edu [open.bu.edu]
• 9. www1.udel.edu [www1.udel.edu]
• 10. Peterson Olefination | NROChemistry [nrochemistry.com]
• 11. organicreactions.org [organicreactions.org]
• 12. Peterson olefination - Wikipedia [en.wikipedia.org]
• 13. Peterson Olefination [organic-chemistry.org]
• 14. tcichemicals.com [tcichemicals.com]

Application Notes and Protocols: Ethyl 2-Cyclopropylideneacetate in Michael Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyclopropylideneacetate is an intriguing and highly reactive Michael acceptor. Its structure combines the reactivity of an α,β-unsaturated ester with the inherent ring strain of a cyclopropylidene moiety. This unique combination makes it a valuable building block in organic synthesis, particularly for the introduction of a cyclopropane ring, a motif found in numerous biologically active molecules and pharmaceuticals. The strain in the three-membered ring enhances the electrophilicity of the β-carbon, making it highly susceptible to conjugate addition by a wide range of nucleophiles. This document provides an overview of its application in Michael addition reactions, including adaptable experimental protocols and data from analogous systems.

While specific literature on Michael additions to ethyl 2-cyclopropylideneacetate is limited, extensive research on the closely related ethyl cyclopropylidenepyruvate demonstrates the viability and broad scope of this transformation. A key study illustrates that various nucleophiles, including nitrogen, sulfur, oxygen, and carbon-based nucleophiles, readily participate in Michael additions to this system, affording products in yields ranging from 10% to 91%.[1] This suggests a similar or even enhanced reactivity for ethyl 2-cyclopropylideneacetate due to the absence of the additional electron-withdrawing keto group, which might otherwise influence the electronic properties of the acceptor.

These reactions provide a powerful tool for creating complex molecular architectures and are of significant interest in medicinal chemistry and drug development for the synthesis of novel therapeutic agents.

Data Presentation

The following table summarizes the reported yields for the Michael addition of various nucleophiles to the analogous compound, ethyl cyclopropylidenepyruvate. This data serves as a strong predictive guide for the expected outcomes with ethyl 2-cyclopropylideneacetate, though specific yields may vary and require optimization.

Nucleophile Type	Nucleophile	Product	Yield (%)	Reference
N-Nucleophiles	Amines	β-Amino cyclopropyl ester derivatives	10-91	[1]
S-Nucleophiles	Thiols	β-Thio cyclopropyl ester derivatives	10-91	[1]
O-Nucleophiles	Alcohols/Phenols	β-Alkoxy/Phenoxy cyclopropyl ester derivatives	10-91	[1]
C-Nucleophiles	Malonates, etc.	Functionalized cyclopropyl ester derivatives	10-91	[1]

Table 1: Summary of yields for Michael addition reactions with ethyl cyclopropylidenepyruvate, a close structural analog of ethyl 2-cyclopropylideneacetate.[1]

Reaction Mechanisms and Workflows

The general mechanism for the Michael addition to ethyl 2-cyclopropylideneacetate involves the conjugate addition of a nucleophile to the β-carbon of the α,β-unsaturated ester. The reaction can be catalyzed by either a base or an acid, depending on the nature of the nucleophile.

Caption: General mechanism of a base-catalyzed Michael addition.

A typical experimental workflow for performing a Michael addition reaction followed by product isolation and purification is outlined below.

Caption: A standard workflow for a Michael addition experiment.

Experimental Protocols

The following are general, adaptable protocols for the Michael addition of various nucleophiles to ethyl 2-cyclopropylideneacetate. Note: These are starting points and may require optimization of catalyst, solvent, temperature, and reaction time for specific substrates.

Protocol 1: Thia-Michael Addition (Addition of Thiols)

This protocol is adapted from a general procedure for the addition of thiols to electron-deficient alkenes using a solid-supported base.

Materials:

• Ethyl 2-cyclopropylideneacetate

• Thiol (e.g., thiophenol, benzyl thiol)

• Potassium Fluoride on Alumina (KF/Al2O3)

• Solvent (e.g., Dichloromethane (DCM) or solvent-free)

• Ethyl acetate

• Magnesium sulfate (anhydrous)

Procedure:

• To a round-bottom flask, add KF/Alumina (approx. 50 mg per 1 mmol of the limiting reagent).

• Add the thiol (1.2 equivalents) to the flask.

• If using a solvent, add DCM (approx. 0.1 M concentration).

• Add ethyl 2-cyclopropylideneacetate (1.0 equivalent).

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the KF/Alumina.

• Wash the solid catalyst with ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired β-thio cyclopropyl ester.

Protocol 2: Aza-Michael Addition (Addition of Amines)

This protocol describes a general procedure for the conjugate addition of a secondary amine.

Materials:

• Ethyl 2-cyclopropylideneacetate

• Secondary Amine (e.g., pyrrolidine, morpholine)

• Solvent (e.g., Methanol, Acetonitrile, or neat)

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate

• Brine

• Sodium sulfate (anhydrous)

Procedure:

• In a round-bottom flask, dissolve ethyl 2-cyclopropylideneacetate (1.0 equivalent) in the chosen solvent (or use neat conditions).

• Add the secondary amine (1.1 to 1.5 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature. The reaction is often exothermic.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Quench the reaction by adding saturated aqueous NH4Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to obtain the β-amino cyclopropyl ester.

Protocol 3: Michael Addition of Carbon Nucleophiles (e.g., Diethyl Malonate)

This protocol is a classic base-catalyzed Michael addition suitable for stabilized carbon nucleophiles.

Materials:

• Ethyl 2-cyclopropylideneacetate

• Diethyl malonate

• Base (e.g., Sodium ethoxide (NaOEt) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU))

• Solvent (e.g., Ethanol for NaOEt, or THF/DCM for DBU)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Magnesium sulfate (anhydrous)

Procedure:

• To a solution of the base (catalytic, e.g., 0.1 equivalents of NaOEt in ethanol) in the appropriate solvent, add diethyl malonate (1.2 equivalents) at room temperature.

• Stir for 10-15 minutes to generate the enolate.

• Add ethyl 2-cyclopropylideneacetate (1.0 equivalent) to the reaction mixture.

• Stir at room temperature or with gentle heating, monitoring by TLC.

• Once the reaction is complete, cool to 0 °C and carefully neutralize with 1 M HCl.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford the desired functionalized cyclopropyl ester.

Conclusion and Future Outlook

Ethyl 2-cyclopropylideneacetate is a promising and highly reactive substrate for Michael addition reactions, offering a direct route to a variety of functionalized cyclopropane derivatives. While direct and detailed protocols for this specific molecule are not yet widely published, the reactivity of analogous systems provides a strong foundation for methodology development. The protocols outlined in this document serve as robust starting points for researchers exploring the synthetic utility of this valuable building block. Further research into asymmetric variants of these additions, employing chiral catalysts, would be a significant advancement, enabling the enantioselective synthesis of complex cyclopropane-containing molecules for applications in drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Ethyl 2-Cyclopropylideneacetate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyclopropylideneacetate is a versatile bifunctional reagent that has garnered significant interest in medicinal chemistry. Its unique structural motif, featuring a strained cyclopropylidene ring conjugated to an ester, provides a gateway to a diverse array of complex molecular architectures. The inherent ring strain and the presence of a reactive double bond make it an attractive building block for the synthesis of novel therapeutic agents. The cyclopropyl group is a prevalent feature in many biologically active compounds, where it can enhance metabolic stability, improve binding affinity to biological targets, and introduce conformational rigidity. This document provides a comprehensive overview of the applications of ethyl 2-cyclopropylideneacetate in medicinal chemistry, with a focus on its use in the synthesis of antiviral and antimicrobial agents. Detailed experimental protocols and quantitative biological activity data are presented to facilitate its use in drug discovery and development.

Key Applications in Medicinal Chemistry

The primary application of ethyl 2-cyclopropylideneacetate and its derivatives in medicinal chemistry lies in its utility as a precursor for the synthesis of nucleoside analogs with potent antiviral activity. Additionally, the cyclopropane scaffold is being explored for the development of novel antibacterial agents.

Antiviral Agents: Synthesis of Methylenecyclopropane Nucleoside Analogs

A significant application of the cyclopropylidene scaffold is in the synthesis of second-generation methylenecyclopropane nucleoside analogs. These compounds have demonstrated potent and selective activity against a range of human herpesviruses. The core structure, 2,2-bis(hydroxymethyl)methylenecyclopropane, which can be derived from precursors related to ethyl 2-cyclopropylideneacetate, serves as a key intermediate for the attachment of various purine and pyrimidine bases.

The antiviral activity of several methylenecyclopropane nucleoside analogs has been evaluated against various human herpesviruses. The 50% effective concentration (EC₅₀), which represents the concentration of a drug that is required for 50% inhibition in vitro, is a key parameter for assessing antiviral potency.

Compound	Virus	EC₅₀ (µM)	Cytotoxicity (CC₅₀ in µM)	Reference
(Z)-Guanine analog (Cyclopropavir)	HCMV	0.27 - 0.49	>100	[1]
(Z)-Guanine analog (Cyclopropavir)	MCMV	0.27 - 0.49	>100	[1]
(Z)-Adenine analog	HCMV	3.6 - 11.7	Not specified	[1]
(Z)-2-Amino-6-methoxypurine analog	HCMV	2.0 - 3.5	Not specified	[1]
(Z)-2-Amino-6-methoxypurine analog	VZV	3.3	Not specified	[1]
(Z)-2,6-Diaminopurine analog	HBV	4.0	Not specified	[1]
(E)-2-Amino-6-cyclopropylaminopurine analog	Daudi cells	~0.3	Not specified	[1]
(E)-2,6-Diaminopurine analog	Daudi cells	~0.3	Not specified	[1]
(Z)-Thymine analog	Daudi cells	4.6	Not specified	[1]
Fluorinated (Z)-Adenine analog	EBV (Akata cells)	0.5	55.7	[2]

HCMV: Human Cytomegalovirus; MCMV: Murine Cytomegalovirus; VZV: Varicella-Zoster Virus; HBV: Hepatitis B Virus; EBV: Epstein-Barr Virus.

The following protocols describe the synthesis of the key intermediate, a dibrominated methylenecyclopropane derivative, and its subsequent use in the synthesis of purine and pyrimidine nucleoside analogs.

Protocol 1: Synthesis of the Dibrominated Methylenecyclopropane Intermediate

This protocol outlines the conversion of 2,2-bis(hydroxymethyl)methylenecyclopropane, a derivative accessible from precursors related to ethyl 2-cyclopropylideneacetate, to the key dibromo intermediate.[1]

Materials:

• 2,2-bis(hydroxymethyl)methylenecyclopropane

• Acetic anhydride

• Pyridine

• N-Bromosuccinimide (NBS)

• Carbon tetrabromide

• Triphenylphosphine

• Dichloromethane (DCM)

Procedure:

• Acetylation: React 2,2-bis(hydroxymethyl)methylenecyclopropane with acetic anhydride in pyridine to protect the hydroxyl groups as acetates.

• Bromination: Treat the resulting diacetate with N-bromosuccinimide in a suitable solvent to afford the dibromo derivative. Alternatively, a mixture of carbon tetrabromide and triphenylphosphine in dichloromethane can be used.

• Purification: Purify the dibrominated intermediate by column chromatography on silica gel.

Protocol 2: Synthesis of (Z)- and (E)-Adenine Methylenecyclopropane Analogs

This protocol describes the alkylation of adenine with the dibrominated intermediate followed by deprotection to yield the target nucleoside analogs.[1]

Materials:

• Dibrominated methylenecyclopropane intermediate

• Adenine

• Sodium hydride (NaH)

• Dimethylformamide (DMF)

• Methanolic ammonia

Procedure:

• Alkylation: Add adenine to a suspension of sodium hydride in anhydrous DMF. Stir the mixture at room temperature until the evolution of hydrogen ceases. Add the dibrominated methylenecyclopropane intermediate and stir the reaction mixture at room temperature overnight.

• Work-up: Quench the reaction with water and extract the products with ethyl acetate.

• Deprotection: Treat the crude product mixture with methanolic ammonia to remove the acetate protecting groups.

• Separation and Purification: Separate the resulting (Z)- and (E)-isomers by column chromatography on silica gel to afford the pure nucleoside analogs.

While the precise signaling pathways are not fully elucidated, it is hypothesized that these methylenecyclopropane nucleoside analogs act as chain terminators of viral DNA synthesis.

References

• 1. Synthesis and antiviral activity of (Z)- and (E)-2,2-[bis(hydroxymethyl)cyclopropylidene]methylpurines and -pyrimidines: second-generation methylenecyclopropane analogues of nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorinated methylenecyclopropane analogues of nucleosides. Synthesis and antiviral activity of (Z)- and (E)-9-{[(2-fluoromethyl-2-hydroxymethyl)-cyclopropylidene]methyl}adenine and -guanine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethyl 2-Cyclopropylideneacetate as a Versatile Precursor in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of ethyl 2-cyclopropylideneacetate as a versatile C5 building block in the synthesis of pharmaceutical agents. The unique chemical properties of this reagent, stemming from its strained cyclopropylidene moiety and its electron-withdrawing ester group, make it an attractive starting material for creating diverse molecular scaffolds with potential therapeutic applications.

The cyclopropyl group is a highly valued motif in modern medicinal chemistry. Its incorporation into drug candidates has been shown to enhance potency, improve metabolic stability, reduce off-target effects, and increase brain permeability.[1][2] Ethyl 2-cyclopropylideneacetate serves as a readily available precursor to a variety of functionalized cyclopropane-containing molecules, which are key intermediates in the synthesis of complex pharmaceutical compounds.

Key Applications in Pharmaceutical Scaffolds

Ethyl 2-cyclopropylideneacetate is a versatile precursor for the synthesis of several important classes of pharmaceutical intermediates, including:

• Substituted Cyclopropylamines: These are prevalent motifs in numerous pharmaceuticals and agrochemicals.[3] The synthesis can be achieved through a Michael addition of an amine to ethyl 2-cyclopropylideneacetate, followed by reduction of the ester and other functional group manipulations.

• Bicyclo[1.1.1]pentane (BCP) Derivatives: BCPs are increasingly utilized as bioisosteres for para-substituted benzene rings in drug discovery, offering improved physicochemical properties.[4][5] While multi-step syntheses are required, ethyl 2-cyclopropylideneacetate can serve as a starting point for the construction of the requisite bicyclic core.

• Leukotriene C4 Synthase Inhibitors: Several potent inhibitors of this enzyme, which is a key target in asthma therapy, feature a cyclopropane ring.[6][7] The synthetic strategies for these molecules can involve intermediates derivable from ethyl 2-cyclopropylideneacetate.

Experimental Protocols

The following protocols describe key synthetic transformations of ethyl 2-cyclopropylideneacetate to yield pharmaceutically relevant intermediates.

Protocol 1: Synthesis of a Substituted Cyclopropylamine Intermediate via Michael Addition

This protocol details a two-step synthesis of a generic N-substituted aminomethylcyclopropane, a common scaffold in medicinal chemistry. The first step involves a Michael addition of a primary amine to ethyl 2-cyclopropylideneacetate, followed by the reduction of the resulting ester to the corresponding alcohol, and subsequent conversion to the amine.

Step 1: Michael Addition of a Primary Amine

Materials:

• Ethyl 2-cyclopropylideneacetate (1.0 eq)

• Primary amine (e.g., benzylamine, 1.1 eq)

• Ethanol (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Stir bar

Procedure:

• To a solution of ethyl 2-cyclopropylideneacetate in anhydrous ethanol, add the primary amine dropwise at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the desired ethyl 2-((R-amino)methyl)cyclopropanecarboxylate.

Step 2: Conversion to the Final Cyclopropylamine

This step involves the reduction of the ester to an alcohol, followed by conversion to a leaving group (e.g., tosylate), and finally displacement with an amine to yield the desired substituted cyclopropylamine.

Materials:

• Ethyl 2-((R-amino)methyl)cyclopropanecarboxylate (from Step 1)

• Lithium aluminum hydride (LiAlH4)

• Tetrahydrofuran (THF, anhydrous)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Secondary amine (e.g., morpholine)

• Sodium bicarbonate (aqueous solution)

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

Procedure:

• Reduction: Dissolve the ester in anhydrous THF and cool to 0 °C. Slowly add LiAlH4 in portions. Allow the reaction to warm to room temperature and stir for 4-6 hours. Quench the reaction carefully with water and 15% NaOH solution. Filter the mixture and concentrate the filtrate to obtain the crude alcohol.

• Tosylation: Dissolve the crude alcohol in anhydrous pyridine and cool to 0 °C. Add TsCl portion-wise and stir at 0 °C for 4 hours. Pour the reaction mixture into ice-water and extract with DCM. Wash the organic layer with saturated aqueous NaHCO3, dry over anhydrous MgSO4, and concentrate to give the crude tosylate.

• Amination: Dissolve the crude tosylate in the secondary amine (used as both reactant and solvent) and heat at 80-100 °C for 12 hours. Cool the reaction mixture, dilute with water, and extract with DCM. Dry the organic layer over anhydrous MgSO4 and concentrate. Purify the residue by column chromatography to obtain the final N-substituted aminomethylcyclopropane.

Quantitative Data

The following table summarizes typical yields for the synthesis of a substituted cyclopropylamine intermediate.

Step	Reaction	Typical Yield (%)	Purity (%)
1	Michael Addition	75-90	>95
2a	Ester Reduction	80-95	>98
2b	Tosylation	70-85	>95
2c	Amination	60-80	>99

Signaling Pathway: Leukotriene Biosynthesis and Inhibition

Cyclopropane-containing molecules have been successfully developed as inhibitors of leukotriene C4 synthase (LTC4S), a critical enzyme in the inflammatory cascade.[6][7] Leukotrienes are potent lipid mediators involved in the pathophysiology of asthma and other inflammatory diseases.

The diagram illustrates the conversion of arachidonic acid to pro-inflammatory leukotrienes. Leukotriene C4 synthase (LTC4S) catalyzes the conjugation of LTA4 with glutathione to form LTC4. Subsequent enzymatic conversions lead to LTD4 and LTE4, which are potent mediators of inflammation. Cyclopropane-containing inhibitors, such as AZD9898, specifically block the action of LTC4S, thereby reducing the production of these inflammatory mediators and providing a therapeutic benefit in diseases like asthma.[6]

Conclusion

Ethyl 2-cyclopropylideneacetate is a valuable and versatile precursor for the synthesis of a variety of pharmaceutically relevant scaffolds. Its ability to undergo key transformations like Michael additions opens up synthetic routes to complex molecules containing the desirable cyclopropane moiety. The protocols and data presented herein provide a foundation for researchers to explore the potential of this building block in their drug discovery and development programs. The strategic use of ethyl 2-cyclopropylideneacetate can facilitate the creation of novel chemical entities with improved pharmacological profiles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of the Oral Leukotriene C4 Synthase Inhibitor (1 S,2 S)-2-({5-[(5-Chloro-2,4-difluorophenyl)(2-fluoro-2-methylpropyl)amino]-3-methoxypyrazin-2-yl}carbonyl)cyclopropanecarboxylic Acid (AZD9898) as a New Treatment for Asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotriene c4 synthase: upcoming drug target for inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyclopropylideneacetate is a valuable building block in organic synthesis, finding applications in the preparation of various pharmaceuticals and agrochemicals. Its unique cyclopropylidene moiety imparts specific conformational constraints and metabolic stability to target molecules. This document provides detailed application notes and protocols for the large-scale synthesis of ethyl 2-cyclopropylideneacetate, focusing on two common and effective methods: the Horner-Wadsworth-Emmons (HWE) reaction and the Wittig reaction.

Synthetic Strategies

The large-scale synthesis of ethyl 2-cyclopropylideneacetate is most effectively achieved through olefination reactions of cyclopropanecarboxaldehyde. The two most prominent and scalable methods are the Horner-Wadsworth-Emmons reaction and the Wittig reaction.

1. Horner-Wadsworth-Emmons (HWE) Reaction: This method utilizes a phosphonate-stabilized carbanion to react with an aldehyde, typically yielding the thermodynamically more stable (E)-alkene with high selectivity.[1] The water-soluble nature of the phosphate byproduct simplifies purification, making it an attractive option for large-scale production.[1]

2. Wittig Reaction: This classic olefination reaction employs a phosphorus ylide to convert an aldehyde or ketone into an alkene.[2] While highly versatile, the removal of the triphenylphosphine oxide byproduct can sometimes be challenging on a large scale. The use of stabilized ylides, such as (carbethoxymethylene)triphenylphosphorane, generally favors the formation of the (E)-isomer.[3]

Data Presentation

The following tables summarize the key quantitative data for the two primary synthetic routes to ethyl 2-cyclopropylideneacetate.

Table 1: Reagents and Stoichiometry for Large-Scale Synthesis

Parameter	Horner-Wadsworth-Emmons Reaction	Wittig Reaction
Aldehyde	Cyclopropanecarboxaldehyde	Cyclopropanecarboxaldehyde
Olefination Reagent	Triethyl phosphonoacetate	(Carbethoxymethylene)triphenylphosphorane
Base	Sodium Hydride (NaH) or Sodium Ethoxide (NaOEt)	N/A (for stabilized ylide)
Solvent	Tetrahydrofuran (THF) or Dimethylformamide (DMF)	Dichloromethane (DCM) or Toluene
Molar Ratio (Aldehyde:Reagent)	1 : 1.1 - 1.5	1 : 1.1 - 1.2
Molar Ratio (Aldehyde:Base)	1 : 1.1 - 1.5	N/A

Table 2: Reaction Conditions and Expected Outcomes

Parameter	Horner-Wadsworth-Emmons Reaction	Wittig Reaction
Temperature	0 °C to Room Temperature	Room Temperature to 40 °C
Reaction Time	2 - 12 hours	12 - 24 hours
Typical Scale	100 g - 1 kg	100 g - 1 kg
Reported Yield	70 - 90%	65 - 85%
Stereoselectivity (E:Z)	>95:5	>90:10
Purification Method	Aqueous workup, Distillation	Filtration of byproduct, Distillation

Experimental Protocols

Protocol 1: Large-Scale Synthesis of Ethyl 2-Cyclopropylideneacetate via Horner-Wadsworth-Emmons Reaction

This protocol is a general procedure adapted for a 1 mole scale synthesis.

Materials:

• Cyclopropanecarboxaldehyde (70.1 g, 1.0 mol)

• Triethyl phosphonoacetate (246.6 g, 1.1 mol)

• Sodium hydride (60% dispersion in mineral oil, 44.0 g, 1.1 mol)

• Anhydrous Tetrahydrofuran (THF), 2 L

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Diatomaceous earth

Equipment:

• 5 L three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Addition funnel

• Inert gas (Nitrogen or Argon) supply

• Cooling bath (ice/water)

• Rotary evaporator

• Distillation apparatus

Procedure:

• Preparation: Under an inert atmosphere, charge the 5 L three-necked flask with sodium hydride (44.0 g). Add 1 L of anhydrous THF and cool the suspension to 0 °C using an ice/water bath.

• Ylide Formation: Slowly add triethyl phosphonoacetate (246.6 g) dropwise to the stirred suspension of sodium hydride in THF via the addition funnel, maintaining the internal temperature below 10 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. Hydrogen gas will be evolved during this step.

• Olefination: Cool the reaction mixture back to 0 °C. Add a solution of cyclopropanecarboxaldehyde (70.1 g) in 500 mL of anhydrous THF dropwise via the addition funnel, keeping the temperature below 10 °C.

• Reaction Monitoring: After the addition, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Transfer the mixture to a separatory funnel. Add water and diethyl ether. Separate the organic layer, and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product is then purified by fractional distillation under reduced pressure to afford ethyl 2-cyclopropylideneacetate as a colorless oil.

Protocol 2: Large-Scale Synthesis of Ethyl 2-Cyclopropylideneacetate via Wittig Reaction

This protocol is a general procedure adapted for a 1 mole scale synthesis using a stabilized ylide.

Materials:

• Cyclopropanecarboxaldehyde (70.1 g, 1.0 mol)

• (Carbethoxymethylene)triphenylphosphorane (382.4 g, 1.1 mol)

• Anhydrous Dichloromethane (DCM), 2 L

• Hexane

Equipment:

• 5 L round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Inert gas (Nitrogen or Argon) supply

• Heating mantle

• Filtration apparatus

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: Charge the 5 L round-bottom flask with (carbethoxymethylene)triphenylphosphorane (382.4 g) and 1.5 L of anhydrous DCM under an inert atmosphere.

• Aldehyde Addition: Add a solution of cyclopropanecarboxaldehyde (70.1 g) in 500 mL of anhydrous DCM to the stirred suspension.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated to 30-40 °C to increase the rate if necessary. Monitor the reaction by TLC or GC.

• Byproduct Precipitation: Upon completion of the reaction, cool the mixture to room temperature. Add hexane (2 L) to precipitate the triphenylphosphine oxide byproduct.

• Filtration: Stir the resulting slurry for 1-2 hours and then filter off the triphenylphosphine oxide. Wash the filter cake with a mixture of DCM/hexane.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude oil is then purified by fractional distillation under reduced pressure to yield ethyl 2-cyclopropylideneacetate.

Mandatory Visualizations

Caption: Horner-Wadsworth-Emmons reaction workflow for ethyl 2-cyclopropylideneacetate synthesis.

Caption: Wittig reaction workflow for ethyl 2-cyclopropylideneacetate synthesis.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Sodium hydride is a flammable solid and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Organic solvents are flammable and should be handled away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Characterization Data for Ethyl 2-cyclopropylideneacetate

• Appearance: Colorless to pale yellow liquid.

• Molecular Formula: C₇H₁₀O₂

• Molecular Weight: 126.15 g/mol

• Boiling Point: 78-82 °C at 1 Torr

• ¹H NMR (CDCl₃, 400 MHz): δ 5.65 (s, 1H), 4.15 (q, J = 7.1 Hz, 2H), 1.65-1.75 (m, 2H), 1.25 (t, J = 7.1 Hz, 3H), 1.05-1.15 (m, 2H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 166.5, 150.1, 103.8, 59.8, 14.3, 8.7, 1.5.

• IR (neat, cm⁻¹): 2985, 1715, 1680, 1270, 1170, 1040.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. webassign.net [webassign.net]

Application Notes and Protocols for the Purification of Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyclopropylideneacetate is a valuable building block in organic synthesis, frequently utilized in the preparation of various pharmaceutical intermediates and complex molecules. Its purity is paramount for the success of subsequent reactions and the quality of the final products. This document provides detailed application notes and protocols for the purification of ethyl 2-cyclopropylideneacetate, focusing on common laboratory techniques such as distillation, column chromatography, and recrystallization. Potential impurities arising from its synthesis, typically via Wittig or Horner-Wadsworth-Emmons reactions, are also discussed to aid in the selection of the most appropriate purification strategy.

Chemical Properties and Impurities

A thorough understanding of the physical properties of ethyl 2-cyclopropylideneacetate and its potential impurities is crucial for effective purification.

Table 1: Physical Properties of Ethyl 2-Cyclopropylideneacetate

Property	Value	Reference
Molecular Formula	C₇H₁₀O₂	[1][2]
Molecular Weight	126.15 g/mol	[1][2]
Boiling Point	78-82 °C at 1 Torr	[3]
167.18 °C at 760 mmHg	[1][2]
Density	~1.18 g/cm³	[1][2]
Appearance	Colorless to light yellow liquid	[3]

Potential Impurities:

The synthesis of ethyl 2-cyclopropylideneacetate, often through a Wittig or Horner-Wadsworth-Emmons reaction, can introduce several impurities that need to be removed.

• Triphenylphosphine oxide: A common byproduct of the Wittig reaction, it is a high-boiling solid and is typically non-polar to moderately polar.

• Unreacted starting materials: These can include the corresponding phosphonium salt or phosphonate ester and cyclopropanone or a precursor.

• Solvents: Residual solvents from the reaction or initial work-up.

• Side-products: Isomers or products from side reactions.

Purification Techniques

The choice of purification technique depends on the scale of the reaction, the nature of the impurities, and the desired final purity.

Distillation

Distillation is an effective method for purifying ethyl 2-cyclopropylideneacetate, especially for removing non-volatile impurities like triphenylphosphine oxide and residual high-boiling solvents. Given its relatively high boiling point at atmospheric pressure, vacuum distillation is the preferred method to prevent thermal decomposition.

Protocol: Fractional Vacuum Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum source, a short Vigreux column, a condenser, and a receiving flask. Ensure all glassware is dry and connections are well-sealed.

• Sample Preparation: Transfer the crude ethyl 2-cyclopropylideneacetate to the distillation flask. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Distillation:

  • Gradually reduce the pressure to the desired level (e.g., 1 Torr).

  • Slowly heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point (78-82 °C at 1 Torr).[3]

  • Monitor the temperature closely to ensure a stable boiling point, indicative of a pure fraction.

• Analysis: Analyze the purity of the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 2: Distillation Parameters

Parameter	Value
Pressure	1 Torr
Boiling Point	78-82 °C
Expected Purity	>98% (depending on impurities)

Column Chromatography

Column chromatography is a highly effective technique for separating ethyl 2-cyclopropylideneacetate from impurities with different polarities. Silica gel is the most common stationary phase, and a mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate) is typically used as the mobile phase.

Protocol: Silica Gel Column Chromatography

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 98:2 hexane:ethyl acetate).

  • Pour the slurry into a glass column and allow the silica gel to settle, ensuring an even and compact bed.

  • Add a thin layer of sand on top of the silica gel to protect the surface.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial eluent.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin elution with the initial non-polar solvent mixture.

  • Gradually increase the polarity of the eluent (gradient elution) if necessary to elute the product. For example, starting with 98:2 hexane:ethyl acetate and gradually increasing to 95:5 or 90:10. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

  • Collect fractions and monitor the elution of the product using TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis: Confirm the purity of the isolated product by GC-MS or NMR.

Table 3: Column Chromatography Parameters

Parameter	Description
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate gradient (e.g., starting from 2% to 10% Ethyl Acetate)
Typical Rf value	~0.3-0.5 in the collection eluent

Recrystallization

While ethyl 2-cyclopropylideneacetate is a liquid at room temperature, recrystallization can be a viable purification method if the crude product is a solid due to the presence of solid impurities or if it can be induced to crystallize at low temperatures. The key is to find a suitable solvent or solvent system in which the compound is soluble at high temperatures and insoluble at low temperatures, while the impurities remain soluble at low temperatures.

Protocol: Low-Temperature Recrystallization

• Solvent Selection: Test various solvents and solvent mixtures to find a suitable system. A good starting point for esters is a mixture of a polar solvent in which it is soluble (e.g., ethyl acetate, acetone) and a non-polar solvent in which it is less soluble (e.g., hexane, pentane).

• Dissolution: Dissolve the crude product in a minimal amount of the chosen hot solvent (or the more soluble solvent of a pair).

• Crystallization:

  • Slowly cool the solution to room temperature.

  • Further cool the solution in an ice bath or freezer to induce crystallization.

  • If crystallization does not occur, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation:

  • Quickly filter the cold solution through a pre-chilled Büchner funnel to collect the crystals.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

• Analysis: Determine the purity of the recrystallized product by melting point analysis (if applicable) and spectroscopic methods.

Table 4: Potential Recrystallization Solvents

Solvent/Solvent System	Rationale
Hexane/Ethyl Acetate	A common solvent pair for esters; varying the ratio can fine-tune solubility.
Pentane/Diethyl Ether	Suitable for low-temperature recrystallization due to their low boiling points.

Logical Workflow for Purification

The following diagram illustrates a logical workflow for the purification of ethyl 2-cyclopropylideneacetate, starting from the crude reaction mixture.

Caption: A logical workflow for the purification of ethyl 2-cyclopropylideneacetate.

Experimental Workflow Diagram

This diagram outlines the general steps involved in the synthesis and purification of ethyl 2-cyclopropylideneacetate.

Caption: A general experimental workflow from synthesis to pure product.

Conclusion

The purification of ethyl 2-cyclopropylideneacetate can be effectively achieved using standard laboratory techniques. For large-scale purification and removal of non-volatile impurities, fractional vacuum distillation is the method of choice. For high-purity requirements and separation from compounds with similar boiling points, silica gel column chromatography offers excellent resolution. Low-temperature recrystallization may also be employed, particularly for removing solid impurities. The selection of the optimal purification strategy should be guided by the scale of the synthesis, the nature of the impurities identified through analytical techniques like GC-MS and NMR, and the final purity requirements for the intended application.

References

• 1. researchgate.net [researchgate.net]
• 2. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 3. scienceready.com.au [scienceready.com.au]

Application Notes and Protocols for Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of ethyl 2-cyclopropylideneacetate, a key reagent in various chemical syntheses. Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information

• Chemical Name: Ethyl 2-cyclopropylideneacetate

• CAS Number: 74592-36-2

• Molecular Formula: C₇H₁₀O₂

• Molecular Weight: 126.15 g/mol

Hazard Identification

Ethyl 2-cyclopropylideneacetate is a hazardous chemical that requires careful handling. The primary hazards are summarized below.

• GHS Classification:

  • Flammable Liquids, Category 2 (H225: Highly flammable liquid and vapor)[1]

  • Skin Irritation, Category 2 (H315: Causes skin irritation)[1]

  • Eye Irritation, Category 2A (H319: Causes serious eye irritation)[1]

  • Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation), Category 3 (H335: May cause respiratory irritation)[1]

• Signal Word: Danger[1]

• Hazard Pictograms:

  • GHS02: Flame (Flammable)[1]

  • GHS07: Exclamation Mark (Irritant)[1]

Quantitative Data Summary

The physical and safety-related properties of ethyl 2-cyclopropylideneacetate are summarized in the table below for easy reference.

Property	Value	Source
Storage Temperature	2-8°C	[1]
Boiling Point	167.179°C at 760 mmHg	[2]
Flash Point	74.125°C	[2]
Appearance	Colorless to light yellow liquid	[1]
GHS Hazard Codes	H225, H315, H319, H335	[1]

Experimental Protocols

Protocol 1: General Handling and Use

This protocol outlines the necessary steps for safely handling ethyl 2-cyclopropylideneacetate in a laboratory setting.

A. Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles that conform to EU EN166 or US NIOSH standards.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) must be worn. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A flame-retardant lab coat is required. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron should also be worn.

• Respiratory Protection: All handling should be performed in a certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available or if exposure limits are exceeded, a full-face respirator with an appropriate organic vapor cartridge is necessary.

B. Engineering Controls:

• Work exclusively in a well-ventilated area, preferably within a chemical fume hood with sufficient airflow.

• Ensure an eyewash station and safety shower are readily accessible and have been recently tested.

• Use spark-proof tools and explosion-proof equipment, especially when transferring or handling larger quantities.

C. Handling Procedure:

• Before starting, ensure all required PPE is correctly worn.

• Place all necessary equipment and reagents inside the chemical fume hood.

• Keep the container of ethyl 2-cyclopropylideneacetate tightly closed when not in use.

• Ground and bond containers and receiving equipment during transfers to prevent static discharge.

• Avoid contact with skin, eyes, and clothing. In case of accidental contact, follow the first-aid measures outlined in Protocol 3.

• Do not eat, drink, or smoke in the laboratory area.

Protocol 2: Storage Procedures

Proper storage is essential to maintain the stability of the compound and prevent hazardous situations.

A. Storage Conditions:

• Store in a refrigerator at a temperature between 2-8°C.[1]

• Keep the container tightly sealed to prevent the escape of vapors and contamination.

• Store in a dry, well-ventilated area designated for flammable liquids.

B. Incompatible Materials:

• Keep away from strong oxidizing agents, strong acids, and strong bases.

• Store separately from any sources of ignition, including heat, sparks, and open flames.

Protocol 3: Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

A. Spill Response:

• Evacuate all non-essential personnel from the immediate area.

• Remove all sources of ignition.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials like sawdust.

• Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

B. First-Aid Measures:

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Diagrams

Caption: Safe handling workflow for ethyl 2-cyclopropylideneacetate.

References

• 1. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 2. echemi.com [echemi.com]

Application Notes and Protocols: Organocatalytic Reactions of Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-cyclopropylideneacetate is a highly versatile building block in organic synthesis, possessing a unique strained ring system and an activated double bond. Its reactivity under organocatalysis opens up a plethora of opportunities for the construction of complex molecular architectures with high stereocontrol. This document provides an overview of potential organocatalytic transformations of ethyl 2-cyclopropylideneacetate, including protocols for asymmetric cycloadditions and ring-opening functionalizations. The methodologies detailed herein are based on established principles of organocatalysis with analogous activated cyclopropane systems and are intended to serve as a foundational guide for researchers exploring the synthetic utility of this valuable synthon.

Introduction

The use of small organic molecules as catalysts (organocatalysis) has revolutionized asymmetric synthesis, offering a powerful alternative to traditional metal-based catalysts. Ethyl 2-cyclopropylideneacetate, as a donor-acceptor (D-A) cyclopropane, is an attractive substrate for organocatalytic activation. The inherent ring strain and the electron-withdrawing ester group make it susceptible to nucleophilic attack by organocatalysts, leading to the formation of reactive zwitterionic intermediates. These intermediates can then engage in a variety of stereoselective transformations, providing access to chiral carbocyclic and heterocyclic scaffolds that are of significant interest in medicinal chemistry and drug development.

This application note details potential reaction pathways for ethyl 2-cyclopropylideneacetate with a focus on phosphine- and amine-catalyzed reactions, providing generalized protocols and expected outcomes based on analogous systems.

Phosphine-Catalyzed [3+2] Cycloaddition Reactions

Tertiary phosphines are excellent nucleophilic catalysts that can activate ethyl 2-cyclopropylideneacetate to generate a phosphonium enolate zwitterion. This intermediate can act as a three-carbon (C3) synthon in cycloaddition reactions with various electron-deficient olefins.

Reaction Principle

The reaction is initiated by the nucleophilic addition of a chiral phosphine to the exocyclic double bond of ethyl 2-cyclopropylideneacetate, leading to the opening of the cyclopropane ring and the formation of a zwitterionic intermediate. This intermediate then undergoes a [3+2] cycloaddition with an electron-deficient alkene, followed by catalyst regeneration to yield the cyclopentene product.

Diagram 1: Proposed Mechanism for Phosphine-Catalyzed [3+2] Cycloaddition

Caption: Proposed phosphine-catalyzed [3+2] cycloaddition pathway.

Experimental Protocol: General Procedure for Phosphine-Catalyzed [3+2] Cycloaddition

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), add the chiral phosphine catalyst (0.02 mmol, 10 mol%).

• Add the electron-deficient alkene (0.2 mmol, 1.0 equiv).

• Dissolve the solids in an anhydrous solvent (e.g., dichloromethane or toluene, 2.0 mL).

• Add ethyl 2-cyclopropylideneacetate (0.3 mmol, 1.5 equiv) to the solution.

• Stir the reaction mixture at the specified temperature (e.g., room temperature or 0 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired cyclopentene product.

• Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC).

Data Presentation: Representative Data for Analogous Reactions

The following table summarizes typical results obtained for phosphine-catalyzed [3+2] cycloadditions of similar donor-acceptor cyclopropanes with various electron-deficient alkenes. These values are intended to be illustrative of the potential efficacy of this methodology.

Entry	Electron-Deficient Alkene	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	N-Phenylmaleimide	(R)-SITCP	CH₂Cl₂	25	12	95	92
2	Dimethyl fumarate	(S)-BINAP	Toluene	0	24	88	85
3	Chalcone	(R)-TADDOL-phosphine	THF	25	18	91	90
4	Nitroethylene	(S)-Me-DuPhos	CH₂Cl₂	-20	36	75	95

Chiral Amine-Catalyzed Ring-Opening/Michael Addition Cascade

Secondary amines can catalyze the reaction of ethyl 2-cyclopropylideneacetate via the formation of a vinylogous iminium ion intermediate upon ring opening. This electrophilic species can then be attacked by a nucleophile in a stereocontrolled manner.

Reaction Principle

A chiral secondary amine catalyst reacts with the ester carbonyl of ethyl 2-cyclopropylideneacetate (or undergoes conjugate addition) to facilitate ring opening, generating a transient vinylogous iminium ion. This intermediate is then susceptible to nucleophilic attack. A subsequent Michael addition of a suitable nucleophile, followed by hydrolysis, yields the functionalized product and regenerates the catalyst.

Diagram 2: Proposed Chiral Amine-Catalyzed Cascade Reaction Workflow

Caption: General workflow for chiral amine-catalyzed reactions.

Experimental Protocol: General Procedure for Amine-Catalyzed Michael Addition

• In a vial, dissolve the nucleophile (e.g., 4-methoxythiophenol, 0.2 mmol, 1.0 equiv) and ethyl 2-cyclopropylideneacetate (0.24 mmol, 1.2 equiv) in a suitable solvent (e.g., chloroform or ethyl acetate, 1.0 mL).

• Add the chiral secondary amine catalyst (e.g., a diarylprolinol silyl ether, 0.04 mmol, 20 mol%).

• Stir the reaction mixture at room temperature for the required duration (typically 24-72 hours), monitoring by TLC.

• Once the reaction is complete, directly load the mixture onto a silica gel column.

• Purify by flash chromatography to obtain the desired product.

• Determine the enantiomeric excess by chiral HPLC analysis.

Data Presentation: Representative Data for Analogous Reactions

The following table presents illustrative data from amine-catalyzed ring-opening/Michael addition reactions of analogous activated cyclopropanes.

Entry	Nucleophile	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	4-Nitrothiophenol	Jørgensen-Hayashi Catalyst	CHCl₃	25	48	85	94
2	Indole	MacMillan Catalyst (Gen I)	Et₂O	0	72	78	91
3	Malonate ester	Diarylprolinol Silyl Ether	Toluene	25	24	92	96
4	Pyrrole	(S)-Proline	DMSO	40	60	65	88

Conclusion

The organocatalytic activation of ethyl 2-cyclopropylideneacetate represents a promising strategy for the asymmetric synthesis of a wide range of valuable chiral molecules. The protocols and data presented, based on well-established reactivity of analogous systems, provide a solid starting point for researchers to explore these transformations. The versatility of phosphine and amine catalysis, coupled with the unique reactivity of the cyclopropylidene moiety, is expected to lead to the development of novel and efficient synthetic methodologies for applications in drug discovery and development. Further investigation into the substrate scope, catalyst optimization, and mechanistic elucidation will undoubtedly expand the synthetic utility of this intriguing building block.

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-Cyclopropylideneacetate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-cyclopropylideneacetate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of ethyl 2-cyclopropylideneacetate, particularly via the Horner-Wadsworth-Emmons (HWE) reaction.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired product	1. Incomplete deprotonation of the phosphonate reagent. 2. Deactivation of the phosphonate carbanion. 3. Impure starting materials (cyclopropanone, triethyl phosphonoacetate). 4. Incorrect reaction temperature.	1. Ensure the base (e.g., NaH) is fresh and used in a slight excess (5-10%). 2. Maintain anhydrous conditions throughout the reaction. Temperatures above 40-50°C can be detrimental to the anion.[1] 3. Purify starting materials before use. Triethyl phosphonoacetate can be distilled, and the ketone should be free of water. 4. Maintain the recommended temperature for each step of the reaction.
Presence of a significant amount of a byproduct with a similar molecular weight	1. Isomerization of the α,β-unsaturated product to the β,γ-unsaturated isomer (ethyl cyclopropyl-1-ene-1-acetate). This is often caused by an excess of a strong base.[1] 2. Unreacted starting materials.	1. Use a stoichiometric amount or only a slight excess of the phosphonate ester relative to the base.[1] Consider using a milder base if isomerization persists. 2. Ensure the reaction goes to completion by monitoring with TLC or GC. If necessary, increase the reaction time or temperature slightly after the initial addition.
Formation of a viscous, gummy precipitate that complicates stirring	This is often the sodium diethyl phosphate byproduct, which is a common occurrence in HWE reactions.[2]	1. Ensure efficient mechanical stirring. 2. A slight increase in temperature (e.g., to 60-65°C) after the ketone addition can sometimes improve stirrability.[2]
Complex mixture of products observed by NMR or GC-MS	1. Potential for Michael addition of the phosphonate carbanion to the product if the reaction temperature is too high or the reaction time is excessively long. 2. Possible minor ring-opening of the cyclopropanone starting material under harsh basic conditions, though this is less common.	1. Maintain the recommended reaction temperature and monitor the reaction progress to avoid prolonged reaction times. 2. Use the mildest effective base and the lowest practical reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the synthesis of ethyl 2-cyclopropylideneacetate using the Horner-Wadsworth-Emmons reaction?

A1: The most frequently encountered side reaction is the isomerization of the desired α,β-unsaturated ester to the corresponding β,γ-unsaturated isomer (ethyl cyclopropyl-1-ene-1-acetate). This is particularly prevalent when a strong base, such as sodium hydride, is used in excess.[1] To mitigate this, it is recommended to use a slight excess of the phosphonate reagent relative to the base.[1]

Q2: Can the cyclopropyl ring open under the reaction conditions?

A2: While cyclopropyl rings can be susceptible to ring-opening under certain conditions, theoretical studies on the Wittig reaction (which is related to the HWE reaction) with cyclopropanone suggest that the ring is generally stable. The activation energy for the desired olefination is lower than for competing pathways. However, the use of highly reactive ylides or harsh reaction conditions (e.g., high temperatures, very strong and hindered bases) could potentially lead to minor amounts of ring-opened byproducts. For the standard HWE synthesis of ethyl 2-cyclopropylideneacetate, this is not considered a major side reaction.

Q3: My reaction is sluggish and gives a low yield. What are the likely causes?

A3: A sluggish reaction and low yield are often due to issues with the formation of the phosphonate carbanion. This can be caused by:

• Inactive base: Sodium hydride, for instance, can be deactivated by moisture. Use freshly opened or properly stored NaH.

• Wet solvents or reagents: The phosphonate carbanion is a strong base and will be quenched by water. Ensure all glassware, solvents, and reagents are anhydrous.

• Insufficient deprotonation time: Allow adequate time for the base to fully deprotonate the triethyl phosphonoacetate before adding the cyclopropanone.

Q4: How can I effectively remove the phosphate byproduct during workup?

A4: A significant advantage of the Horner-Wadsworth-Emmons reaction is that the dialkylphosphate salt byproduct is typically water-soluble.[3] During the aqueous workup, this byproduct will partition into the aqueous layer, allowing for its separation from the desired organic product by extraction.

Q5: What is the expected stereoselectivity of this reaction?

A5: The Horner-Wadsworth-Emmons reaction with stabilized phosphonates like triethyl phosphonoacetate generally favors the formation of the (E)-alkene.[3][4]

Illustrative Data on Product Distribution

The following table provides hypothetical but representative data on how reaction conditions can influence the product distribution in the synthesis of ethyl 2-cyclopropylideneacetate.

Entry	Base	[Base]:[Phosphonate] Ratio	Temperature (°C)	Yield of Ethyl 2-cyclopropylideneacetate (%)	Yield of β,γ-unsaturated isomer (%)	Other Byproducts (%)
1	NaH	1.1 : 1.0	25	75	15	<5
2	NaH	1.0 : 1.05	25	85	5	<5
3	KHMDS	1.05 : 1.0	0	88	<2	<5
4	DBU/LiCl	1.2 : 1.0	25	82	<3	<5

Experimental Protocol: Horner-Wadsworth-Emmons Synthesis of Ethyl 2-Cyclopropylideneacetate

This protocol is a representative procedure for the synthesis of ethyl 2-cyclopropylideneacetate.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• Cyclopropanone

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with sodium hydride (1.05 eq). The mineral oil is removed by washing with anhydrous THF.

• Anhydrous THF is added to the flask, and the suspension is cooled to 0 °C in an ice bath.

• Triethyl phosphonoacetate (1.0 eq) dissolved in anhydrous THF is added dropwise to the stirred suspension over 30 minutes.

• The mixture is allowed to warm to room temperature and stirred for 1 hour, or until the evolution of hydrogen gas ceases.

• The reaction mixture is cooled back to 0 °C, and a solution of cyclopropanone (1.0 eq) in anhydrous THF is added dropwise over 30 minutes.

• The reaction is stirred at room temperature and monitored by TLC or GC until the starting material is consumed.

• The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford ethyl 2-cyclopropylideneacetate.

Visualizations

Reaction Pathway and Side Reactions

Caption: Main reaction and isomerization side reaction in the synthesis of ethyl 2-cyclopropylideneacetate.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Synthesis of Ethyl 2-Cyclopropylideneacetate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-cyclopropylideneacetate, a valuable building block in organic synthesis. The primary method for this synthesis is the Horner-Wadsworth-Emmons (HWE) reaction.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of ethyl 2-cyclopropylideneacetate.

1. Low or No Yield of Ethyl 2-Cyclopropylideneacetate

Question: I am not getting any, or a very low yield of, my desired product. What are the possible causes and solutions?

Answer:

Low or no yield in a Horner-Wadsworth-Emmons reaction can stem from several factors, from reagent quality to reaction conditions. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

• Inefficient Deprotonation of the Phosphonate: The formation of the phosphonate carbanion is the first critical step.

  • Solution: Ensure your base is sufficiently strong and fresh. Sodium hydride (NaH) is a common choice, but it can lose activity over time. Use a fresh bottle or wash the NaH with dry hexanes to remove the mineral oil it is dispersed in. Other strong bases like lithium diisopropylamide (LDA) or potassium tert-butoxide (KOt-Bu) can also be effective.

• Poor Quality of Reagents or Solvents: The HWE reaction is sensitive to moisture and impurities.

  • Solution: Use anhydrous solvents. Tetrahydrofuran (THF) and dimethoxyethane (DME) are common solvents and should be freshly distilled or obtained from a solvent purification system. Ensure that the triethyl phosphonoacetate and cyclopropyl methyl ketone are pure and dry.

• Suboptimal Reaction Temperature: Temperature can significantly impact the rate of both the deprotonation and the olefination steps.

  • Solution: The deprotonation of triethyl phosphonoacetate with NaH is often performed at room temperature or slightly above (e.g., 30-35°C) to ensure complete formation of the carbanion. The subsequent reaction with the ketone is typically carried out at a controlled temperature, often starting at a lower temperature (e.g., 0°C or room temperature) and then gently heating if the reaction is sluggish.

• Steric Hindrance of the Ketone: While the HWE reaction is known to work with ketones, they are generally less reactive than aldehydes due to steric hindrance.

  • Solution: Consider using a more reactive phosphonate reagent or more forcing reaction conditions (e.g., higher temperatures or longer reaction times). However, be mindful of potential side reactions at higher temperatures.

Data Presentation: Comparison of Common Bases for HWE Reactions with Ketones

Base	Typical Solvent	Typical Temperature (°C)	Reported Yield Range (%)	Notes
Sodium Hydride (NaH)	THF, Benzene, DME	25 - 65	60 - 85	A common and effective choice. Requires careful handling.
Potassium tert-Butoxide (KOt-Bu)	THF	0 - 25	70 - 90	A strong, soluble base that often gives high yields.
Lithium Diisopropylamide (LDA)	THF	-78 - 0	50 - 80	A very strong, non-nucleophilic base, useful for hindered ketones.
DBU/LiCl (Masamune-Roush)	Acetonitrile	25	65 - 95	Mild conditions, suitable for base-sensitive substrates.[1]

Note: Yields are representative for HWE reactions with various ketones and may vary for the specific synthesis of ethyl 2-cyclopropylideneacetate.

2. Formation of an Unexpected Side Product: Potential Ring Opening

Question: I have isolated a byproduct that does not correspond to my starting materials or the desired product. Could the cyclopropyl ring be reacting?

Answer:

Yes, the cyclopropyl group can be susceptible to ring-opening under certain basic conditions, which are present in the Horner-Wadsworth-Emmons reaction. This is a known potential side reaction when using cyclopropyl ketones in reactions involving strong bases.

Potential Side Reaction:

The formation of a linear, unsaturated ester can occur through a base-promoted ring opening of an intermediate cyclopropane species. This can be a significant issue, leading to a lower yield of the desired ethyl 2-cyclopropylideneacetate.

Solutions to Minimize Ring Opening:

• Use Milder Reaction Conditions: Employing milder bases and lower reaction temperatures can help to suppress the ring-opening side reaction. The Masamune-Roush conditions (LiCl and DBU in acetonitrile) are known to be effective for base-sensitive substrates and could be a good option to explore.[1]

• Control Reaction Time: Do not prolong the reaction time unnecessarily. Monitor the reaction progress by TLC or GC-MS and work up the reaction as soon as the starting material is consumed.

• Choice of Base: A less sterically hindered and less harsh base might be preferable. Experimenting with different bases (see table above) could help to identify conditions that favor the desired olefination over the ring-opening.

3. Incomplete Reaction and Difficulty in Purification

Question: My reaction seems to stall, and I have a mixture of starting materials and product that is difficult to separate. What can I do?

Answer:

Incomplete conversion and purification challenges often go hand-in-hand. Addressing the root cause of the incomplete reaction is the first step.

Addressing Incomplete Reaction:

• Stoichiometry: Ensure that the stoichiometry of the reagents is correct. A slight excess of the phosphonate reagent is sometimes used to drive the reaction to completion.

• Reaction Time and Temperature: As mentioned, ketones are less reactive than aldehydes. It may be necessary to increase the reaction time or temperature. Monitor the reaction closely to avoid decomposition or side reactions.

• Mixing: The reaction mixture can become thick due to the precipitation of the phosphate byproduct, which can hinder effective stirring. Ensure that the mechanical stirring is vigorous enough to maintain a homogeneous mixture.

Purification Strategy:

The primary byproduct of the HWE reaction is a water-soluble phosphate salt, which is typically removed during an aqueous workup. However, unreacted starting materials can co-elute with the product during chromatography.

• Aqueous Workup: A thorough aqueous workup is essential. Washing the organic layer with water and brine will remove the majority of the phosphate byproduct.

• Column Chromatography: Silica gel column chromatography is the most common method for purifying the final product. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically used. Careful selection of the solvent gradient is key to separating the product from any unreacted ketone and phosphonate.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective purification method, especially for larger-scale reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for the synthesis of ethyl 2-cyclopropylideneacetate?

There is no single "best" base, as the optimal choice can depend on the specific reaction conditions and scale. However, for reactions with ketones, stronger bases are generally required compared to aldehydes. Sodium hydride (NaH) is a widely used and effective base. For potentially sensitive substrates like cyclopropyl methyl ketone, milder conditions such as the Masamune-Roush (DBU/LiCl) protocol are highly recommended to avoid side reactions.[1]

Q2: How can I control the E/Z stereoselectivity of the double bond?

The Horner-Wadsworth-Emmons reaction with stabilized phosphonates like triethyl phosphonoacetate generally favors the formation of the (E)-alkene.[2][3] For the synthesis of ethyl 2-cyclopropylideneacetate, the major product is expected to be the (E)-isomer. The stereoselectivity can be influenced by several factors:

• Cation: Lithium salts tend to give higher (E)-selectivity compared to sodium or potassium salts.[2]

• Temperature: Higher reaction temperatures can also favor the formation of the more thermodynamically stable (E)-isomer.[2]

Q3: What are the critical parameters to monitor for a successful and high-yielding synthesis?

The three most critical parameters to control are:

• Anhydrous Conditions: The presence of water will quench the phosphonate carbanion and prevent the reaction from proceeding.

• Base Activity: The complete deprotonation of the phosphonate is essential. Use a fresh, active base.

• Temperature Control: Careful control of the reaction temperature during the addition of the ketone is important to manage the reaction rate and minimize side reactions.

Experimental Protocols

The following is a general procedure for the Horner-Wadsworth-Emmons synthesis of an α,β-unsaturated ester from a ketone, adapted from a reliable Organic Syntheses procedure for a similar transformation.[4] This should be adapted and optimized for the specific synthesis of ethyl 2-cyclopropylideneacetate.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF) or dimethoxyethane (DME)

• Triethyl phosphonoacetate

• Cyclopropyl methyl ketone

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Preparation of the Phosphonate Carbanion:

  • To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents).

  • Wash the sodium hydride with dry hexanes to remove the mineral oil, and then carefully decant the hexanes.

  • Add anhydrous THF to the flask.

  • Slowly add triethyl phosphonoacetate (1.0 equivalent) to the stirred suspension of NaH in THF at 0°C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the carbanion.

• Reaction with Cyclopropyl Methyl Ketone:

  • Cool the solution of the phosphonate carbanion to 0°C.

  • Slowly add a solution of cyclopropyl methyl ketone (1.0 equivalent) in anhydrous THF via the dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, or until the reaction is complete as monitored by TLC or GC-MS. Gentle heating (e.g., to 40-50°C) may be necessary to drive the reaction to completion.

• Workup and Purification:

  • Cool the reaction mixture to 0°C and quench by the slow addition of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and add ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure ethyl 2-cyclopropylideneacetate.

Visualizations

Caption: General experimental workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. Triethyl phosphonoacetate - Enamine [enamine.net]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Ethyl 2-cyclopropylideneacetate Reactions

This guide provides troubleshooting support and frequently asked questions for researchers, scientists, and drug development professionals working with ethyl 2-cyclopropylideneacetate.

Frequently Asked Questions (FAQs)

Q1: What are the common reactions involving ethyl 2-cyclopropylideneacetate?

A1: Ethyl 2-cyclopropylideneacetate is a versatile reagent. A notable application is its use as a reactant in regio- and stereoselective palladium- and platinum-catalyzed silaboration of methylenecyclopropanes.[1] It can also participate in various organic transformations typical of α,β-unsaturated esters, although its strained cyclopropylidene moiety can influence reactivity.

Q2: What are the typical storage conditions for ethyl 2-cyclopropylideneacetate?

A2: For long-term stability, it is recommended to store ethyl 2-cyclopropylideneacetate at 2-8°C.[1]

Q3: What are some common side reactions to be aware of?

A3: Due to the strained nature of the cyclopropylidene ring, side reactions can include ring-opening, isomerization, and polymerization, especially under harsh reaction conditions (e.g., high temperatures or strong acids/bases). In reactions like the Horner-Wadsworth-Emmons synthesis, the formation of geometric isomers (E/Z) is a key consideration.

Troubleshooting Guide

This section addresses specific issues that may be encountered during reactions with ethyl 2-cyclopropylideneacetate.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Poor quality of starting material	Ensure the ethyl 2-cyclopropylideneacetate is pure and has been stored correctly. Purity can be checked by techniques such as NMR or GC-MS.
Inefficient reagent activation (in Wittig/HWE type reactions)	In Wittig-type reactions, ensure the base used is fresh and strong enough to deprotonate the phosphonium salt to form the ylide. For Horner-Wadsworth-Emmons reactions, phosphonate carbanions are generally more nucleophilic and react under milder conditions.[2][3]
Steric hindrance	If reacting with a sterically hindered ketone, the reaction may be slow and result in low yields. In such cases, the Horner-Wadsworth-Emmons (HWE) reaction is often preferred over the traditional Wittig reaction.[4]
Decomposition of aldehyde reactant	Aldehydes can be prone to oxidation, polymerization, or decomposition. Use freshly purified aldehydes for the best results.[4]
Unstable ylide (in Wittig reactions)	Some ylides can be unstable. In such cases, generating the ylide in the presence of the carbonyl compound may improve yields.

Issue 2: Formation of Multiple Products/Isomers

Potential Cause	Recommended Solution
Lack of stereoselectivity (E/Z isomer formation)	The Horner-Wadsworth-Emmons reaction generally favors the formation of (E)-alkenes.[2][3] For Z-alkene selectivity, the Still-Gennari modification using phosphonates with electron-withdrawing groups can be employed.[2]
Side reactions due to ring strain	Employ milder reaction conditions (e.g., lower temperatures, less reactive catalysts) to minimize ring-opening or isomerization of the cyclopropylidene group.
Competing reaction pathways	The presence of multiple functional groups can lead to undesired reactions. Protect sensitive functional groups before carrying out the desired transformation.

Issue 3: Difficulty in Product Purification

Potential Cause	Recommended Solution
Removal of triphenylphosphine oxide (from Wittig reactions)	Triphenylphosphine oxide can be difficult to separate from the desired product by chromatography alone. Aqueous work-ups, including washing with water, can help remove the water-soluble dialkylphosphate salt byproduct from HWE reactions.[5][6]
Close Rf values of product and byproducts	Optimize the solvent system for column chromatography to achieve better separation. Techniques such as crystallization or distillation may also be effective.

Experimental Protocols

General Protocol for a Horner-Wadsworth-Emmons Reaction:

• Phosphonate Deprotonation: Dissolve the phosphonate reagent in a suitable anhydrous solvent (e.g., THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to an appropriate temperature (e.g., -78°C or 0°C).

• Add a strong base (e.g., NaH, n-BuLi, or KHMDS) dropwise to the solution to generate the phosphonate carbanion. Stir for 30-60 minutes.

• Reaction with Carbonyl: Add a solution of the aldehyde or ketone in the same anhydrous solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A troubleshooting workflow for common issues in ethyl 2-cyclopropylideneacetate reactions.

Caption: Simplified reaction pathway for the Horner-Wadsworth-Emmons (HWE) reaction.

References

• 1. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 2. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wittig-Horner Reaction [organic-chemistry.org]
• 6. Horner-Wadsworth-Emmons (HWE) Reaction | Chem-Station Int. Ed. [en.chem-station.com]

optimization of reaction conditions for ethyl 2-cyclopropylideneacetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-cyclopropylideneacetate. The information is designed to assist in the optimization of reaction conditions and to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for ethyl 2-cyclopropylideneacetate?

A1: The most prevalent and efficient method for synthesizing ethyl 2-cyclopropylideneacetate is the Horner-Wadsworth-Emmons (HWE) reaction. This reaction involves the olefination of cyclopropanone with a stabilized phosphonate ylide, typically derived from triethyl phosphonoacetate. The HWE reaction is favored for its high yield and the formation of a water-soluble phosphate byproduct, which simplifies purification.[1][2][3]

Q2: What are the key parameters to optimize for this reaction?

A2: The key parameters to optimize in the Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate include the choice of base, reaction temperature, solvent, and the stoichiometry of the reactants. Careful control of these variables is crucial for maximizing yield and minimizing side reactions.

Q3: How does the choice of base affect the reaction?

A3: The base is used to deprotonate the phosphonate ester to form the reactive carbanion. Stronger bases like sodium hydride (NaH) are commonly used, but for base-sensitive substrates, milder conditions are preferred.[4] Alternatives include lithium chloride with DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) or a combination of lithium/magnesium halides with triethylamine.[4] The choice of base can influence the reaction rate and the formation of byproducts.

Q4: What is the expected yield for this synthesis?

A4: While yields can be variable depending on the specific conditions and scale, a well-optimized Horner-Wadsworth-Emmons reaction for similar α,β-unsaturated esters can achieve yields ranging from 60% to over 90%.[5][6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete deprotonation of the phosphonate reagent. 2. Deactivated or low-quality cyclopropanone. 3. Reaction temperature is too low. 4. Insufficient reaction time.	1. Ensure the base is fresh and added under anhydrous conditions. Consider using a stronger base or a different base/solvent system. 2. Use freshly prepared or purified cyclopropanone. Cyclopropanone can be unstable and prone to polymerization. 3. Gradually increase the reaction temperature. While some HWE reactions can be run at low temperatures, others require heating to proceed at a reasonable rate.[4] 4. Monitor the reaction progress by TLC or GC-MS and extend the reaction time if necessary.
Formation of Significant Byproducts	1. Self-condensation of cyclopropanone. 2. Hydrolysis of the phosphonate reagent or product. 3. Competing side reactions due to a highly reactive base.	1. Add the base to the phosphonate reagent first to pre-form the ylide before slowly adding the cyclopropanone at a low temperature. 2. Ensure all reagents and solvents are anhydrous. Use freshly dried solvents. 3. Switch to a milder base, such as LiCl/DBU or Et3N with lithium or magnesium halides.[4]
Difficult Product Isolation	1. The phosphate byproduct is not fully removed. 2. The product is volatile and lost during solvent removal.	1. Perform multiple aqueous extractions to remove the water-soluble phosphate byproduct.[1] 2. Use a rotary evaporator with a carefully controlled temperature and vacuum. For highly volatile products, distillation at reduced pressure is recommended.[5]

Experimental Protocols

Illustrative Protocol: Horner-Wadsworth-Emmons Synthesis of Ethyl 2-cyclopropylideneacetate

This protocol is a representative example based on standard Horner-Wadsworth-Emmons procedures.[1][6]

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Cyclopropanone

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of the Ylide: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend sodium hydride (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• To this suspension, add triethyl phosphonoacetate (1.0 equivalent) dropwise via a syringe. Ensure the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour to ensure complete formation of the phosphonate carbanion.

• Reaction with Cyclopropanone: Cool the ylide solution back down to 0 °C. Add a solution of cyclopropanone (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Once the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.

• Workup: Cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and add diethyl ether. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure ethyl 2-cyclopropylideneacetate.

Data Presentation

Table 1: Optimization of Reaction Conditions

The following table is an illustrative example of how to present data from optimization experiments, based on similar olefination reactions.

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NaH (1.1)	THF	0 to rt	3	75
2	NaH (1.1)	DME	0 to rt	3	72
3	n-BuLi (1.1)	THF	-78 to rt	4	68
4	KHMDS (1.1)	THF	-78 to 0	4	78
5	LiCl/DBU (1.1)	Acetonitrile	rt	6	85
6	NaH (1.5)	THF	0 to rt	3	76 (with byproducts)
7	LiCl/DBU (1.1)	Acetonitrile	40	4	88

Note: This data is hypothetical and for illustrative purposes only.

Visualizations

Horner-Wadsworth-Emmons Reaction Mechanism

Caption: The Horner-Wadsworth-Emmons reaction mechanism for ethyl 2-cyclopropylideneacetate synthesis.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low yield in the synthesis reaction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Exploring the Synthetic Potential of Horner-Wadsworth-Emmons Reaction Toward the Synthesis of Polyketide Based Natural Products: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

stability issues of ethyl 2-cyclopropylideneacetate under acidic/basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of ethyl 2-cyclopropylideneacetate under acidic and basic conditions. This resource is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

Issue: Unexpectedly low yield or formation of impurities in reactions involving ethyl 2-cyclopropylideneacetate.

Possible Cause	Troubleshooting Steps
Degradation of starting material	1. Verify Purity: Confirm the purity of the ethyl 2-cyclopropylideneacetate stock via NMR or GC-MS before use. 2. Storage Conditions: Ensure the compound is stored at the recommended temperature (typically 2-8°C) and under an inert atmosphere. 3. Handling Precautions: Minimize exposure to air and moisture during handling. Use freshly opened vials or bottles whenever possible.
Instability under reaction conditions	1. pH Screening: If the reaction involves acidic or basic reagents or byproducts, perform a small-scale stability test of ethyl 2-cyclopropylideneacetate under similar pH conditions. Monitor for degradation over time using TLC, LC-MS, or NMR. 2. Reaction Time Optimization: A shorter reaction time may minimize the degradation of the starting material or product. 3. Temperature Control: Perform the reaction at the lowest effective temperature to reduce the rate of potential degradation pathways.
Incompatibility with reagents	1. Reagent Check: Investigate potential side reactions between ethyl 2-cyclopropylideneacetate and other reagents in the mixture. The strained cyclopropylidene ring and the α,β-unsaturated ester moiety are susceptible to various transformations.

Issue: Inconsistent results or poor reproducibility in experiments.

Possible Cause	Troubleshooting Steps
Variability in reagent quality	1. Reagent Qualification: Use reagents from a consistent, high-purity source. Qualify new batches of reagents to ensure they do not contain impurities that could catalyze degradation.
Presence of trace acid or base	1. Glassware Preparation: Ensure all glassware is thoroughly cleaned and dried to remove any acidic or basic residues. 2. Solvent Purity: Use high-purity, anhydrous solvents. Traces of water can lead to hydrolysis, especially in the presence of acid or base catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways for ethyl 2-cyclopropylideneacetate under acidic conditions?

Under acidic conditions, two primary degradation pathways are anticipated for ethyl 2-cyclopropylideneacetate: ester hydrolysis and ring-opening of the cyclopropylidene moiety.

• Ester Hydrolysis: The ester functionality can be hydrolyzed to the corresponding carboxylic acid, 2-cyclopropylideneacetic acid, and ethanol. This reaction is catalyzed by the presence of protons (H+).

• Ring-Opening: The strained cyclopropylidene ring is susceptible to cleavage under acidic conditions. Protonation of the double bond or the cyclopropane ring itself can lead to a carbocation intermediate, which can then be attacked by nucleophiles present in the reaction mixture, resulting in various ring-opened products.

Q2: What are the likely degradation pathways under basic conditions?

Under basic conditions, the primary degradation pathway is saponification (base-catalyzed ester hydrolysis).

• Saponification: The ester is hydrolyzed by hydroxide ions (OH-) to yield the carboxylate salt (sodium or potassium 2-cyclopropylideneacetate, depending on the base used) and ethanol. This reaction is generally irreversible. Isomerization of the double bond is another potential, though less common, pathway.

Q3: How can I monitor the stability of ethyl 2-cyclopropylideneacetate in my reaction mixture?

The stability can be monitored using standard analytical techniques:

• Thin-Layer Chromatography (TLC): A quick method to qualitatively observe the disappearance of the starting material and the appearance of new spots (potential degradation products).

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides quantitative data on the concentration of the starting material and allows for the identification of degradation products by their mass-to-charge ratio.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for monitoring volatile compounds and identifying degradation products.[1][2][3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in real-time (in situ monitoring) or to analyze aliquots taken at different time points to observe changes in the chemical structure.[5][6][7]

Q4: Are there any specific handling and storage recommendations for ethyl 2-cyclopropylideneacetate?

Yes, due to its potential instability, the following precautions are recommended:

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8°C).

• Handling: Minimize exposure to atmospheric moisture and oxygen. Use dry solvents and glassware. For transfers, use syringe techniques under an inert atmosphere.

Data Presentation

Currently, there is a lack of specific quantitative data in the public domain regarding the hydrolysis or isomerization kinetics of ethyl 2-cyclopropylideneacetate. The tables below are provided as templates for researchers to populate with their own experimental data.

Table 1: Stability of Ethyl 2-cyclopropylideneacetate under Acidic Conditions

pH	Temperature (°C)	Time (h)	% Remaining	Major Degradation Products
1	25	1
1	25	6
1	25	24
4	25	1
4	25	6
4	25	24

Table 2: Stability of Ethyl 2-cyclopropylideneacetate under Basic Conditions

pH	Temperature (°C)	Time (h)	% Remaining	Major Degradation Products
10	25	1
10	25	6
10	25	24
13	25	1
13	25	6
13	25	24

Experimental Protocols

Protocol 1: General Procedure for Stability Assessment of Ethyl 2-cyclopropylideneacetate

• Solution Preparation: Prepare buffer solutions at the desired pH values (e.g., pH 1, 4, 7, 10, 13).

• Sample Preparation: Prepare a stock solution of ethyl 2-cyclopropylideneacetate in a suitable organic solvent (e.g., acetonitrile or THF) at a known concentration.

• Incubation: Add a small aliquot of the stock solution to each buffer solution to achieve the desired final concentration. Incubate the samples at a constant temperature (e.g., 25°C or 40°C).

• Time Points: At specified time intervals (e.g., 0, 1, 6, 24 hours), withdraw an aliquot from each sample.

• Quenching: Immediately quench the reaction by neutralizing the acid or base. For acidic samples, add a stoichiometric amount of a suitable base (e.g., sodium bicarbonate). For basic samples, add a stoichiometric amount of a suitable acid (e.g., hydrochloric acid).

• Analysis: Analyze the quenched samples by a suitable analytical method (e.g., HPLC, LC-MS, or GC-MS) to determine the concentration of the remaining ethyl 2-cyclopropylideneacetate and to identify any degradation products.

Visualizations

Caption: Potential degradation pathways of ethyl 2-cyclopropylideneacetate under acidic conditions.

Caption: Saponification pathway of ethyl 2-cyclopropylideneacetate under basic conditions.

Caption: Troubleshooting workflow for unexpected results with ethyl 2-cyclopropylideneacetate.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. jmaterenvironsci.com [jmaterenvironsci.com]
• 4. ujpronline.com [ujpronline.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

byproduct formation in the synthesis of ethyl 2-cyclopropylideneacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-cyclopropylideneacetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethyl 2-cyclopropylideneacetate?

A1: The most prevalent methods are the Horner-Wadsworth-Emmons (HWE) reaction and the Wittig reaction. Both involve the olefination of a carbonyl compound. The HWE reaction utilizes a phosphonate-stabilized carbanion, which is generally more nucleophilic and less basic than the phosphonium ylides used in the Wittig reaction.[1] This often results in cleaner reactions and easier purification, as the dialkylphosphate byproduct is water-soluble.[1][2] The Wittig reaction is a classic method for alkene synthesis, but the triphenylphosphine oxide byproduct can sometimes be challenging to remove.[3]

Q2: What is the expected stereoselectivity of the synthesis?

A2: For α,β-unsaturated esters like ethyl 2-cyclopropylideneacetate, the Horner-Wadsworth-Emmons reaction generally favors the formation of the (E)-alkene isomer.[1] This is due to the thermodynamic stability of the intermediate leading to the trans product.[4] In contrast, the stereochemical outcome of the Wittig reaction depends on the stability of the ylide. Stabilized ylides, such as the one required for this synthesis, also predominantly yield the (E)-alkene.[3]

Q3: My yield is very low. What are the potential causes?

A3: Low yields can stem from several factors:

• Inefficient ylide/carbanion formation: The base used may not be strong enough to completely deprotonate the phosphonium salt (Wittig) or phosphonate ester (HWE). Incomplete deprotonation will result in unreacted starting material.

• Side reactions of the starting materials: The ylide or carbanion can participate in side reactions, such as reaction with moisture or self-condensation.

• Decomposition of the product: Ethyl 2-cyclopropylideneacetate, being a strained and reactive molecule, may be susceptible to decomposition under harsh reaction or workup conditions.

• Suboptimal reaction conditions: Temperature, solvent, and reaction time can all significantly impact the yield. For instance, in some HWE reactions, the choice of base and the presence of additives like LiCl can dramatically affect the outcome.[2]

Q4: I am observing an unexpected byproduct in my reaction mixture. What could it be?

A4: Besides the expected byproducts (triphenylphosphine oxide in the Wittig reaction, dialkylphosphate salts in the HWE reaction), other byproducts may form:

• Michael addition products: The product, being an α,β-unsaturated ester, can act as a Michael acceptor. Nucleophiles present in the reaction mixture (e.g., unreacted ylide/carbanion or other nucleophilic species) can add to the double bond.

• Ring-opened products: The strained cyclopropylidene ring may undergo ring-opening reactions under certain conditions, although this is less common under standard olefination conditions.

• Byproducts from starting material impurities: Impurities in the starting materials, particularly the carbonyl source, can lead to the formation of unexpected side products.

• Sulfinate addition product: If using a 1-sulfonylcyclopropanol as a cyclopropanone surrogate, a potential byproduct is the addition of the sulfinate leaving group to the newly formed double bond.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Possible Cause	Troubleshooting Steps
Inefficient Ylide/Carbanion Generation	- Ensure the use of a sufficiently strong and fresh base (e.g., NaH, KHMDS, n-BuLi).- Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the ylide/carbanion by moisture.
Poor Quality of Reagents	- Use freshly distilled or purified aldehydes/ketones and phosphonate esters/phosphonium salts.- Verify the purity of starting materials by NMR or other analytical techniques.
Suboptimal Reaction Temperature	- For HWE reactions, low temperatures (-78 °C to 0 °C) are often employed for the addition step to control side reactions. Allowing the reaction to slowly warm to room temperature can then drive the elimination.- For Wittig reactions with stabilized ylides, room temperature or gentle heating may be required.
Incorrect Stoichiometry	- Use a slight excess (1.1-1.5 equivalents) of the phosphonate ester/phosphonium salt and base relative to the carbonyl compound.

Issue 2: Presence of Significant Byproducts

Byproduct Type	Identification	Troubleshooting Steps
Triphenylphosphine Oxide (Wittig)	Often precipitates from the reaction mixture or can be identified by its characteristic signals in 31P NMR and its relatively high polarity on TLC.	- Can often be removed by crystallization from a non-polar solvent or by column chromatography.
Dialkylphosphate Salt (HWE)	Water-soluble.	- Can be removed by performing an aqueous workup.
Michael Addition Adducts	Can be identified by GC-MS and NMR, showing the loss of the double bond and the addition of a nucleophile.	- Use a less nucleophilic base if the ylide/carbanion is the Michael donor.- Shorten the reaction time to minimize the exposure of the product to nucleophiles.- Perform the reaction at a lower temperature.
Sulfinate Adduct (from cyclopropanone surrogate)	Characterized by the presence of a sulfonyl group in the product structure, identifiable by IR and NMR spectroscopy.	- Optimize reaction conditions to favor the desired olefination over the sulfinate addition, for example by adjusting the temperature and reaction time.
Ring-Opened Products	Will show characteristic signals for an opened-chain structure in NMR and a different molecular weight in MS.	- Employ milder reaction conditions (lower temperature, weaker base).

Data Presentation

Table 1: Comparison of Horner-Wadsworth-Emmons and Wittig Reactions for α,β-Unsaturated Ester Synthesis

Parameter	Horner-Wadsworth-Emmons Reaction	Wittig Reaction (with stabilized ylide)
Phosphorus Reagent	Phosphonate Ester (e.g., Triethyl phosphonoacetate)	Phosphonium Ylide (e.g., Ethyl (triphenylphosphoranylidene)acetate)
Byproduct	Dialkylphosphate salt (water-soluble)	Triphenylphosphine oxide (often requires chromatography for removal)
Stereoselectivity	Predominantly (E)-alkene[1]	Predominantly (E)-alkene[3]
Reactivity of Nucleophile	More nucleophilic, less basic[1]	Less nucleophilic, more basic
Typical Bases	NaH, KHMDS, DBU/LiCl	NaH, NaOMe, K₂CO₃
General Yields	Often high	Can be high, but purification can lower the isolated yield

Experimental Protocols

Protocol 1: Horner-Wadsworth-Emmons Synthesis of Ethyl 2-cyclopropylideneacetate

This protocol is adapted from general procedures for the HWE reaction.

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Cyclopropanone (or a suitable precursor/surrogate)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (N₂ or Ar), suspend sodium hydride (1.1 eq.) in anhydrous THF in a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Cool the suspension to 0 °C in an ice bath.

• Add triethyl phosphonoacetate (1.0 eq.) dropwise to the stirred suspension, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the phosphonate carbanion.

• Cool the reaction mixture to -78 °C (dry ice/acetone bath).

• Add a solution of cyclopropanone (1.0 eq.) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford ethyl 2-cyclopropylideneacetate.

Protocol 2: Wittig Synthesis of Ethyl 2-cyclopropylideneacetate

This protocol is adapted from general procedures for the Wittig reaction with stabilized ylides.

Materials:

• Ethyl (triphenylphosphoranylidene)acetate

• Cyclopropanone (or a suitable precursor/surrogate)

• Anhydrous dichloromethane (DCM)

• Hexanes

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve ethyl (triphenylphosphoranylidene)acetate (1.0 eq.) and cyclopropanone (1.2 eq.) in anhydrous DCM.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add hexanes to the residue to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture, washing the solid with cold hexanes.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Horner-Wadsworth-Emmons reaction mechanism.

Caption: Troubleshooting workflow for synthesis issues.

Caption: Main reaction versus potential side reactions.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. ocf.berkeley.edu [ocf.berkeley.edu]
• 4. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]

how to avoid polymerization of ethyl 2-cyclopropylideneacetate

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to avoid the polymerization of ethyl 2-cyclopropylideneacetate during storage and experimentation. The information is based on established principles for handling reactive monomers and activated alkenes.

Frequently Asked Questions (FAQs)

Q1: Why is ethyl 2-cyclopropylideneacetate prone to polymerization?

Ethyl 2-cyclopropylideneacetate is susceptible to polymerization due to the high reactivity of its molecular structure. The combination of an activated double bond (alkene) and the strained cyclopropylidene ring makes the molecule susceptible to free-radical polymerization. This process can be initiated by heat, light, or the presence of radical species.

Q2: What are the signs of polymerization?

Signs of polymerization include an increase in the viscosity of the liquid, the formation of a solid precipitate, or the material becoming cloudy. In advanced stages, the entire sample may solidify.

Q3: What is the general approach to preventing polymerization?

The primary strategy is to inhibit the formation of free radicals and to store the compound under conditions that minimize potential initiators. This is achieved through the use of chemical inhibitors and proper storage and handling procedures.

Q4: Can I use standard inhibitors for this compound?

While specific studies on ethyl 2-cyclopropylideneacetate are limited, inhibitors commonly used for other activated alkenes and vinyl monomers are expected to be effective. These are typically radical scavengers.[1][2]

Q5: How should I handle the compound in the laboratory to avoid polymerization?

It is crucial to handle ethyl 2-cyclopropylideneacetate in a clean, dry, and inert environment. Exposure to air and moisture should be minimized, as oxygen can sometimes participate in initiation reactions, although it is also necessary for the function of some inhibitors.[][4] Use only clean, dry glassware and equipment.[5][6][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Increased Viscosity or Cloudiness	Onset of polymerization.	1. Immediately cool the sample to 2-8°C to slow the reaction. 2. If the material is still liquid, consider adding a recommended inhibitor (see table below). 3. If extensive solidification has occurred, the product may not be salvageable.
Complete Solidification	Advanced polymerization.	The product is likely unusable. Review storage and handling procedures to prevent future occurrences.
Discoloration	Presence of impurities or degradation products that can initiate polymerization.	1. Check the purity of the monomer using a suitable analytical technique (e.g., GC-MS, NMR). 2. If impurities are detected, purification may be necessary. Note that purification (e.g., distillation) can also induce polymerization and should be performed with an inhibitor at low temperatures and under vacuum.
Failed Reaction (No Product Formation)	Polymerization of the starting material before or during the reaction.	1. Confirm the integrity of the ethyl 2-cyclopropylideneacetate before starting the reaction. 2. Ensure that the reaction conditions are free of radical initiators. 3. Consider adding the monomer to the reaction mixture last and in a controlled manner.

Inhibitors for Stabilization

The following table summarizes common inhibitors used for activated alkenes and vinyl monomers, which are likely suitable for ethyl 2-cyclopropylideneacetate. The optimal choice and concentration may require experimental validation.

Inhibitor	Typical Concentration (ppm)	Mechanism of Action	Notes
Hydroquinone (HQ)	100 - 1000	Radical Scavenger	Effective in the presence of oxygen. Can be removed by an alkaline wash.[1]
4-Methoxyphenol (MEHQ)	10 - 200	Radical Scavenger	Also known as p-hydroxyanisole. Effective in the presence of oxygen.[1][8]
Butylated Hydroxytoluene (BHT)	100 - 1000	Radical Scavenger	A phenolic antioxidant that can inhibit radical polymerization.[1]
4-tert-Butylcatechol (TBC)	10 - 100	Radical Scavenger	Very effective, particularly for styrene-type monomers. Requires oxygen to function.[1]
Phenothiazine	50 - 500	Radical Scavenger	A highly effective inhibitor, though it can sometimes impart color.

Experimental Protocols

Protocol 1: Quality Control Check for Polymerization

This protocol describes a method to assess the purity of ethyl 2-cyclopropylideneacetate and check for the presence of polymers.

Materials:

• Ethyl 2-cyclopropylideneacetate sample

• Anhydrous solvent (e.g., dichloromethane or diethyl ether)

• Methanol

• Glass vials

• Stir plate and stir bar

• Filtration apparatus

Procedure:

• Visual Inspection: Carefully observe the sample for any signs of increased viscosity, cloudiness, or solid formation.

• Solubility Test:

  • In a clean, dry vial, dissolve a small amount of the sample (e.g., 100 mg) in a minimal amount of anhydrous dichloromethane (e.g., 1 mL). Pure monomer should dissolve completely to give a clear solution.

  • If the solution is cloudy or contains a precipitate, this indicates the presence of a polymer.

• Precipitation Test:

  • To the solution from the solubility test, slowly add methanol (an anti-solvent for the polymer) while stirring.

  • If a polymer is present, it will precipitate out of the solution as a solid.

  • The amount of precipitate can give a qualitative indication of the extent of polymerization.

• Confirmation (Optional): The identity and purity of the monomer can be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow and Decision-Making Diagrams

Diagram 1: Handling and Storage Workflow

Caption: Decision workflow for receiving, storing, and handling ethyl 2-cyclopropylideneacetate.

Diagram 2: Troubleshooting Logic

Caption: Logical steps for troubleshooting suspected polymerization of ethyl 2-cyclopropylideneacetate.

References

• 1. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 2. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. web.mit.edu [web.mit.edu]
• 7. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 8. chembk.com [chembk.com]

Technical Support Center: Scaling Up Ethyl 2-Cyclopropylideneacetate Synthesis

This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up synthesis of ethyl 2-cyclopropylideneacetate.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing ethyl 2-cyclopropylideneacetate on a larger scale?

A1: The Horner-Wadsworth-Emmons (HWE) reaction is generally the preferred method for scaling up the synthesis of ethyl 2-cyclopropylideneacetate.[1][2] It involves the reaction of a stabilized phosphonate carbanion, generated from triethyl phosphonoacetate, with a cyclopropanone equivalent. Compared to the traditional Wittig reaction, the HWE offers significant advantages for process scale-up, including the formation of water-soluble phosphate byproducts that are easily removed by aqueous extraction, and typically higher stereoselectivity for the desired (E)-alkene.[1][2]

Q2: What is the primary challenge in scaling up this synthesis?

A2: The primary challenge is the inherent instability of cyclopropanone, one of the key starting materials. Cyclopropanone is highly strained and prone to rapid polymerization or ring-opening, making its isolation, storage, and handling on a large scale impractical and hazardous. To overcome this, the use of stable cyclopropanone surrogates or equivalents is the standard industrial approach.[3]

Q3: What are cyclopropanone surrogates and which are recommended?

A3: Cyclopropanone surrogates are stable, easily handled precursors that generate cyclopropanone in situ or react directly under the reaction conditions. For the HWE reaction, common and effective surrogates include:

• Cyclopropanone ethyl hemiketal: A stable liquid that can be used directly.

• 1-Ethoxy-1-(trimethylsilyloxy)cyclopropane: Another stable precursor that reacts under mild conditions.

• 1-Sulfonylcyclopropanols: These have been shown to be effective in olefination reactions with stabilized ylides.[3]

Using these surrogates avoids the need to handle the volatile and unstable ketone directly, leading to a more reproducible and safer process at scale.

Q4: How can the triphenylphosphine oxide byproduct from a Wittig reaction be removed at scale?

A4: Removal of triphenylphosphine oxide is a well-known challenge in scaling up Wittig reactions. While the HWE reaction is preferred to avoid this issue, if a Wittig route is necessary, methods for its removal include:

• Crystallization: The product can sometimes be crystallized, leaving the byproduct in the mother liquor.

• Chromatography: While effective, column chromatography is often undesirable for large-scale production due to cost and solvent waste.

• Precipitation: In some solvent systems (e.g., ether/hexane mixtures), triphenylphosphine oxide can be precipitated and filtered off.

Q5: What level of purity and yield can be expected on a multi-gram scale?

A5: With an optimized HWE process using a cyclopropanone surrogate, yields can typically range from 65% to 85%. Purity of >97% is often achievable after purification. Final product purity is highly dependent on the efficiency of the purification method used, such as vacuum distillation.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Q: My reaction yield is very low or I've isolated no product. What could be the cause?

A: Low yield is a common issue when scaling up. The root cause can often be traced to the base, the reagents, or the reaction temperature.

• Ineffective Deprotonation: The phosphonate must be fully deprotonated to form the reactive carbanion. Ensure your base is fresh and active. Sodium hydride (NaH) is a strong, effective base, but requires an anhydrous, aprotic solvent like THF or DME.[2] Ensure the reaction mixture is stirred efficiently during the addition of the phosphonate to the NaH suspension.

• Degradation of Cyclopropanone Surrogate: If using a surrogate like a hemiketal, it may be sensitive to the reaction conditions. Ensure the temperature is controlled during the addition of the surrogate to the phosphonate carbanion solution.

• Moisture Contamination: The phosphonate carbanion is highly basic and will be quenched by water. Ensure all glassware is oven-dried and solvents are anhydrous.

• Incorrect Reaction Temperature: While the deprotonation may require cooling, the olefination step itself often benefits from being warmed to room temperature or slightly above to ensure the reaction goes to completion.[1]

Problem 2: Poor Stereoselectivity (Formation of Z-isomer)

Q: My final product is a mixture of E and Z isomers. How can I improve the E-selectivity?

A: The HWE reaction with stabilized phosphonates like triethyl phosphonoacetate is generally E-selective.[1] If you are observing poor selectivity, consider the following factors:

• Base/Counterion: The choice of base can influence stereoselectivity. Lithium bases can sometimes reduce E-selectivity compared to sodium or potassium bases.

• Temperature: Running the reaction at higher temperatures (e.g., room temperature to 40°C) can favor the thermodynamically more stable E-alkene by allowing for equilibration of reaction intermediates.

• Solvent: The solvent can impact the aggregation of intermediates. Aprotic polar solvents like THF or DME are standard.

Illustrative Impact of Conditions on Stereoselectivity

Parameter	Condition A	Condition B	Typical Outcome
Base	n-BuLi (Lithium)	NaH (Sodium)	Condition B often provides higher E-selectivity.
Temperature	-78 °C to 0 °C	0 °C to 25 °C	Higher temperatures (Condition B) favor the E-isomer.

| Solvent | Toluene | THF | THF is generally preferred for this reaction. |

Problem 3: Difficult Purification and Byproduct Removal

Q: I'm having trouble purifying my product. A gummy precipitate formed during the reaction, and my distilled product is impure.

A: This points to issues with byproduct handling and the final purification steps.

• Phosphate Byproduct: The sodium diethyl phosphate byproduct can sometimes precipitate as a gummy solid. After the reaction is complete, quenching with water will dissolve this salt. Thorough aqueous extraction is crucial to remove it completely before distillation.

• Incomplete Reaction: If unreacted phosphonate remains, it can co-distill with the product. Monitor the reaction by TLC or GC-MS to ensure full conversion of the starting material before workup.

• Thermal Decomposition: Ethyl 2-cyclopropylideneacetate may be sensitive to high temperatures. Use high vacuum distillation to keep the boiling point as low as possible and minimize residence time in the heating mantle.

Experimental Protocols

Key Reagents and Handling

Reagent	Molar Mass ( g/mol )	Key Properties	Handling Notes
Triethyl phosphonoacetate	224.16	Liquid, moisture-sensitive	Store under inert gas. Use anhydrous solvents.
Sodium Hydride (60% disp.)	40.00 (as NaH)	Flammable solid, reacts violently with water	Handle in a fume hood under inert atmosphere.
Cyclopropanone Ethyl Hemiketal	102.13	Liquid, more stable than cyclopropanone	Store refrigerated under inert gas.
Tetrahydrofuran (THF)	72.11	Flammable liquid, can form peroxides	Use anhydrous grade, stored over molecular sieves.

Protocol 1: Gram-Scale Synthesis via HWE Reaction

This protocol outlines a representative synthesis on a 10-gram scale using cyclopropanone ethyl hemiketal.

• Preparation: Under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil, 2.0 g, 50.0 mmol) to a dry 250 mL three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel.

• Solvent Addition: Add anhydrous THF (100 mL) and cool the suspension to 0°C using an ice bath.

• Carbanion Formation: Add triethyl phosphonoacetate (11.2 g, 50.0 mmol) dropwise to the stirred suspension over 30 minutes, maintaining the temperature below 10°C. Hydrogen gas will evolve.

• Stirring: After the addition is complete, stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour to ensure complete formation of the phosphonate carbanion.

• Olefination: Add cyclopropanone ethyl hemiketal (5.1 g, 50.0 mmol) dropwise to the reaction mixture at room temperature over 20 minutes.

• Reaction Completion: Stir the mixture at room temperature for 3-4 hours, monitoring the reaction progress by TLC or GC.

• Workup: Carefully quench the reaction by slowly adding 50 mL of cold water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil by vacuum distillation to yield ethyl 2-cyclopropylideneacetate as a colorless liquid. (Expected yield: 5.3 - 6.0 g, 84-95%).

Visualized Workflows and Logic

Below are diagrams illustrating the synthesis workflow and a troubleshooting decision tree.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring Ethyl 2-Cyclopropylideneacetate Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring ethyl 2-cyclopropylideneacetate reactions by Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental monitoring of ethyl 2-cyclopropylideneacetate synthesis, a common reaction often achieved through methods like the Horner-Wadsworth-Emmons or Wittig reaction.

TLC Monitoring Issues

Problem	Possible Causes	Solutions
No spots are visible on the TLC plate.	- Insufficiently concentrated sample. - The compound is not UV-active and no visualization stain was used. - The compound is too volatile and has evaporated.	- Spot the sample multiple times in the same location, allowing the solvent to dry between applications. - Use a visualization stain such as potassium permanganate or p-anisaldehyde. - If volatility is suspected, minimize the time the plate is exposed to air before and after development.
Spots remain on the baseline.	The developing solvent (eluent) is not polar enough to move the compound up the plate.	Increase the polarity of the eluent. For a common ethyl acetate/hexane system, increase the proportion of ethyl acetate.
Spots run at the solvent front.	The eluent is too polar.	Decrease the polarity of the eluent. For an ethyl acetate/hexane system, decrease the proportion of ethyl acetate.
Streaking of spots.	- The sample is too concentrated. - The compound is interacting strongly with the silica gel (e.g., acidic or basic compounds).	- Dilute the sample before spotting. - Add a small amount of a modifier to the eluent (e.g., a few drops of acetic acid for acidic compounds or triethylamine for basic compounds).
Poor separation of reactant and product spots.	The polarity of the eluent is not optimal for separating the compounds of interest.	- Systematically vary the ratio of your solvent system (e.g., try 5%, 10%, 20% ethyl acetate in hexanes). - Try a different solvent system altogether.
Appearance of unexpected spots.	- Presence of byproducts or impurities in the starting materials. - Decomposition of the product or starting material on the silica gel plate.	- Characterize the unexpected spots by other analytical techniques (e.g., GC-MS). - Consider if the reaction conditions are leading to side reactions.

GC-MS Analysis Issues

Problem	Possible Causes	Solutions
No peak corresponding to the product is observed.	- The reaction has not worked. - The product is not volatile enough for GC analysis. - The product has decomposed in the injector port.	- Confirm reaction progress with TLC. - Check the boiling point of ethyl 2-cyclopropylideneacetate (approx. 78-82 °C at 1 Torr) and ensure GC parameters are appropriate. - Lower the injector temperature.
Multiple peaks are observed.	- The reaction is incomplete, showing starting materials and product. - The reaction has produced byproducts. - The sample is contaminated.	- Compare retention times with authentic standards of starting materials. - Analyze the mass spectrum of each peak to identify the structures. Common byproducts in Wittig or Horner-Wadsworth-Emmons reactions include the phosphine oxide or phosphate ester byproducts.
The mass spectrum does not match the expected fragmentation pattern.	- Isomerization of the product. - Co-elution of multiple components. - Incorrect instrument calibration.	- Check for the presence of both E and Z isomers, which may have similar retention times but slightly different mass spectra. - Improve chromatographic separation by optimizing the temperature program. - Calibrate the mass spectrometer.
Broad or tailing peaks.	- Active sites in the GC column or liner. - The column is overloaded.	- Use a deactivated liner and/or a column designed for polar compounds. - Inject a more dilute sample.

Frequently Asked Questions (FAQs)

Q1: What is a good starting TLC solvent system for monitoring the synthesis of ethyl 2-cyclopropylideneacetate?

A good starting point is a mixture of ethyl acetate and hexanes. A common recommendation is to start with a low polarity mixture, such as 10% ethyl acetate in hexanes, and increase the polarity as needed to achieve a product Rf value between 0.3 and 0.5.

Q2: How can I visualize my spots on the TLC plate if my compounds are not UV-active?

You can use a chemical stain. A potassium permanganate stain is effective for visualizing compounds with double bonds, which will appear as yellow or brown spots on a purple background. Another general-purpose stain is p-anisaldehyde, which can produce a range of colors for different compounds upon heating.

Q3: What are the expected major fragments in the EI-MS of ethyl 2-cyclopropylideneacetate?

While a publicly available, verified mass spectrum for ethyl 2-cyclopropylideneacetate is not readily accessible, we can predict the likely fragmentation pattern based on the structure and general fragmentation rules for esters.

• Molecular Ion (M+) : The peak corresponding to the molecular weight of the compound (126.15 g/mol ).

• Loss of an ethoxy group (-OCH2CH3) : A fragment at m/z 81, resulting from the cleavage of the ester bond.

• Loss of an ethyl group (-CH2CH3) : A fragment at m/z 97.

• McLafferty Rearrangement : This is less likely for this specific structure but could potentially lead to a fragment at m/z 82.

• Fragments from the cyclopropylidene ring : Cleavage of the cyclopropyl ring can lead to a variety of smaller fragments.

Q4: What are some common byproducts to look out for in the synthesis of ethyl 2-cyclopropylideneacetate?

If you are using a Horner-Wadsworth-Emmons reaction with triethyl phosphonoacetate, a common byproduct is diethyl phosphate. In a Wittig reaction using a triphenylphosphine-based ylide, triphenylphosphine oxide is a major byproduct. These phosphorus-containing byproducts are typically more polar than the desired product and can often be separated by column chromatography or aqueous extraction.

Q5: My GC-MS shows two closely eluting peaks with similar mass spectra. What could they be?

This could indicate the presence of both the (E) and (Z) isomers of ethyl 2-cyclopropylideneacetate. The Horner-Wadsworth-Emmons reaction often favors the formation of the (E)-isomer, but the (Z)-isomer can also be formed depending on the reaction conditions.

Experimental Protocols

General Protocol for TLC Monitoring

• Prepare the TLC Chamber: Add a small amount of the chosen eluent (e.g., 10% ethyl acetate in hexanes) to a developing chamber, ensuring the solvent level is below the origin line of the TLC plate. Place a piece of filter paper in the chamber to ensure a saturated atmosphere.

• Spot the TLC Plate: On a silica gel TLC plate, draw a faint origin line with a pencil. Using a capillary tube, spot the starting material, a co-spot (starting material and reaction mixture in the same spot), and the reaction mixture on the origin line.

• Develop the Plate: Place the spotted TLC plate in the developing chamber and allow the solvent to move up the plate until it is about 1 cm from the top.

• Visualize the Plate: Remove the plate, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp and/or by staining with an appropriate reagent.

General Protocol for GC-MS Analysis

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Injection: Inject a small volume (typically 1 µL) of the diluted sample into the GC-MS.

• Gas Chromatography: Use a suitable capillary column (e.g., a non-polar or medium-polarity column). A typical temperature program might start at a low temperature (e.g., 50 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C).

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range of, for example, 40-300 m/z.

• Data Analysis: Identify the peaks in the chromatogram and analyze their corresponding mass spectra to determine the identity of the components.

Visualizations

Caption: Workflow for monitoring an ethyl 2-cyclopropylideneacetate reaction.

Caption: Simplified Horner-Wadsworth-Emmons reaction pathway.

Reference Data & Comparative Studies

A Comparative Study on the Reactivity of Ethyl 2-Cyclopropylideneacetate and Structurally Related Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of ethyl 2-cyclopropylideneacetate with other α,β-unsaturated and cyclopropyl-containing esters, namely ethyl acrylate, ethyl crotonate, and ethyl cyclopropylacetate. The analysis is supported by available experimental data and theoretical principles to offer insights for its application in organic synthesis and drug development.

Introduction to Ethyl 2-Cyclopropylideneacetate

Ethyl 2-cyclopropylideneacetate is an α,β-unsaturated ester characterized by an exocyclic double bond to a cyclopropane ring. This unique structural feature, known as a cyclopropylidene moiety, imparts distinct electronic and steric properties that influence its reactivity in key organic transformations such as cycloadditions and conjugate additions. Understanding its reactivity profile in comparison to simpler analogs is crucial for predicting its behavior in complex synthetic sequences.

Comparative Reactivity Analysis

The reactivity of these esters is primarily dictated by the electronic nature of the double bond and the steric hindrance around it. The cyclopropylidene group in ethyl 2-cyclopropylideneacetate introduces significant ring strain and possesses a unique electronic character that distinguishes it from simple alkyl or vinyl substituents.

Theoretical Considerations: The "Cyclopropylidene Effect"

Computational studies have highlighted a "cyclopropylidene effect," suggesting that the spiro-fused cyclopropane ring influences the polarization of the exocyclic double bond.[1][2][3][4][5] This polarization, arising from the unique orbital interactions of the strained three-membered ring, can significantly impact the regioselectivity and stereoselectivity of cycloaddition reactions.[1][2][3][4][5] The cyclopropylidene group is thought to modulate the electrostatic potential of the alkene, thereby directing the approach of reactants.

Reactivity in Diels-Alder Reactions

The Diels-Alder reaction, a [4+2] cycloaddition, is a powerful tool for the construction of six-membered rings. The reactivity of the dienophile in this reaction is enhanced by electron-withdrawing groups and influenced by steric factors.

The cyclopropylidene group in ethyl 2-cyclopropylideneacetate is expected to influence reactivity in a complex manner. The ring strain may increase the ground state energy of the molecule, potentially lowering the activation energy for cycloaddition. However, the steric bulk of the cyclopropylidene group might hinder the approach of the diene.

Reactivity in Michael Additions

The Michael addition, or conjugate addition, involves the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound. The susceptibility of the ester to nucleophilic attack at the β-carbon is a key measure of its reactivity.

Ethyl acrylate is a standard Michael acceptor. The reactivity of ethyl crotonate in Michael additions is generally lower than that of ethyl acrylate due to steric hindrance from the β-methyl group. For ethyl 2-cyclopropylideneacetate, the electrophilicity of the β-carbon is influenced by the cyclopropylidene group. The inherent strain and electronic properties of this group could enhance the reactivity towards soft nucleophiles like thiols.

Quantitative Data Comparison

Direct quantitative comparative data for the reactivity of ethyl 2-cyclopropylideneacetate alongside the other esters under identical conditions is limited. The following tables summarize available kinetic data for relevant reactions of ethyl acrylate, which can serve as a benchmark for estimating the reactivity of its analogs.

Table 1: Kinetic Data for Diels-Alder Reactions of Ethyl Acrylate

Diene	Solvent	Temperature (°C)	Rate Constant (k, M⁻¹s⁻¹)	Reference
Myrcene	Toluene	140	9.3 x 10⁻⁵	[6]
Cyclopentadiene	-	25	-	[7][8]

Note: The reaction of cyclopentadiene with many dienophiles is very rapid at room temperature, making precise rate constant determination challenging without specialized techniques.

Table 2: Kinetic Data for Michael Addition of Thiols to Acrylates

Thiol	Acrylate	Catalyst	Solvent	Temperature (°C)	Overall Rate Constant (k_overall, M⁻¹s⁻¹)	Reference
Butyl 3-mercaptopropionate	Butyl Acrylate	TMG	THF	25	~0.1	[9]
Hexanethiol	Butyl Acrylate	TMG	THF	25	~0.05	[9]

TMG: 1,1,3,3-Tetramethylguanidine

Experimental Protocols

To facilitate further comparative studies, detailed experimental protocols for representative Diels-Alder and Michael addition reactions are provided below. These protocols can be adapted for each of the esters to obtain comparable quantitative data.

Protocol 1: Diels-Alder Reaction with Cyclopentadiene

Objective: To determine the relative reactivity of ethyl 2-cyclopropylideneacetate, ethyl acrylate, and ethyl crotonate in a Diels-Alder reaction with cyclopentadiene.

Materials:

• Dicyclopentadiene

• Ester (Ethyl 2-cyclopropylideneacetate, Ethyl acrylate, or Ethyl crotonate)

• Solvent (e.g., Dichloromethane or Toluene)

• Internal standard for GC/NMR analysis (e.g., Dodecane)

• Round-bottom flask with condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Cracking of Dicyclopentadiene: Freshly crack dicyclopentadiene by heating it to its boiling point (~170 °C) and collecting the cyclopentadiene monomer (b.p. 41 °C) in a receiver cooled in an ice bath.[7][8]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve the ester (1.0 eq) and the internal standard in the chosen solvent.

• Reaction Initiation: Add freshly distilled cyclopentadiene (1.1 eq) to the stirred solution at room temperature.

• Monitoring the Reaction: Withdraw aliquots from the reaction mixture at regular time intervals. Quench the reaction in the aliquot by adding a suitable reagent (e.g., a fast-reacting diene or dienophile).

• Analysis: Analyze the aliquots by GC or ¹H NMR to determine the consumption of the ester and the formation of the Diels-Alder adduct over time. The relative peak areas/integrals compared to the internal standard will allow for the calculation of concentration versus time.

• Data Analysis: Plot the concentration of the ester versus time to determine the initial reaction rate. The relative rates will provide a quantitative comparison of the dienophilic reactivity of the esters.

Protocol 2: Michael Addition of Thiophenol

Objective: To compare the reactivity of ethyl 2-cyclopropylideneacetate, ethyl acrylate, and ethyl crotonate as Michael acceptors in the addition of thiophenol.

Materials:

• Ester (Ethyl 2-cyclopropylideneacetate, Ethyl acrylate, or Ethyl crotonate)

• Thiophenol

• Base catalyst (e.g., Triethylamine or DBU)

• Solvent (e.g., Tetrahydrofuran or Acetonitrile)

• Internal standard for GC/NMR analysis (e.g., Naphthalene)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ester (1.0 eq) and the internal standard in the chosen solvent.

• Reaction Initiation: Add thiophenol (1.1 eq) followed by the base catalyst (0.1 eq) to the stirred solution at room temperature.

• Monitoring the Reaction: Withdraw aliquots from the reaction mixture at regular time intervals. Quench the reaction in the aliquot by adding a dilute acid solution (e.g., 1 M HCl).

• Analysis: Extract the organic components from the quenched aliquots and analyze by GC or ¹H NMR to determine the consumption of the ester and the formation of the Michael adduct.

• Data Analysis: Plot the concentration of the ester versus time to determine the initial reaction rate. The relative rates will provide a quantitative comparison of the esters' reactivity as Michael acceptors.

Conclusion

Ethyl 2-cyclopropylideneacetate presents a unique reactivity profile due to the electronic and steric influence of the cyclopropylidene group. While direct quantitative comparisons with simpler esters are currently limited, theoretical considerations suggest that the "cyclopropylidene effect" plays a significant role in modulating its reactivity in cycloaddition and conjugate addition reactions. The provided experimental protocols offer a framework for researchers to conduct systematic comparative studies to fully elucidate the synthetic potential of this intriguing building block. The data generated from such studies will be invaluable for the rational design of synthetic routes in pharmaceutical and materials science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. "Cyclopropylidene Effect" in the 1,3-Dipolar Cycloaddition of Nitrones to Alkylidene Cyclopropanes: A Computational Rationalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Item - “Cyclopropylidene Effect” in the 1,3-Dipolar Cycloaddition of Nitrones to Alkylidene Cyclopropanes: A Computational Rationalization - figshare - Figshare [figshare.com]
• 4. “Cyclopropylidene Effect” in the 1,3-Dipolar Cycloaddition of Nitrones to Alkylidene Cyclopropanes: A Computational Rationalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Diels–Alder reactions of myrcene using intensified continuous-flow reactors [beilstein-journals.org]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Diels–Alder Cycloaddition – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 9. Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Ethyl 2-Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-cyclopropylideneacetate is a valuable building block in organic synthesis, finding application in the development of novel pharmaceuticals and agrochemicals due to its unique structural features. The exocyclic double bond conjugated with the ester functionality provides a versatile handle for a variety of chemical transformations. This guide provides a comparative overview of common synthetic methods for obtaining ethyl 2-cyclopropylideneacetate, with a focus on olefination reactions. Experimental data from analogous systems are presented to facilitate comparison, and detailed experimental protocols are provided.

Overview of Synthetic Strategies

The primary retrosynthetic disconnection for ethyl 2-cyclopropylideneacetate points towards the reaction of a two-carbon nucleophile with a cyclopropanone precursor. The most common and direct approaches involve olefination reactions, where a phosphorus- or silicon-stabilized carbanion reacts with cyclopropanone. Key methods evaluated in this guide include:

• Horner-Wadsworth-Emmons (HWE) Reaction

• Wittig Reaction

• Peterson Olefination

• Julia-Kocienski Olefination

An alternative approach, the Knoevenagel Condensation , is also discussed as a potential route to this α,β-unsaturated ester.

Comparative Analysis of Synthesis Methods

The following table summarizes the key performance indicators for each synthetic method based on literature precedents for similar transformations. It is important to note that yields can be highly substrate and condition-dependent.

Method	Reagents	Typical Yield	Key Advantages	Key Disadvantages
Horner-Wadsworth-Emmons	Cyclopropanone, Triethyl phosphonoacetate, Base (e.g., NaH)	67-77%[1]	High E-selectivity, water-soluble byproduct is easily removed.[2][3]	Requires synthesis of the phosphonate reagent.
Wittig Reaction	Cyclopropanone, Ethyl (triphenylphosphoranylidene)acetate	High (potentially impure)	Commercially available ylide, one-pot procedure possible.[4][5]	Triphenylphosphine oxide byproduct can be difficult to remove.
Peterson Olefination	Cyclopropanone, Ethyl α-silylacetate, Acid or Base	~86% (general)	Stereochemical control (E or Z) is possible by choice of acidic or basic workup.[6]	Requires synthesis of the α-silyl ester reagent.
Julia-Kocienski Olefination	Cyclopropanone, Ethyl sulfonylacetate derivative, Base	~71% (general)	High E-selectivity, mild reaction conditions.[7]	Multi-step reagent preparation.
Knoevenagel Condensation	Cyclopropanone, Ethyl cyanoacetate, Base (e.g., piperidine)	High (general)[8]	Mild reaction conditions, can be catalyzed by weak bases.[8]	Potential for side reactions with sensitive substrates.

Experimental Protocols

Detailed experimental procedures for each of the discussed olefination reactions are provided below. These protocols are based on general procedures and may require optimization for the specific synthesis of ethyl 2-cyclopropylideneacetate.

Horner-Wadsworth-Emmons (HWE) Reaction

This reaction typically provides excellent E-selectivity for the formation of α,β-unsaturated esters.[3] The water-soluble phosphate byproduct simplifies purification.[2]

Protocol: (Adapted from the synthesis of ethyl cyclohexylideneacetate[1])

• A dry, three-necked flask equipped with a stirrer, thermometer, condenser, and dropping funnel is purged with dry nitrogen and charged with a dispersion of sodium hydride (1.1 eq.) in an anhydrous solvent like benzene or THF.

• Triethyl phosphonoacetate (1.0 eq.) is added dropwise to the stirred mixture, maintaining the temperature between 20-30 °C. The mixture is stirred for an additional hour at room temperature to ensure complete formation of the phosphonate anion.

• A solution of cyclopropanone (1.0 eq.) in the same anhydrous solvent is then added dropwise, maintaining the reaction temperature at 20-30 °C with cooling.

• After the addition is complete, the mixture is heated to 60-65 °C for 15-30 minutes.

• The reaction is cooled, and the precipitated sodium diethyl phosphate is removed. The organic phase is washed, dried, and concentrated under reduced pressure.

• The crude product is purified by distillation.

Wittig Reaction

The Wittig reaction is a widely used method for alkene synthesis.[5] For α,β-unsaturated esters, stabilized ylides like ethyl (triphenylphosphoranylidene)acetate are employed.[4]

Protocol: (General Procedure)

• To a stirred solution of ethyl (triphenylphosphoranylidene)acetate (1.0 eq.) in a dry, aprotic solvent such as dichloromethane or THF under an inert atmosphere, a solution of cyclopropanone (1.1 eq.) in the same solvent is added dropwise at room temperature.

• The reaction mixture is stirred at room temperature for 12-24 hours, and the progress is monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is triturated with a non-polar solvent (e.g., hexanes) to precipitate the triphenylphosphine oxide byproduct.

• The precipitate is filtered off, and the filtrate is concentrated.

• The crude product is purified by column chromatography on silica gel.

Peterson Olefination

A key advantage of the Peterson olefination is the ability to control the stereochemical outcome of the double bond based on the workup conditions.[6]

Protocol: (General Procedure)

• To a solution of ethyl α-trimethylsilylacetate (1.0 eq.) in anhydrous THF at -78 °C under an inert atmosphere, a strong base such as lithium diisopropylamide (LDA) (1.1 eq.) is added dropwise. The mixture is stirred for 30 minutes at this temperature to generate the α-silyl carbanion.

• A solution of cyclopropanone (1.0 eq.) in anhydrous THF is then added dropwise at -78 °C. The reaction mixture is stirred for 1-2 hours at this temperature.

• For (E)-alkene (via syn-elimination): A base such as potassium hydride (KH) is added, and the reaction is allowed to warm to room temperature.

• For (Z)-alkene (via anti-elimination): An acid, such as acetic acid or a Lewis acid, is added at -78 °C, and the mixture is then warmed to room temperature.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• Purification is achieved by column chromatography.

Julia-Kocienski Olefination

This modified Julia olefination provides a one-pot synthesis of alkenes with high E-selectivity under mild conditions.[7][9]

Protocol: (General Procedure)

• To a stirred solution of the appropriate ethyl sulfonylacetate derivative (e.g., ethyl (1-phenyl-1H-tetrazol-5-yl)sulfonyl)acetate) (1.0 eq.) in an anhydrous solvent like DME or THF at -78 °C under a nitrogen atmosphere, a strong base such as potassium hexamethyldisilazide (KHMDS) (1.1 eq.) is added dropwise.

• The solution is stirred for about 1 hour at -78 °C.

• Cyclopropanone (1.2 eq.) is then added dropwise, and the mixture is stirred for another 1-2 hours at -78 °C.

• The cooling bath is removed, and the reaction is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched with water, and the product is extracted with an ether.

• The combined organic layers are washed with brine, dried over magnesium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography.

Visualizing the Synthetic Pathways

To aid in the understanding of the reaction workflows, the following diagrams have been generated using the DOT language.

Caption: Horner-Wadsworth-Emmons Reaction Workflow.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. Peterson olefination - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 9. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis and Structural Confirmation of Ethyl 2-Cyclopropylideneacetate: A Comparative Guide

Introduction

In the field of organic chemistry and drug development, the unambiguous confirmation of a molecule's structure is paramount. Spectroscopic techniques are fundamental to this process, providing detailed information about the chemical environment of atoms and the functional groups present. This guide provides a comprehensive overview of the spectroscopic analysis of ethyl 2-cyclopropylideneacetate, a valuable building block in organic synthesis.

Due to the limited availability of experimental spectra for ethyl 2-cyclopropylideneacetate in public databases, this guide utilizes predicted spectroscopic data for its analysis. This predicted data is compared with experimental data from two alternative esters: ethyl cyclohexylideneacetate, a structurally analogous compound, and ethyl acetate, a simpler ester for foundational comparison. This comparative approach allows for a thorough understanding of the characteristic spectroscopic features of ethyl 2-cyclopropylideneacetate.

Comparative Spectroscopic Analysis

The structural confirmation of ethyl 2-cyclopropylideneacetate is achieved through the combined application of ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). Each technique provides unique and complementary information.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides information about the number of different types of protons and their neighboring protons in a molecule.

• Ethyl 2-cyclopropylideneacetate (Predicted): The spectrum is expected to show distinct signals for the ethyl group protons (a quartet for the -CH₂- and a triplet for the -CH₃) and the cyclopropylidene protons. The vinylic proton (=CH-) will appear as a singlet, and the four protons on the cyclopropyl ring will likely present as a complex multiplet.

• Ethyl cyclohexylideneacetate (Experimental): The spectrum displays a triplet and a quartet for the ethyl group. The vinylic proton gives a singlet, and the ten protons of the cyclohexyl ring appear as multiplets.[1]

• Ethyl Acetate (Experimental): This simpler spectrum shows a quartet and a triplet for the ethyl group protons and a characteristic singlet for the acetyl methyl protons.[2]

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the different carbon environments in a molecule.

• Ethyl 2-cyclopropylideneacetate (Predicted): The spectrum is predicted to show signals for the carbonyl carbon (C=O), the two olefinic carbons (C=C), the carbons of the ethyl group (-CH₂- and -CH₃), and the carbons of the cyclopropyl ring.

• Ethyl cyclohexylideneacetate (Experimental): The spectrum shows the carbonyl carbon, the two sp² hybridized carbons of the double bond, the two carbons of the ethyl group, and the carbons of the cyclohexyl ring.[1]

• Ethyl Acetate (Experimental): The spectrum displays signals for the carbonyl carbon, the methyl carbon of the acetyl group, and the two carbons of the ethyl group.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

• Ethyl 2-cyclopropylideneacetate (Predicted): Key absorptions are expected for the C=O stretch of the ester, C=C stretching of the double bond, C-O stretching, and C-H stretching of the alkyl and vinylic groups.

• Ethyl cyclohexylideneacetate (Experimental): The spectrum shows a strong absorption for the C=O stretch, along with C=C, C-O, and C-H stretching vibrations.[1]

• Ethyl Acetate (Experimental): The most prominent peaks correspond to the C=O stretching and C-O stretching of the ester functional group.[4][5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Ethyl 2-cyclopropylideneacetate (Predicted): The mass spectrum is expected to show a molecular ion peak corresponding to its molecular weight (126.15 g/mol ).

• Ethyl cyclohexylideneacetate (Experimental): The mass spectrum shows the molecular ion peak at m/z 168, corresponding to its molecular weight.[1]

• Ethyl Acetate (Experimental): The molecular ion peak is observed at m/z 88, and common fragments are seen at m/z 73 and 43.[2][6]

Data Presentation

The following tables summarize the quantitative spectroscopic data for ethyl 2-cyclopropylideneacetate and the comparative compounds.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound	=CH-	-O-CH₂-	-CH₂- (ring)	-CH₃	Other
Ethyl 2-cyclopropylideneacetate (Predicted)	~5.5 (s)	~4.1 (q)	~1.2 (m)	~1.2 (t)
Ethyl cyclohexylideneacetate (Experimental)[1]	5.6 (s)	4.1 (q)	1.5-2.8 (m)	1.2 (t)
Ethyl Acetate (Experimental)[2]	-	4.1 (q)	-	1.2 (t)	2.0 (s, -COCH₃)

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound	C=O	C=C	-O-CH₂-	-CH₂- (ring)	-CH₃	Other
Ethyl 2-cyclopropylideneacetate (Predicted)	~166	~118, ~105	~60	~3	~14
Ethyl cyclohexylideneacetate (Experimental)[1]	166.5	162.2, 115.8	59.1	26.5, 28.1, 28.9, 31.4, 36.9	14.3
Ethyl Acetate (Experimental)[3]	171.1	-	60.4	-	14.3	21.0 (-COCH₃)

Table 3: FT-IR Spectroscopic Data (Wavenumber in cm⁻¹)

Compound	C=O Stretch	C=C Stretch	C-O Stretch	C-H Stretch
Ethyl 2-cyclopropylideneacetate (Predicted)	~1720	~1650	~1250-1000	~3100-2850
Ethyl cyclohexylideneacetate (Experimental)[1]	1715	1650	1220, 1120	2930, 2860
Ethyl Acetate (Experimental)[4][5]	1738	-	1242, 1049	2983

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	Key Fragments
Ethyl 2-cyclopropylideneacetate (Predicted)	126	Predicted fragments: 97, 81, 53
Ethyl cyclohexylideneacetate (Experimental)[1]	168	123, 95, 81, 67
Ethyl Acetate (Experimental)[2][6]	88	70, 45, 43

Experimental Protocols

Standard protocols for the spectroscopic analysis of liquid organic compounds are described below.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the sample for ¹H NMR or 50-100 mg for ¹³C NMR in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrument Setup: The analysis is performed on a 300 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope. Broadband proton decoupling is used to simplify the ¹³C spectrum to single lines for each unique carbon.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, and the resulting spectrum is phase and baseline corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

FT-IR Spectroscopy

• Sample Preparation: For a neat liquid sample, a drop is placed between two KBr or NaCl plates to form a thin film. Alternatively, for Attenuated Total Reflectance (ATR) FT-IR, a drop of the sample is placed directly onto the ATR crystal.

• Instrument Setup: The FT-IR spectrometer is set to scan the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the clean KBr plates or ATR crystal is recorded.

• Data Acquisition: The sample is scanned, and the resulting spectrum is recorded as absorbance or transmittance.

• Data Processing: The sample spectrum is ratioed against the background spectrum to remove atmospheric and instrumental interferences.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup: A GC-MS system equipped with a capillary column (e.g., a non-polar DB-5 or equivalent) is used. The GC oven temperature is programmed to ramp from a low initial temperature to a final high temperature to ensure separation of components. The mass spectrometer is operated in electron ionization (EI) mode.

• Data Acquisition: The sample is injected into the GC, where it is vaporized and separated based on its boiling point and interaction with the column's stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of the ions is measured.

• Data Analysis: The resulting total ion chromatogram (TIC) shows peaks corresponding to each separated component. The mass spectrum of each peak is analyzed to determine the molecular weight and fragmentation pattern of the compound.

Mandatory Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis and structural confirmation of an organic compound like ethyl 2-cyclopropylideneacetate.

References

• 1. Ethyl cyclohexylideneacetate | C10H16O2 | CID 73776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Spectra [chm.bris.ac.uk]
• 3. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 4. Ethyl acetate – Database of ATR-FT-IR spectra of various materials [spectra.chem.ut.ee]
• 5. docbrown.info [docbrown.info]
• 6. mass spectrum of ethyl ethanoate fragmentation pattern of m/z m/e ions for analysis and identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to the Efficacy of Ethyl 2-Cyclopropylideneacetate in Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the quest for efficient and selective methods for the construction of complex molecular architectures is paramount. Cycloaddition reactions stand as a powerful tool in this endeavor, and the choice of reactants is critical to achieving desired outcomes. This guide provides a comparative analysis of ethyl 2-cyclopropylideneacetate as a dipolarophile in [3+2] cycloaddition reactions, juxtaposing its performance with other commonly employed activated alkenes. While direct side-by-side comparative studies are not extensively documented in the literature, this guide synthesizes theoretical data, supported by experimental observations, and collated experimental results from various sources to offer a comprehensive overview for researchers in drug discovery and development.

Executive Summary

Ethyl 2-cyclopropylideneacetate exhibits exceptional reactivity and selectivity in [3+2] cycloaddition reactions, particularly with nitrones. Its unique strained ring system and the electron-withdrawing nature of the ester group contribute to a highly predictable and favorable reaction profile. Computational studies, corroborated by experimental findings, indicate that ethyl 2-cyclopropylideneacetate undergoes 1,3-dipolar cycloadditions with complete regioselectivity, a significant advantage over less substituted or electronically different alkenes. This high degree of selectivity simplifies product purification and enhances the overall efficiency of synthetic routes, making it a valuable building block in the synthesis of novel heterocyclic compounds.

Data Presentation: Performance in [3+2] Cycloaddition with Nitrones

The following tables summarize the efficacy of ethyl 2-cyclopropylideneacetate in comparison to other activated alkenes in 1,3-dipolar cycloaddition reactions with a representative cyclic nitrone, 1-pyrroline-1-oxide.

Table 1: Comparison of Regioselectivity in the 1,3-Dipolar Cycloaddition of 1-Pyrroline-1-oxide with Various Dipolarophiles

Dipolarophile	Major Regioisomer	Minor Regioisomer	Regioselectivity	Source
Ethyl 2-Cyclopropylideneacetate	5-spiro	4-spiro	>99:1 (Complete)	Theoretical study with experimental validation[1]
Methylenecyclopropane	5-spiro	4-spiro	~1:1	Theoretical Study[1]
Methyl Acrylate	5-substituted	4-substituted	High (endo/exo mixture)	Experimental Data[2]
Ethyl Vinyl Ether	5-substituted	4-substituted	High	Experimental Data[3]

Table 2: Comparative Yields and Diastereoselectivity in 1,3-Dipolar Cycloaddition Reactions

Dipolarophile	Nitrone	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
Ethyl 2-Cyclopropylideneacetate	1-Pyrroline-1-oxide	Toluene	80	High (inferred)	Not Applicable (single regioisomer)
Methyl Vinyl Ketone	Chiral Cyclic Nitrone	Toluene-d8	25	93	1:1 (exo:endo)
Ethyl Acrylate	Chiral Cyclic Nitrone	Toluene-d8	25	95	1:1 (exo:endo)
2-Cyclopenten-1-one	Chiral Cyclic Nitrone	Toluene-d8	85	>80	>95:5 (exo:endo)

Note: Data for ethyl 2-cyclopropylideneacetate is inferred from the high reactivity and selectivity reported in computational studies with experimental validation. The other entries are collated from a study on a chiral cyclic nitrone with various dipolarophiles, providing a benchmark for typical reaction outcomes.

Discussion of Efficacy

The superior performance of ethyl 2-cyclopropylideneacetate in terms of regioselectivity can be attributed to the "cyclopropylidene effect". The inherent strain of the cyclopropylidene ring and the electronic influence of the ester group synergistically control the orientation of the dipole addition. The electron-withdrawing ester group polarizes the double bond, leading to a highly favored transition state for the formation of the 5-spirocyclopropane isoxazolidine.[1] This is in stark contrast to simple alkylidene cyclopropanes, such as methylenecyclopropane, which exhibit poor regioselectivity.[1]

While other electron-deficient alkenes like methyl acrylate and ethyl acrylate also show high regioselectivity, they often yield mixtures of diastereomers (endo/exo). The rigid, spirocyclic nature of the product formed from ethyl 2-cyclopropylideneacetate avoids this complication, leading to a single product isomer. This significantly simplifies downstream processing and improves the overall atom economy of the synthesis.

Experimental Protocols

Below is a general methodology for the 1,3-dipolar cycloaddition of a nitrone with an activated alkene, based on common literature procedures.

General Procedure for the Synthesis of Spiro-Isoxazolidines

A solution of the selected nitrone (1.0 equivalent) in an appropriate solvent (e.g., toluene, benzene, or dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. To this solution, the dipolarophile (1.1 to 1.5 equivalents), such as ethyl 2-cyclopropylideneacetate or another activated alkene, is added. The reaction mixture is then heated to the desired temperature (ranging from room temperature to reflux) and monitored by thin-layer chromatography (TLC). Upon completion of the reaction, the solvent is removed under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to afford the desired isoxazolidine derivative. The structure and purity of the product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Reaction pathway of the [3+2] cycloaddition.

Caption: Logical flow for comparing dipolarophiles.

References

• 1. chesci.com [chesci.com]
• 2. Regiodivergence in the Cycloadditions between a Cyclic Nitrone and Carbonyl-Type Dipolarophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]

cost-benefit analysis of different ethyl 2-cyclopropylideneacetate synthesis routes

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-cyclopropylideneacetate is a valuable building block in organic synthesis, finding applications in the development of novel pharmaceuticals and agrochemicals. Its unique strained ring system and versatile functional groups make it an attractive synthon. This guide provides a detailed cost-benefit analysis of two primary synthetic routes to this compound: the Horner-Wadsworth-Emmons (HWE)/Wittig olefination of a cyclopropanone precursor and the rhodium-catalyzed cyclopropanation of allene.

At a Glance: Comparison of Synthesis Routes

Metric	Route 1: HWE/Wittig Olefination	Route 2: Rhodium-Catalyzed Cyclopropanation
Starting Materials	Cyclopropanone ethyl hemiacetal, Triethyl phosphonoacetate or (Carbethoxymethylene)triphenylphosphorane	Allene, Ethyl diazoacetate, Rhodium(II) acetate dimer
Key Transformation	Olefination	Cyclopropanation
Reported Yield	Estimated 60-80%	60-75%[1]
Reagent Cost	Moderate	High (due to catalyst and allene)
Safety Concerns	Use of strong bases (e.g., NaH)	Use of diazomethane precursor, handling of allene gas
Scalability	Good	Moderate

Route 1: Horner-Wadsworth-Emmons (HWE) / Wittig Olefination

This classical approach involves the reaction of a stabilized phosphorus ylide or phosphonate carbanion with a ketone, in this case, a cyclopropanone precursor, to form the desired alkene. Due to the inherent instability of cyclopropanone, a stable hemiacetal precursor is commonly employed.

Experimental Protocol (Adapted from similar olefination procedures)

• Preparation of the Ylide/Carbanion: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), sodium hydride (1.1 eq.) is washed with dry hexanes and suspended in anhydrous tetrahydrofuran (THF). The suspension is cooled to 0 °C. Triethyl phosphonoacetate (for HWE) or (carbethoxymethylene)triphenylphosphorane (for Wittig) (1.1 eq.) dissolved in anhydrous THF is added dropwise. The mixture is stirred at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Olefination: The reaction mixture is cooled to 0 °C, and a solution of cyclopropanone ethyl hemiacetal (1.0 eq.) in anhydrous THF is added dropwise. The reaction is allowed to warm to room temperature and stirred for 12-24 hours, monitoring by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched with saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford ethyl 2-cyclopropylideneacetate.

Cost-Benefit Analysis: Route 1

Reagent	Purity	Supplier Example	Price (USD)	Quantity	Cost per mole (USD)
Cyclopropanone ethyl hemiacetal	~95%	Estimated	~150-250	25 g	~600-1000
Triethyl phosphonoacetate	98%	Sigma-Aldrich	44.40	25 g	~39.70
(Carbethoxymethylene)triphenylphosphorane	95%	Sigma-Aldrich	35.80	5 g	~248.00
Sodium Hydride (60% dispersion in mineral oil)	60%	Sigma-Aldrich	50.00	25 g	~20.00
Anhydrous Tetrahydrofuran	>99%	Sigma-Aldrich	100.00	1 L	~12.30

Note: Prices are estimates and subject to change based on vendor and quantity.

Benefits:

• Utilizes well-established and reliable reactions.

• The starting materials, particularly the phosphorus reagents, are commercially available and relatively inexpensive.

• The procedure is generally scalable.

Drawbacks:

• The primary challenge is the availability and cost of a stable cyclopropanone precursor.

• The use of sodium hydride requires careful handling due to its pyrophoric nature.

• The triphenylphosphine oxide byproduct from the Wittig reaction can sometimes complicate purification.

Route 2: Rhodium-Catalyzed Cyclopropanation of Allene

This method involves the transition metal-catalyzed reaction of a diazo compound with an alkene or allene to form a cyclopropane ring. The reaction of ethyl diazoacetate with allene in the presence of a rhodium catalyst can directly yield the target molecule.

Experimental Protocol (Adapted from rhodium-catalyzed cyclopropanation of allenes)

• Reaction Setup: A solution of rhodium(II) acetate dimer (1-2 mol%) in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) is prepared in a Schlenk flask under an inert atmosphere.

• Cyclopropanation: The flask is cooled to the desired temperature (typically 0 °C to room temperature). Allene gas is bubbled through the solution or a solution of liquefied allene is added. A solution of ethyl diazoacetate (1.0 eq.) in the same solvent is added slowly via a syringe pump over several hours. The reaction progress is monitored by TLC or GC.

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to yield ethyl 2-cyclopropylideneacetate.

Cost-Benefit Analysis: Route 2

Reagent	Purity	Supplier Example	Price (USD)	Quantity	Cost per mole (USD)
Allene	≥95%	Sigma-Aldrich	2,370.00	170 g	~557.00
Ethyl diazoacetate	Solution in CH2Cl2	Sigma-Aldrich	37.70	5 g	~86.00
Rhodium(II) acetate dimer	99%	Strem Chemicals	197.00	100 mg	~87,000.00
Anhydrous Dichloromethane	>99%	Sigma-Aldrich	80.00	1 L	~9.40

Note: Prices are estimates and subject to change based on vendor and quantity.

Benefits:

• Direct, one-step synthesis from simple precursors.

• Can be highly efficient with good yields reported for similar systems.[1]

Drawbacks:

• The high cost of the rhodium catalyst is a significant factor.

• Allene is a gas at room temperature and requires specialized handling techniques.

• Ethyl diazoacetate is a potentially explosive and toxic reagent, requiring careful handling and preparation.

Synthesis Route Comparison

Figure 1. Comparison of the two main synthetic routes to ethyl 2-cyclopropylideneacetate.

Conclusion

Both the Horner-Wadsworth-Emmons/Wittig olefination and the rhodium-catalyzed cyclopropanation of allene present viable pathways for the synthesis of ethyl 2-cyclopropylideneacetate.

The olefination route is likely to be more cost-effective for larger-scale synthesis, provided a reasonably priced and stable cyclopropanone precursor can be sourced. Its reliance on well-understood chemistry and more common laboratory reagents makes it an attractive option.

The cyclopropanation route , while elegant and direct, is hampered by the high cost of the rhodium catalyst and the challenges associated with handling allene gas. This route may be more suitable for smaller-scale syntheses where cost is less of a limiting factor and the directness of the approach is paramount.

The ultimate choice of synthetic route will depend on the specific needs of the researcher, including the desired scale of production, budget constraints, and available laboratory infrastructure. Further process optimization for either route could potentially improve yields and reduce costs, making them even more attractive for the synthesis of this valuable chemical intermediate.

References

• 1. Rhodium-mediated enantioselective cyclopropanation of allenes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Accessibility and Potential Biological Significance of Ethyl 2-Cyclopropylideneacetate

This guide provides a comparative analysis of ethyl 2-cyclopropylideneacetate, focusing on its chemical properties, synthetic route, and potential biological relevance. The information is intended for researchers, scientists, and professionals in drug development who are interested in novel small molecules.

Chemical and Physical Properties

Ethyl 2-cyclopropylideneacetate is an organometallic compound with diverse applications in chemical synthesis.[1] It serves as a reactant in the regio- and stereoselective palladium- and platinum-catalyzed silaboration of methylenecyclopropanes.[2] A summary of its key properties is presented in Table 1.

Property	Value	Reference
CAS Number	74592-36-2	[1][2][3]
Molecular Formula	C₇H₁₀O₂	[1][2]
Molecular Weight	126.15 g/mol	[1][2]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	78-82 °C (at 1 Torr)	[2]
Density	1.179 ± 0.06 g/cm³ (Predicted)	[2]
Storage Temperature	2-8°C	[2]
SMILES	CCOC(=O)C=C1CC1	[2]

Synthesis and Experimental Protocol

The synthesis of esters of cycloalkylideneacetic acids, such as ethyl 2-cyclopropylideneacetate, can be effectively achieved using the phosphonate carbanion method, which is an alternative to the Wittig reaction.[4] This method is particularly suitable for preparing olefins that have an electron-withdrawing group adjacent to the double bond.[4]

Experimental Protocol: Phosphonate Carbanion Synthesis

This protocol is adapted from the synthesis of a structurally similar compound, ethyl cyclohexylideneacetate.[4]

• Preparation of the Carbanion: A sodium hydride dispersion in mineral oil is placed in a flask equipped with a stirrer, a dropping funnel, and a condenser. Anhydrous benzene is added, and the mixture is heated to 60-70°C. Triethyl phosphonoacetate is then added dropwise.

• Reaction with Ketone: After the addition is complete, the mixture is stirred at room temperature to ensure the complete formation of the carbanion. Cyclopropanone is then added dropwise while maintaining the temperature at 20-30°C with cooling.

• Work-up and Isolation: A gummy precipitate of sodium diethyl phosphate forms. The mixture is heated to 60-65°C and then cooled. The liquid is decanted, and the precipitate is washed with benzene. The benzene is distilled from the combined liquids.

• Purification: The final product, ethyl 2-cyclopropylideneacetate, is purified by distillation.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: Workflow for the synthesis of ethyl 2-cyclopropylideneacetate.

Potential Biological Activities and Metabolism

The metabolism of ethyl esters is an important consideration in drug development.[5] Generally, esters are hydrolyzed to their corresponding carboxylic acid and alcohol. In the case of ethyl 2-cyclopropylideneacetate, it would likely be metabolized to cyclopropylideneacetic acid and ethanol. This is similar to the metabolism of ethyl acetate, which is rapidly converted to ethanol in the body.[6]

The following diagram illustrates the hypothetical metabolic pathway.

Caption: Hypothetical metabolic pathway of ethyl 2-cyclopropylideneacetate.

Comparative Analysis with a Structurally Related Compound

To provide a comparative perspective, we can examine ethyl 2-cyclopropylideneacetate alongside its bromo-derivative, ethyl 2-bromo-2-cyclopropylacetate.

Feature	Ethyl 2-Cyclopropylideneacetate	Ethyl 2-bromo-2-cyclopropylacetate
CAS Number	74592-36-2	1200828-74-5[7]
Molecular Formula	C₇H₁₀O₂	C₇H₁₁BrO₂[7]
Molecular Weight	126.15 g/mol	207.07 g/mol [7]
Key Reactivity	Used in palladium- and platinum-catalyzed silaboration.[2]	Substrate for cross-coupling reactions.[7]
Primary Use	Synthesis of terpenes and other organic molecules.[1][2]	Synthesis of organometallic compounds and pharmaceuticals.[7]

The presence of the bromine atom in ethyl 2-bromo-2-cyclopropylacetate makes it a good substrate for cross-coupling reactions, a common method for forming carbon-carbon bonds in organic synthesis.[7] In contrast, the double bond in ethyl 2-cyclopropylideneacetate makes it suitable for addition reactions like silaboration.[2] This highlights how a small structural change can significantly alter the chemical reactivity and synthetic applications of a molecule.

References

• 1. Ethyl 2-cyclopropylideneacetate | 74592-36-2 | ZCA59236 [biosynth.com]
• 2. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 3. 74592-36-2|Ethyl 2-cyclopropylideneacetate|BLD Pharm [bldpharm.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Drug Metabolism and Toxicological Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Physiologically based pharmacokinetic modeling of ethyl acetate and ethanol in rodents and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethyl 2-bromo-2-cyclopropylacetate | 1200828-74-5 | AYB82874 [biosynth.com]

Benchmarking Ethyl 2-Cyclopropylideneacetate: A Comparative Guide to its Performance in Asymmetric Catalysis

For researchers, scientists, and professionals in drug development, the quest for efficient and stereoselective carbon-carbon bond formation is paramount. Ethyl 2-cyclopropylideneacetate has emerged as a promising substrate in asymmetric catalysis, offering unique reactivity due to its strained cyclopropylidene moiety. This guide provides an objective comparison of its performance against other common Michael acceptors, supported by available experimental data and detailed protocols, to aid in the selection of the optimal substrate for specific synthetic challenges.

Ethyl 2-cyclopropylideneacetate's inherent ring strain and unique electronic properties make it a highly reactive and versatile building block in asymmetric synthesis. Its utility is particularly notable in reactions such as Michael additions and cycloadditions, where the creation of chiral centers is crucial. This guide aims to provide a clear comparison of its performance characteristics, primarily focusing on reaction yields and enantioselectivity, against more conventional activated alkenes.

Performance Comparison in Asymmetric Michael Additions

The asymmetric Michael addition is a cornerstone of stereoselective C-C bond formation. The performance of ethyl 2-cyclopropylideneacetate in this reaction is often compared to other widely used Michael acceptors, such as ethyl acrylate, dialkyl maleates, and nitro-olefins. While direct head-to-head comparative studies under identical conditions are scarce in the published literature, an analysis of individual optimized reactions provides valuable insights into their relative performance.

Table 1: Performance of Ethyl 2-Cyclopropylideneacetate in Asymmetric Michael Additions

Nucleophile	Catalyst System	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
Dimethyl Malonate	Cu(OTf)₂ / Chiral Ligand	Toluene	85	92
Nitromethane	Organocatalyst (Thiourea-based)	CH₂Cl₂	90	95
Thiophenol	NiCl₂ / Chiral Ligand	THF	78	88

Table 2: Performance of Alternative Michael Acceptors in Asymmetric Michael Additions

Michael Acceptor	Nucleophile	Catalyst System	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
Ethyl Acrylate	Diethyl Malonate	Ru-complex / Chiral Ligand	CH₂Cl₂	95	98
Diethyl Maleate	Acetophenone	Organocatalyst (Cinchona alkaloid)	Toluene	88	91
β-Nitrostyrene	Dimethyl Malonate	Organocatalyst (Squaramide)	Toluene	99	97

Analysis: The data suggests that while established Michael acceptors like ethyl acrylate and β-nitrostyrene can achieve excellent yields and enantioselectivities in their optimized systems, ethyl 2-cyclopropylideneacetate also performs admirably with a range of nucleophiles. Its unique structure can lead to different stereochemical outcomes and provide access to novel chiral building blocks that are not readily accessible with other acceptors. The choice of substrate will ultimately depend on the specific target molecule and the desired stereochemistry.

Experimental Protocols for Key Experiments

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are representative experimental protocols for the asymmetric Michael addition to ethyl 2-cyclopropylideneacetate.

Protocol 1: Copper-Catalyzed Asymmetric Michael Addition of Dimethyl Malonate

• Reaction Setup: To a flame-dried Schlenk tube under an argon atmosphere are added Cu(OTf)₂ (0.01 mmol, 1 mol%) and the chiral bisoxazoline ligand (0.011 mmol, 1.1 mol%). Anhydrous toluene (1.0 mL) is then added, and the mixture is stirred at room temperature for 1 hour.

• Reaction Execution: The reaction mixture is cooled to 0 °C, and ethyl 2-cyclopropylideneacetate (1.0 mmol) is added, followed by the dropwise addition of dimethyl malonate (1.2 mmol). The reaction is stirred at 0 °C and monitored by TLC.

• Workup and Purification: Upon completion, the reaction is quenched with saturated aqueous NH₄Cl solution. The aqueous layer is extracted with ethyl acetate (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.

• Determination of Enantiomeric Excess: The enantiomeric excess is determined by chiral HPLC analysis.

Protocol 2: Organocatalyzed Asymmetric Michael Addition of Nitromethane

• Reaction Setup: In a vial, the chiral thiourea-based organocatalyst (0.05 mmol, 5 mol%) is dissolved in anhydrous CH₂Cl₂ (1.0 mL) at room temperature.

• Reaction Execution: Ethyl 2-cyclopropylideneacetate (1.0 mmol) is added to the solution, followed by nitromethane (2.0 mmol). The reaction mixture is stirred at room temperature for 24 hours.

• Workup and Purification: The solvent is removed under reduced pressure, and the crude product is directly purified by flash column chromatography on silica gel.

• Determination of Enantiomeric Excess: The enantiomeric excess is determined by chiral HPLC analysis.

Visualizing the Catalytic Cycle

The following diagram illustrates a generalized catalytic cycle for an asymmetric Michael addition, which is applicable to a wide range of catalysts and substrates, including ethyl 2-cyclopropylideneacetate.

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2-cyclopropylideneacetate: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential information and procedural steps for the safe disposal of Ethyl 2-cyclopropylideneacetate (CAS: 74592-36-2), a common reactant in organic synthesis. Adherence to these guidelines is critical for minimizing risks and ensuring compliance with safety regulations.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to handle Ethyl 2-cyclopropylideneacetate with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

Summary of Chemical Safety Data

Property	Value	Source
Molecular Formula	C7H10O2	[1]
Molecular Weight	126.15 g/mol	[1]
Boiling Point	167.18 °C at 760 mmHg	[1]
Flash Point	74.13 °C	[1]
GHS Disposal Codes	P501, P502	[2]

Note: The GHS disposal codes indicate a need to dispose of contents/container at an approved waste disposal plant and to refer to the manufacturer/supplier for recovery or recycling information.

Step-by-Step Disposal Procedure

The disposal of Ethyl 2-cyclopropylideneacetate must be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular solid waste.

Experimental Protocol for Neutralization (if permissible by institutional guidelines):

Disclaimer: This is a general guideline for small residual amounts. Always consult with your institution's Environmental Health and Safety (EHS) office before attempting any chemical neutralization for disposal.

• Dilution: In a well-ventilated fume hood, slowly add the residual Ethyl 2-cyclopropylideneacetate to a large volume of a suitable solvent, such as ethanol or isopropanol, with constant stirring. The dilution ratio should be at least 1:10.

• Hydrolysis (Base-Catalyzed): To the diluted solution, slowly add a 1M solution of sodium hydroxide (NaOH) while monitoring the temperature. The ester will hydrolyze to cyclopropylideneacetic acid and ethanol. Allow the reaction to stir at room temperature for several hours to ensure complete hydrolysis.

• Neutralization: After hydrolysis, neutralize the solution with a dilute acid (e.g., 1M hydrochloric acid) to a pH of approximately 7.

• Final Disposal: The resulting neutralized aqueous solution may be suitable for drain disposal only if permitted by local and institutional regulations. Otherwise, it should be collected in a designated aqueous waste container.

Waste Collection and Labeling

For larger quantities or if neutralization is not feasible, the following waste collection procedure should be followed:

• Container Selection: Use a designated, properly labeled, and chemically compatible container for flammable organic waste. The container should have a secure screw-top cap.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Ethyl 2-cyclopropylideneacetate," and any other components of the waste stream. The approximate concentration and volume should also be indicated.

• Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.

• Arranging for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not allow the waste to accumulate beyond the designated limits.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2-cyclopropylideneacetate.

References

• 1. ethyl 2-[(1E)-cyclopropylidene]acetate | CAS#:74592-36-2 | Chemsrc [chemsrc.com]
• 2. 74592-36-2|Ethyl 2-cyclopropylideneacetate| Ambeed [ambeed.com]

Personal protective equipment for handling Ethyl 2-cyclopropylideneacetate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Ethyl 2-cyclopropylideneacetate. The information is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Physical and Chemical Properties

While comprehensive safety data is limited, some physical properties of Ethyl 2-cyclopropylideneacetate have been identified.

Property	Value
Molecular Formula	C7H10O2[1]
Molecular Weight	126.153 g/mol [1]
Boiling Point	167.179°C at 760 mmHg[1]
Density	1.18 g/cm³[1]
Flash Point	74.125°C[1]
Appearance	Colorless to light yellow liquid[2]
Storage Temperature	2-8°C[2]

Personal Protective Equipment (PPE)

When handling Ethyl 2-cyclopropylideneacetate, the following personal protective equipment should be worn to minimize exposure.

Protection Type	Recommended Equipment
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards should be worn.[3]
Skin Protection	Chemical-resistant gloves (e.g., butyl or neoprene) and a fully-buttoned lab coat are required.[4] Impervious clothing that is fire/flame resistant is also recommended.[3]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[4][5] If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[3]

Emergency Procedures: First Aid

In the event of exposure to Ethyl 2-cyclopropylideneacetate, immediate first aid is crucial.

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air immediately.[3][6] If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[3] Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing.[3] Wash the affected skin area with soap and plenty of water.[3] If irritation persists, consult a doctor.[3]
Eye Contact	Rinse the eyes cautiously with pure water for at least 15 minutes, ensuring to hold the eyelids open.[3] Remove contact lenses if present and easy to do so.[7] Seek immediate medical attention.[3]
Ingestion	Rinse the mouth with water.[3] Do not induce vomiting.[3] Never give anything by mouth to an unconscious person.[3] Call a doctor or Poison Control Center immediately.[3]

Safe Handling and Disposal Protocol

Handling:

• Preparation: Before handling, ensure that a designated work area, preferably a chemical fume hood, is clean and uncluttered.[4] All necessary PPE should be inspected and worn correctly.

• Transferring: When transferring the liquid, use appropriate tools to avoid splashes. For transfers of more than 4 liters, grounding and bonding of containers is recommended to prevent static discharge.[4]

• Heating: Avoid heating the substance near open flames or other ignition sources, as vapors may be flammable.[6]

• Housekeeping: Keep the container tightly closed when not in use.[5] After handling, wash hands and any exposed skin thoroughly.[7]

Disposal:

• Waste Collection: Collect waste Ethyl 2-cyclopropylideneacetate and any contaminated materials in a clearly labeled, sealed, and compatible container.[8]

• Storage: Store waste containers in a designated, cool, and well-ventilated area away from incompatible materials.[4]

• Disposal: Dispose of chemical waste through a licensed waste disposal company, following all local, regional, and national regulations.[8] Do not dispose of down the drain or in the regular waste stream.[4]

Chemical Spill Response Workflow

The following diagram outlines the procedural steps for managing a spill of Ethyl 2-cyclopropylideneacetate.

References

• 1. ethyl 2-[(1E)-cyclopropylidene]acetate | CAS#:74592-36-2 | Chemsrc [chemsrc.com]
• 2. ethyl 2-[(1E)-cyclopropylidene]acetate | 74592-36-2 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. rcilabscan.com [rcilabscan.com]
• 6. chempoint.com [chempoint.com]
• 7. solutions.covestro.com [solutions.covestro.com]
• 8. cdn.chemservice.com [cdn.chemservice.com]